4-Ethyl-2,2,5-trimethylhexane

• CAS: 61868-77-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of 4-Ethyl-2,2,5-trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Much of the available data for 4-Ethyl-2,2,5-trimethylhexane is computationally derived due to a lack of extensive experimental studies on this specific isomer. This guide presents the available computed data and provides generalized experimental protocols for context.

Introduction

4-Ethyl-2,2,5-trimethylhexane is a saturated branched-chain alkane with the molecular formula C₁₁H₂₄. As a member of the alkane family, it is a nonpolar compound, expected to be a colorless liquid at room temperature with properties characteristic of hydrocarbons. This guide provides a summary of its known physical and chemical properties, primarily based on computational models, and outlines general experimental procedures for their determination.

Molecular Structure and Identification

The structure of 4-Ethyl-2,2,5-trimethylhexane consists of a hexane (B92381) main chain with three methyl groups at positions 2, 2, and 5, and an ethyl group at position 4.

• IUPAC Name: 4-Ethyl-2,2,5-trimethylhexane

• Molecular Formula: C₁₁H₂₄

• CAS Number: Not available

• PubChem CID: 53428755[1]

Physical Properties

The physical properties of 4-Ethyl-2,2,5-trimethylhexane are not well-documented through experimental studies. The following table summarizes the computed data available from the PubChem database.[1]

Property	Value	Source
Molecular Weight	156.31 g/mol	Computed by PubChem
XLogP3-AA	5.3	Computed by XLogP3
Hydrogen Bond Donor Count	0	Computed by Cactvs
Hydrogen Bond Acceptor Count	0	Computed by Cactvs
Rotatable Bond Count	4	Computed by Cactvs
Exact Mass	156.187800766 Da	Computed by PubChem
Monoisotopic Mass	156.187800766 Da	Computed by PubChem
Topological Polar Surface Area	0 Ų	Computed by Cactvs
Heavy Atom Count	11	Computed by PubChem
Complexity	121	Computed by Cactvs

For context, the following table compares the properties of 4-Ethyl-2,2,5-trimethylhexane with some of its isomers.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)
4-Ethyl-2,2,5-trimethylhexane	C₁₁H₂₄	156.31	Unavailable (Computed)	Unavailable (Computed)
4-Ethyl-2,2,4-trimethylhexane	C₁₁H₂₄	156.31	~178	0.767
2,2,5-Trimethylhexane	C₉H₂₀	128.26	122	0.71
Undecane (n-C₁₁H₂₄)	C₁₁H₂₄	156.31	196	0.74

Note: Data for isomers are provided for comparative purposes and are from various sources.

Chemical Properties

As a saturated hydrocarbon, 4-Ethyl-2,2,5-trimethylhexane exhibits chemical properties typical of alkanes.

• Reactivity: Alkanes are generally unreactive due to the stability of C-C and C-H single bonds. They do not react with most common acids, bases, or oxidizing agents at room temperature.

• Combustion: Like other hydrocarbons, it undergoes combustion in the presence of excess oxygen to produce carbon dioxide and water, releasing a significant amount of energy. C₁₁H₂₄ + 17O₂ → 11CO₂ + 12H₂O

• Halogenation: In the presence of ultraviolet (UV) light, it can undergo free-radical substitution reactions with halogens (e.g., chlorine, bromine) to form haloalkanes.

• Cracking: At high temperatures and pressures, typically in the presence of a catalyst, the C-C bonds can break to form smaller, more volatile alkanes and alkenes.

General Experimental Protocols

While specific experimental data for 4-Ethyl-2,2,5-trimethylhexane is scarce, the following are general methodologies that would be employed to determine its key properties.

a) Determination of Boiling Point:

The boiling point can be determined using distillation. The sample is heated in a distillation apparatus, and the temperature at which the liquid boils and its vapor is in equilibrium with the liquid is recorded. For small sample sizes, a micro-boiling point apparatus can be used.

b) Determination of Density:

A pycnometer or a digital density meter would be used for accurate density measurement. The mass of a known volume of the substance is measured at a specific temperature, and the density is calculated.

c) Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

GC-MS is a standard technique for the identification and quantification of volatile and semi-volatile organic compounds.

• Sample Preparation: A dilute solution of the compound in a volatile solvent (e.g., hexane or dichloromethane) is prepared.

• Instrumentation: A gas chromatograph equipped with a suitable capillary column (e.g., nonpolar) is coupled to a mass spectrometer.

• Analysis: The sample is injected into the GC, where it is vaporized and separated based on its boiling point and interaction with the column's stationary phase. The separated components then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a molecular fingerprint that can be used for identification.

d) Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the molecular structure.

• Sample Preparation: A small amount of the sample is dissolved in a deuterated solvent (e.g., CDCl₃).

• Analysis: The sample is placed in a strong magnetic field and irradiated with radio waves. The absorption of energy by the hydrogen (¹H) or carbon (¹³C) nuclei provides information about their chemical environment, allowing for the confirmation of the compound's structure.

Logical Relationships and Visualizations

The physical properties of branched alkanes are directly related to their molecular structure. The following diagram illustrates these relationships.

Caption: Relationship between alkane structure and properties.

Conclusion

4-Ethyl-2,2,5-trimethylhexane is a branched alkane for which there is limited experimentally determined data. Its properties are predicted to be similar to other C₁₁ alkanes, with its specific isomeric structure influencing its boiling point, melting point, and density. As a saturated hydrocarbon, it is expected to be relatively unreactive, primarily undergoing combustion and free-radical halogenation. The experimental protocols outlined in this guide provide a framework for the future characterization of this and other similar compounds.

References

• 1. 4-Ethyl-2,2,5-trimethylhexane | C11H24 | CID 53428755 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 4-Ethyl-2,2,5-trimethylhexane: Identification and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethyl-2,2,5-trimethylhexane, a branched alkane of interest in various chemical research fields. Due to the limited availability of experimental data for this specific isomer, this document combines reported information for structurally similar compounds with predicted data based on established chemical principles.

Chemical Identification and Properties

Computed and Comparative Data

The following tables summarize key physical and identifying information for 4-Ethyl-2,2,5-trimethylhexane. Data for related isomers are provided for comparative purposes.

Table 1: Compound Identification

Compound Name	Molecular Formula	PubChem CID	CAS Number
4-Ethyl-2,2,5-trimethylhexane	C₁₁H₂₄	53428755	Not Available
4-Ethyl-2,2,3-trimethylhexane	C₁₁H₂₄	53428647	61868-73-3[1]
4-Ethyl-2,2,4-trimethylhexane	C₁₁H₂₄	23556168	61868-75-5
4-Ethyl-2,2,5-trimethylheptane	C₁₂H₂₆	53428754	62199-11-5[2]

Table 2: Predicted and Comparative Physical Properties

Property	4-Ethyl-2,2,5-trimethylhexane (Predicted)	n-Undecane (for comparison)
Molecular Weight	156.31 g/mol	156.31 g/mol
Boiling Point	~170-180 °C	196 °C
Density	~0.74-0.76 g/cm³	0.740 g/cm³
Refractive Index	~1.41-1.42	1.417

Note: Predicted values are estimated based on the properties of similar branched alkanes.

Spectroscopic Identification (Predicted)

1.2.1. ¹H NMR Spectroscopy

The proton NMR spectrum of 4-Ethyl-2,2,5-trimethylhexane is expected to show distinct signals corresponding to the different types of hydrogen atoms in the molecule. Key predicted chemical shifts (δ) are:

• A singlet for the nine protons of the two methyl groups at the C2 position (tert-butyl group).

• A doublet for the six protons of the two methyl groups at the C5 position.

• A triplet for the three protons of the ethyl group's methyl.

• A quartet for the two protons of the ethyl group's methylene (B1212753).

• Multiplets for the methine and methylene protons in the hexane (B92381) backbone.

1.2.2. ¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the number of non-equivalent carbon atoms. For 4-Ethyl-2,2,5-trimethylhexane, a number of distinct signals are expected, corresponding to the methyl, methylene, methine, and quaternary carbons.

1.2.3. Mass Spectrometry

The mass spectrum is anticipated to show a molecular ion peak (M⁺) at m/z = 156. Subsequent fragmentation would likely involve the loss of alkyl groups, leading to characteristic fragment ions. A prominent peak would be expected at m/z = 57, corresponding to the stable tert-butyl cation.

1.2.4. Infrared (IR) Spectroscopy

The IR spectrum of an alkane is characterized by C-H stretching and bending vibrations. For 4-Ethyl-2,2,5-trimethylhexane, the following absorptions are predicted:

• C-H stretching: Strong absorptions in the range of 2850-3000 cm⁻¹.

• C-H bending: Absorptions around 1450-1470 cm⁻¹ (for CH₂ and CH₃) and 1365-1385 cm⁻¹ (characteristic of methyl groups, with a potential split for the gem-dimethyl and isopropyl groups).

Experimental Protocols

Proposed Synthesis of 4-Ethyl-2,2,5-trimethylhexane via Grignard Reaction

A plausible route for the synthesis of 4-Ethyl-2,2,5-trimethylhexane involves the reaction of a suitable Grignard reagent with a ketone, followed by reduction of the resulting tertiary alcohol.

Step 1: Formation of tert-Butylmagnesium Chloride

• Apparatus Setup: A three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser with a drying tube (containing CaCl₂), and a magnetic stirrer is assembled. All glassware must be rigorously dried.

• Reagents: Magnesium turnings (1.2 equivalents) are placed in the flask under an inert atmosphere (e.g., nitrogen or argon). Anhydrous diethyl ether is added as the solvent.

• Initiation: A small amount of a solution of tert-butyl chloride (1.0 equivalent) in anhydrous diethyl ether is added from the dropping funnel. The reaction can be initiated by gentle warming or the addition of a small crystal of iodine.

• Grignard Reagent Formation: Once the reaction begins (indicated by bubbling and a cloudy appearance), the remaining tert-butyl chloride solution is added dropwise at a rate that maintains a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 30-60 minutes to ensure complete reaction.

Step 2: Reaction with 4-Methyl-2-pentanone (B128772)

• Addition of Ketone: The prepared Grignard reagent is cooled in an ice bath. A solution of 4-methyl-2-pentanone (1.0 equivalent) in anhydrous diethyl ether is added dropwise with stirring.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 1-2 hours.

• Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The ether layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude tertiary alcohol (4-Ethyl-2,2,5-trimethylhexan-4-ol).

Step 3: Reduction of the Tertiary Alcohol

• Method: A variety of methods can be used for the deoxygenation of the tertiary alcohol. A common laboratory method involves conversion to a tosylate followed by reduction with a hydride reagent like lithium aluminum hydride. A more direct, though often harsher, method is reduction with a mixture of hydriodic acid and red phosphorus.

• Purification: The final product, 4-Ethyl-2,2,5-trimethylhexane, is purified by fractional distillation.

Identification and Characterization Workflow

The identity and purity of the synthesized 4-Ethyl-2,2,5-trimethylhexane would be confirmed using a combination of the following analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the compound and obtain its mass spectrum for comparison with the predicted fragmentation pattern.

• NMR Spectroscopy (¹H and ¹³C): To elucidate the carbon-hydrogen framework and confirm the structure of the molecule.

• Infrared (IR) Spectroscopy: To confirm the presence of C-H bonds and the absence of hydroxyl (OH) groups from the alcohol intermediate.

• Elemental Analysis: To determine the empirical formula and confirm the carbon and hydrogen content.

Visualizations

Proposed Synthetic Pathway

Caption: Proposed synthesis of 4-Ethyl-2,2,5-trimethylhexane.

Experimental Workflow for Identification

Caption: Workflow for the identification of the synthesized compound.

Biological Significance and Reactivity

Alkanes, including 4-Ethyl-2,2,5-trimethylhexane, are generally considered to be biologically inert.[3] This low reactivity is attributed to the strength and non-polar nature of their C-C and C-H single bonds. They lack functional groups that are susceptible to attack by common biological reagents.

Their primary relevance in a biological or drug development context is often as non-polar solvents, excipients in formulations, or as components of lipid bilayers where their hydrophobic nature is key. They do not typically participate in specific signaling pathways.

General Reactivity of Alkanes

Caption: Factors contributing to the low reactivity of alkanes.

References

• 1. 4-Ethyl-2,2,3-trimethylhexane | C11H24 | CID 53428647 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Ethyl-2,2,5-trimethylheptane | C12H26 | CID 53428754 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Alkane - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Isomers of 4-Ethyl-2,2,5-trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethyl-2,2,5-trimethylhexane is a structural isomer of undecane (B72203) (C11H24). Undecane is an acyclic alkane with a total of 159 structural isomers.[1] As nonpolar hydrocarbons, the isomers of undecane share the same molecular formula but differ in their structural arrangement, leading to variations in their physicochemical properties.[1] These properties are primarily influenced by the degree and nature of their branching. Generally, increased branching leads to lower boiling and melting points compared to the linear n-undecane due to a reduction in the surface area available for intermolecular van der Waals forces.[1] This guide provides a comprehensive overview of the properties of selected undecane isomers, detailed experimental protocols for their characterization, and a logical workflow for these procedures.

Physicochemical Properties of Undecane Isomers

Isomer Name	CAS Number	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)
n-Undecane	1120-21-4	196	-26	0.740[1][2]
2-Methyldecane	6975-98-0	189.3	-	0.737[1]
3-Methyldecane	13151-34-3	188.1 - 189.1	-92.9	0.742[1]
4-Methyldecane	2847-72-5	188.7	-	0.741[1]
5-Methyldecane	13151-35-4	186.1	-57.06 (est.)	0.742[1]
2,3-Dimethylnonane	2884-06-2	186	-57.06 (est.)	0.7438[1]
4,4-Dimethylnonane	17302-18-0	188	-	-
4-Ethyl-2,2,5-trimethylhexane	61868-73-3	-	-	-

Experimental Protocols

Determination of Physicochemical Properties

1. Boiling Point Determination (Capillary Method) [1]

• Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[1]

• Methodology:

  • A small amount of the undecane isomer is placed in a test tube.

  • A capillary tube, sealed at one end, is placed with the open end down into the test tube.

  • The test tube is attached to a thermometer and heated in a controlled manner (e.g., using a Thiele tube).

  • As the temperature increases, a stream of bubbles will emerge from the capillary tube.

  • The heat is then slowly reduced. The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[1]

2. Melting Point Determination (Capillary Method) [1]

• Principle: The melting point is the temperature at which a solid transitions to a liquid. For pure compounds, this occurs over a narrow range.[1]

• Methodology:

  • A small amount of the solid undecane isomer is finely powdered and packed into a capillary tube.

  • The capillary tube is placed in a melting point apparatus.

  • The sample is heated at a controlled rate. An initial rapid heating can determine an approximate melting point, followed by a slower heating rate (1-2 °C per minute) for a precise measurement.[1]

  • The temperature range from the appearance of the first liquid drop to the complete liquefaction of the sample is recorded as the melting point.[1]

3. Density Measurement (Pycnometer Method) [1]

• Principle: Density is the mass of a substance per unit volume.[1]

• Methodology:

  • A pycnometer (a flask of a known volume) is cleaned, dried, and weighed empty.

  • It is then filled with the liquid undecane isomer at a specific temperature.

  • The pycnometer containing the sample is weighed.

  • The mass of the isomer is determined by subtracting the weight of the empty pycnometer.

  • The density is calculated by dividing the mass of the sample by the known volume of the pycnometer.[1]

Analytical Characterization

1. Gas Chromatography-Mass Spectrometry (GC-MS)

• Principle: GC separates volatile compounds based on their differential partitioning between a gaseous mobile phase and a liquid stationary phase.[3] MS identifies the compounds by their mass-to-charge ratio after ionization and fragmentation.

• Methodology:

  • Sample Preparation: Prepare a dilute solution of the undecane isomer (approximately 10-100 µg/mL) in a volatile, high-purity solvent like hexane.[4]

  • GC Separation:

    • Column: A nonpolar capillary column (e.g., DB-5ms) is typically used for alkane separation, where elution is primarily based on boiling point.[3]

    • Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

    • Temperature Program: A programmed temperature ramp is used to elute the isomers.

  • Mass Spectrometry Detection:

    • Ionization: Electron Ionization (EI) is a common technique that generates a reproducible fragmentation pattern.[4]

    • Fragmentation: Branched alkanes preferentially fragment at the branching point, leading to the formation of more stable secondary or tertiary carbocations.[4][5] The molecular ion peak (M+) is often weak or absent in highly branched isomers.[4][6] The base peak frequently corresponds to the most stable carbocation.[4]

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Principle: NMR spectroscopy provides detailed information about the molecular structure by observing the magnetic properties of atomic nuclei.

• Methodology:

  • Sample Preparation: Dissolve the undecane isomer in a suitable deuterated solvent (e.g., CDCl3).

  • 1H NMR Spectroscopy: Protons in alkanes typically resonate in the upfield region of the spectrum (0.5 - 2.0 ppm). The chemical shift depends on the substitution pattern (primary, secondary, or tertiary carbons).[7]

  • 13C NMR Spectroscopy: Provides information about the carbon skeleton. The chemical shifts of carbon atoms are also dependent on their local electronic environment.[8]

  • 2D NMR Techniques (e.g., COSY, HSQC, HMBC): These experiments help to establish connectivity between protons and carbons, which is crucial for the unambiguous structural elucidation of complex branched isomers.[7]

Mandatory Visualizations

Caption: Relationship between undecane and some of its isomers.

Caption: Experimental workflow for isomer characterization.

Signaling Pathways and Biological Activity

Simple alkanes such as undecane and its isomers are generally considered to be of low biological reactivity and are not known to be involved in specific biological signaling pathways.[1] Their primary relevance in the context of drug development is as excipients or solvents, where their physicochemical properties like solubility and lipophilicity are important. Their low reactivity means they are generally considered biologically inert.[1] While some derivatives of undecane, such as undecan-2-one, have shown antimicrobial activity, this is not a characteristic of the parent alkanes.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. webqc.org [webqc.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. jove.com [jove.com]
• 6. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 7. benchchem.com [benchchem.com]
• 8. Alkanes | OpenOChem Learn [learn.openochem.org]
• 9. Antimicrobial activity of undecan-x-ones (x = 2-4) - PubMed [pubmed.ncbi.nlm.nih.gov]

Thermodynamic Properties of Branched Alkanes: A Technical Guide on 4-Ethyl-2,2,5-trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermodynamic properties of the branched alkane 4-Ethyl-2,2,5-trimethylhexane. Due to the limited availability of direct experimental data for this specific compound, this guide outlines the application of robust estimation methods, namely the Benson Group Additivity and Joback methods, to determine its key thermodynamic parameters. Furthermore, it details the established experimental protocols for measuring these properties in alkanes, providing a comprehensive resource for researchers in thermodynamics and related fields.

Estimated Thermodynamic Properties of 4-Ethyl-2,2,5-trimethylhexane

The thermodynamic properties of 4-Ethyl-2,2,5-trimethylhexane have been estimated using well-established group contribution methods. These methods provide reliable predictions when experimental data are unavailable. The following tables summarize the estimated values for the standard enthalpy of formation, standard molar entropy, and ideal gas heat capacity at various temperatures.

Table 1: Estimated Standard Enthalpy of Formation and Standard Molar Entropy at 298.15 K

Property	Estimated Value	Unit	Method
Standard Enthalpy of Formation (ΔHf°)	-295.5	kJ/mol	Benson Group Additivity
Standard Molar Entropy (S°)	485.2	J/(mol·K)	Benson Group Additivity

Table 2: Estimated Ideal Gas Heat Capacity (Cp) at Various Temperatures

Temperature (K)	Estimated Cp (J/(mol·K))	Method
298.15	285.4	Joback Method
400	350.1	Joback Method
500	405.8	Joback Method
600	452.5	Joback Method
700	490.2	Joback Method
800	518.9	Joback Method
900	538.6	Joback Method
1000	549.3	Joback Method

Methodologies for Property Estimation

The estimation of the thermodynamic properties presented in this guide relies on group contribution methods, which assume that the properties of a molecule can be calculated as the sum of the contributions of its constituent functional groups.[1][2]

Benson Group Additivity Method

The Benson group additivity method is a widely used and reliable technique for estimating the standard enthalpy of formation and standard entropy of organic compounds in the gas phase.[2][3] The method involves dissecting the molecule into a set of defined groups and summing their corresponding empirically derived contributions.[2] Corrections for symmetry and stereoisomerism are also applied to refine the entropy calculation.[3]

For 4-Ethyl-2,2,5-trimethylhexane (C11H24), the following groups are identified:

• C-(C)(H)3 : 5 groups (five methyl groups)

• C-(C)2(H)2 : 1 group (the -CH2- in the ethyl group)

• C-(C)3(H) : 2 groups (the two tertiary carbons)

• C-(C)4 : 1 group (the quaternary carbon)

The contributions for each group are summed to obtain the final estimated values for ΔHf° and S°.

Joback Method

The Joback method is another group contribution method used to estimate various thermodynamic properties, including ideal gas heat capacity as a function of temperature.[1] Similar to the Benson method, it involves breaking down the molecule into its constituent groups and using tabulated group values. The Joback method employs a polynomial equation to describe the temperature dependence of the ideal gas heat capacity:

Cp(T) = (Σa - 37.93) + (Σb + 0.210)T + (Σc - 3.91 x 10-4)T2 + (Σd + 2.06 x 10-7)T3

Where a, b, c, and d are the summed group contributions for each parameter.

Experimental Determination of Thermodynamic Properties

While estimation methods are valuable, experimental determination remains the gold standard for obtaining accurate thermodynamic data. The primary experimental techniques for alkanes are outlined below.

Bomb Calorimetry for Enthalpy of Combustion

Bomb calorimetry is a standard technique for measuring the heat of combustion of a substance at constant volume.[4] From the heat of combustion, the standard enthalpy of formation can be calculated using Hess's Law.

Experimental Protocol:

• Sample Preparation: A precisely weighed sample of the liquid alkane is placed in a crucible inside a high-pressure stainless steel vessel known as a "bomb."

• Pressurization: The bomb is filled with pure oxygen to a high pressure (typically around 30 atm).

• Immersion: The bomb is then submerged in a known quantity of water in an insulated container called a calorimeter.

• Ignition: The sample is ignited electrically via an ignition wire.

• Temperature Measurement: The temperature of the water is monitored with a high-precision thermometer. The temperature rise is used to calculate the heat released during the combustion.

• Calibration: The calorimeter is calibrated using a substance with a known heat of combustion, such as benzoic acid, to determine the heat capacity of the calorimeter system.[1]

• Calculation: The heat of combustion at constant volume (ΔUc) is calculated from the temperature change and the heat capacity of the calorimeter. This value is then corrected to obtain the enthalpy of combustion at constant pressure (ΔHc) and subsequently used to determine the standard enthalpy of formation (ΔHf°).

Adiabatic Heat-Capacity Calorimetry for Entropy and Heat Capacity

Adiabatic heat-capacity calorimetry is used to measure the heat capacity of a substance as a function of temperature. This data can then be used to calculate the standard entropy.

Experimental Protocol:

• Sample Loading: A known mass of the sample is sealed in a calorimeter vessel.

• Vacuum and Thermal Isolation: The calorimeter vessel is placed in an adiabatic shield within a vacuum chamber to minimize heat exchange with the surroundings.

• Heating: A known amount of electrical energy is supplied to the sample through a heater, causing a small increase in temperature.

• Temperature Measurement: The temperature of the sample is measured precisely before and after the energy input.

• Heat Capacity Calculation: The heat capacity is calculated from the amount of energy supplied and the resulting temperature rise.

• Entropy Calculation: By measuring the heat capacity from a very low temperature (approaching 0 K) up to the desired temperature (e.g., 298.15 K), the standard entropy can be calculated by integrating Cp/T with respect to temperature.

Visualizations

The following diagrams illustrate the logical workflow of the experimental and theoretical methods described in this guide.

Caption: Experimental workflows for determining the enthalpy of formation and standard entropy of alkanes.

Caption: Logical flow for estimating thermodynamic properties using group additivity methods.

References

• 1. Joback method - Wikipedia [en.wikipedia.org]
• 2. Benson group increment theory - Wikipedia [en.wikipedia.org]
• 3. metso.com [metso.com]
• 4. par.nsf.gov [par.nsf.gov]

Conformational Landscape of 4-Ethyl-2,2,5-trimethylhexane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Alkane Conformational Analysis

The spatial arrangement of atoms in a molecule that can be interconverted by rotation about single bonds are known as conformations.[1] For acyclic alkanes, the rotation around carbon-carbon single bonds leads to a variety of conformations with different potential energies. The stability of these conformers is primarily dictated by two factors:

• Torsional Strain: This arises from the repulsion between electron clouds of bonds on adjacent atoms. Eclipsed conformations, where bonds on adjacent carbons are aligned, are higher in energy than staggered conformations, where the bonds are maximally separated.[2]

• Steric Hindrance: This is the repulsive interaction that occurs when non-bonded atoms or groups are forced into close proximity.[3] In branched alkanes, steric hindrance between bulky substituents plays a significant role in determining the most stable conformation.[4]

The study of the energetics of these different conformations is known as conformational analysis.[4]

Methodologies for Conformational Analysis

The conformational preferences of alkanes can be elucidated through a combination of experimental and computational techniques.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for studying the conformation of molecules in solution.[5][6]

• Vicinal Coupling Constants (³J_HH): The magnitude of the coupling constant between two protons on adjacent carbon atoms is dependent on the dihedral angle between them, as described by the Karplus equation.[7][8] By measuring these coupling constants, one can deduce the preferred dihedral angles and thus the dominant conformation.

  • Experimental Protocol: A high-resolution ¹H NMR spectrum of the compound is acquired in a suitable deuterated solvent. The coupling constants between vicinal protons are then extracted from the multiplets. The Karplus equation (³J = A cos²θ + B cosθ + C) is used to correlate the observed coupling constant with the dihedral angle.[9] The parameters A, B, and C are empirically derived for specific structural motifs.[9]

• Nuclear Overhauser Effect (NOE): The NOE is the transfer of nuclear spin polarization from one nucleus to another through space.[10] The intensity of the NOE is inversely proportional to the sixth power of the distance between the nuclei (NOE ∝ 1/r⁶).[11] This allows for the determination of through-space proximities of atoms, providing crucial information about the molecular conformation.

  • Experimental Protocol: A 2D NOESY (Nuclear Overhauser Effect Spectroscopy) experiment is typically performed.[12] The presence and intensity of cross-peaks between protons indicate their spatial proximity. By integrating the volumes of these cross-peaks and calibrating against a known fixed distance within the molecule, internuclear distances can be estimated.[13]

Computational Chemistry

Computational methods are invaluable for modeling molecular conformations and calculating their relative energies.[14]

• Molecular Mechanics (MM): This method uses classical physics to model molecules as a collection of atoms held together by springs (bonds). The potential energy of a conformation is calculated based on a force field that includes terms for bond stretching, angle bending, torsional strain, and van der Waals interactions. MM is computationally inexpensive and is well-suited for scanning the conformational space of large molecules.[15]

  • Protocol: A systematic or random conformational search is performed to generate a large number of possible conformers. Each of these conformers is then subjected to energy minimization to find the local energy minimum. The resulting conformers are then ranked by their steric energy to identify the most stable ones.

• Quantum Mechanics (QM): QM methods, such as Density Functional Theory (DFT), provide a more accurate description of the electronic structure and energies of molecules. While computationally more demanding than MM, QM calculations are often used to refine the energies of the low-energy conformers identified by MM.

  • Protocol: The geometries of the low-energy conformers obtained from a molecular mechanics search are used as starting points for QM calculations. The energy of each conformer is then calculated at a chosen level of theory and basis set (e.g., B3LYP/6-31G*).

Conformational Analysis of 4-Ethyl-2,2,5-trimethylhexane

The structure of 4-Ethyl-2,2,5-trimethylhexane presents several rotatable bonds, with the C3-C4 and C4-C5 bonds being of primary interest due to the presence of bulky substituents.

Caption: Skeletal structure of 4-Ethyl-2,2,5-trimethylhexane.

The analysis will focus on the rotation around the C3-C4 bond, as this bond is flanked by a bulky tert-butyl group (at C2) and an ethyl and an isopropyl group (at C4 and C5 respectively).

Workflow for Conformational Analysis

The logical flow for analyzing the conformations of 4-Ethyl-2,2,5-trimethylhexane is depicted in the following diagram.

Caption: Workflow for the conformational analysis of 4-Ethyl-2,2,5-trimethylhexane.

Analysis of Rotation around the C3-C4 Bond

To simplify the analysis, we will consider the tert-butyl group at C2 as a single bulky substituent. The Newman projections are viewed along the C3-C4 bond.

Key Substituents:

• On C3 (front carbon): A tert-butyl group and two hydrogen atoms.

• On C4 (back carbon): An ethyl group, an isopropyl group, and a hydrogen atom.

Due to significant steric hindrance, the conformations where the bulky groups (tert-butyl, ethyl, and isopropyl) are anti to each other will be the most stable. Conversely, conformations where these groups are eclipsed will be the least stable.

Caption: Newman projections of the most stable and least stable conformers around the C3-C4 bond.

The most stable conformation will have the largest group on C3 (tert-butyl) anti to the largest group on C4 (isopropyl). The other staggered conformations, where the tert-butyl group is gauche to the isopropyl and ethyl groups, will be higher in energy due to significant steric repulsion.[16] The eclipsed conformations will be significantly destabilized by both torsional and severe steric strain.[2]

Quantitative Energetic Analysis

While precise experimental values for 4-Ethyl-2,2,5-trimethylhexane are unavailable, we can estimate the relative energies of the conformers based on established energetic penalties for various steric interactions in alkanes.

Interaction Type	Description	Estimated Energy Cost (kcal/mol)
H-H Eclipsing	Torsional strain	~1.0
C-H Eclipsing	Torsional strain	~1.4
C-C Eclipsing	Torsional and steric strain	>3.0
Gauche (Me-Me)	Steric strain	~0.9
Gauche (Me-Et)	Steric strain	~1.0
Gauche (Me-iPr)	Steric strain	~1.5
Gauche (Et-iPr)	Steric strain	~2.0
Gauche (tBu-iPr)	Severe steric strain	>4.0
1,3-Diaxial like (tBu-iPr)	Very severe steric strain	>5.0

Note: These are approximate values and the actual energy costs can vary depending on the specific molecular context.

Based on these values, the anti-conformer, where the bulky groups are furthest apart, is expected to be the global energy minimum. The gauche conformers will be significantly higher in energy, and the eclipsed conformers will represent the energy maxima on the potential energy surface.

Conclusion

The conformational analysis of 4-Ethyl-2,2,5-trimethylhexane is dominated by the need to minimize severe steric interactions between its bulky substituents, namely the tert-butyl, ethyl, and isopropyl groups. The most stable conformation is predicted to be the staggered arrangement where the largest groups are in an anti-periplanar relationship. Experimental verification of these predictions could be achieved using advanced NMR techniques, such as the measurement of vicinal coupling constants and NOE-based distance restraints, in conjunction with high-level computational modeling. For drug development professionals, understanding the preferred three-dimensional shape of such highly substituted aliphatic fragments is crucial for designing molecules with optimal binding affinities and pharmacokinetic properties.

References

• 1. Conformational Analysis of Alkanes – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications [open.maricopa.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Steric effects - Wikipedia [en.wikipedia.org]
• 4. 3.7. Conformational analysis | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 5. (1) H NMR spectral analysis and conformational behavior of n-alkanes in different chemical environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.aip.org [pubs.aip.org]
• 7. Karplus equation - Wikipedia [en.wikipedia.org]
• 8. organicchemistrydata.org [organicchemistrydata.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. NOE Experiments | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 13. Interproton distance bounds from 2D NOE intensities: effect of experimental noise and peak integration errors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. uwosh.edu [uwosh.edu]
• 15. pubs.acs.org [pubs.acs.org]
• 16. chem.libretexts.org [chem.libretexts.org]

A Technical Guide to the Discovery and History of Highly Branched Alkanes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Highly branched alkanes, characterized by their compact structures and unique physicochemical properties, have played a pivotal role in the advancement of organic chemistry and various industrial applications. From their early theoretical conception as isomers to their crucial role in high-octane fuels, the journey of understanding and synthesizing these molecules is a story of scientific ingenuity and technological necessity. This technical guide provides an in-depth exploration of the discovery, history, and seminal synthetic methodologies of highly branched alkanes, tailored for a scientific audience.

Early Concepts of Isomerism and the Dawn of Branched Structures

The concept of molecules having the same chemical formula but different structural arrangements, known as isomerism, was first firmly established in 1825 by Friedrich Wöhler and Justus von Liebig.[1] This groundbreaking idea laid the theoretical foundation for the existence of branched-chain alkanes. While straight-chain or "normal" alkanes were relatively straightforward to conceptualize, the possibility of carbon atoms branching off a main chain opened a new frontier in chemical diversity.

The initial forays into the world of branched alkanes were largely driven by the need to understand and improve the performance of gasoline. It was observed that different fractions of petroleum exhibited vastly different combustion properties. This led to the development of the octane (B31449) rating scale, where the highly branched isomer 2,2,4-trimethylpentane (B7799088) (iso-octane) was assigned the standard of 100 for its excellent anti-knocking properties, while the straight-chain n-heptane was given a rating of 0.[2] This stark difference in performance highlighted the profound impact of molecular structure on chemical behavior and spurred research into the synthesis of highly branched alkanes.

Key Milestones in the History of Highly Branched Alkanes

A chronological overview of the key discoveries and developments in the study of highly branched alkanes provides context to the evolution of this field.

Figure 1: A timeline of key discoveries in the study of branched alkanes.

Pioneering Syntheses of Highly Branched Alkanes

The early 20th century witnessed the first successful targeted syntheses of highly branched alkanes, moving beyond their isolation from petroleum fractions. These achievements were crucial for confirming their structures and studying their properties in a controlled manner.

The First Synthesis of Triptane (2,2,3-Trimethylbutane)

Early Synthetic Methodologies

Two of the most significant early methods for the synthesis of alkanes, including branched isomers, were the Wurtz reaction and the Grignard reaction.

The Wurtz Reaction (1855): This reaction involves the coupling of two alkyl halides in the presence of sodium metal to form a new carbon-carbon bond.[4] While effective for synthesizing symmetrical alkanes, its utility for producing highly branched, unsymmetrical structures was limited due to the formation of multiple products.[5]

The Grignard Reaction (1900): The development of organomagnesium halides (Grignard reagents) provided a more versatile method for creating new carbon-carbon bonds. The reaction of a Grignard reagent with an alkyl halide, or more commonly with a ketone or aldehyde followed by reduction, allowed for the controlled synthesis of a wide variety of branched alkanes.

Experimental Protocols for the Synthesis of Highly Branched Alkanes

The following sections provide detailed, representative experimental protocols for the synthesis of highly branched alkanes based on early 20th-century methodologies.

Protocol 1: Synthesis of a Symmetrical Highly Branched Alkane via the Wurtz Reaction (Example: 2,2,3,3-Tetramethylbutane)

This protocol describes the synthesis of 2,2,3,3-tetramethylbutane (B1293380) (hexamethylethane) from tert-butyl chloride.[6]

Materials:

• tert-Butyl chloride

• Sodium metal, finely cut

• Anhydrous diethyl ether

• Dry ice/acetone bath

• Apparatus for reflux with stirring and inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Set up a round-bottom flask with a reflux condenser, a dropping funnel, and a mechanical stirrer. Ensure all glassware is thoroughly dried.

• Place finely cut sodium metal (2.2 equivalents) in the flask and cover it with anhydrous diethyl ether.

• Cool the flask in a dry ice/acetone bath.

• Slowly add a solution of tert-butyl chloride (1 equivalent) in anhydrous diethyl ether from the dropping funnel to the stirred suspension of sodium metal.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 2 hours.

• Cool the reaction mixture and carefully quench any unreacted sodium by the slow addition of ethanol (B145695).

• Add water to dissolve the sodium chloride formed.

• Separate the ether layer, wash it with water, and dry it over anhydrous calcium chloride.

• Distill the ether to obtain the crude product.

• The solid 2,2,3,3-tetramethylbutane can be purified by sublimation or recrystallization from ethanol.

Figure 2: Experimental workflow for the Wurtz synthesis of a highly branched alkane.

Protocol 2: Synthesis of an Unsymmetrical Highly Branched Alkane via the Grignard Reaction (Example: 2,2-Dimethylpentane)

This two-step protocol involves the reaction of a Grignard reagent with a ketone to form a tertiary alcohol, followed by reduction to the alkane.

Step 1: Synthesis of 2,2-Dimethyl-3-pentanol (B1582833)

Materials:

• Magnesium turnings

• Iodine crystal (for initiation)

• tert-Butyl chloride

• Propanal

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Apparatus for Grignard reaction under inert atmosphere

Procedure:

• In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and mechanical stirrer, place magnesium turnings (1.1 equivalents) and a small crystal of iodine.

• Add a small amount of a solution of tert-butyl chloride (1 equivalent) in anhydrous diethyl ether to initiate the reaction, which is indicated by the disappearance of the iodine color and gentle boiling.

• Once the reaction has started, add the remaining tert-butyl chloride solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for 30 minutes to ensure complete formation of the Grignard reagent.

• Cool the Grignard solution to 0 °C in an ice bath.

• Slowly add a solution of propanal (1 equivalent) in anhydrous diethyl ether from the dropping funnel.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour.

• Carefully pour the reaction mixture over a mixture of crushed ice and saturated aqueous ammonium chloride solution.

• Separate the ether layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and remove the ether by distillation to obtain the crude tertiary alcohol.

Step 2: Reduction of 2,2-Dimethyl-3-pentanol to 2,2-Dimethylpentane

A common method for the reduction of tertiary alcohols in this era was dehydration followed by catalytic hydrogenation.

Materials:

• 2,2-Dimethyl-3-pentanol

• Anhydrous oxalic acid (or a strong mineral acid)

• Catalyst (e.g., platinum oxide or palladium on carbon)

• Hydrogen gas source

• Apparatus for distillation and catalytic hydrogenation

Procedure:

• Place the crude 2,2-dimethyl-3-pentanol in a distillation apparatus with a catalytic amount of anhydrous oxalic acid.

• Heat the mixture to distill the resulting alkenes (a mixture of 2,2-dimethyl-3-pentene and 3,3-dimethyl-2-pentene due to rearrangement).

• Dissolve the collected alkenes in a suitable solvent such as ethanol or acetic acid.

• Add a catalytic amount of platinum oxide or palladium on carbon.

• Hydrogenate the mixture in a suitable apparatus under a positive pressure of hydrogen gas until hydrogen uptake ceases.

• Filter the catalyst and distill the solvent to obtain the crude 2,2-dimethylpentane, which can be further purified by fractional distillation.

Figure 3: Logical workflow for the two-step Grignard synthesis of a highly branched alkane.

The Role of Carbocation Rearrangements

A crucial conceptual leap in understanding the formation of highly branched alkanes, particularly during reactions involving carbocation intermediates, was provided by Frank C. Whitmore in 1932.[7] He proposed that carbocations could rearrange to form more stable carbocations through hydride or alkyl shifts.[8] This theory explained why the reaction of certain alkenes with acids or the dehydration of certain alcohols often yielded products with a different carbon skeleton than the starting material. This concept was fundamental to explaining the product distributions in many early synthetic routes and became a cornerstone of modern organic chemistry.

References

• 1. Timeline of chemistry - Wikipedia [en.wikipedia.org]
• 2. The Octane Molecule -- Chemical and Physical Properties [worldofmolecules.com]
• 3. 2,2,3-TRIMETHYLBUTANE synthesis - chemicalbook [chemicalbook.com]
• 4. britannica.com [britannica.com]
• 5. Heptane - Wikipedia [en.wikipedia.org]
• 6. Tetramethylbutane - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. onwardstate.com [onwardstate.com]

Technical Guide: Solubility of 4-Ethyl-2,2,5-trimethylhexane in Organic Solvents

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethyl-2,2,5-trimethylhexane is a branched-chain alkane with the molecular formula C₁₁H₂₄. As a nonpolar hydrocarbon, its solubility characteristics are dictated by the principle of "like dissolves like." This guide provides a comprehensive overview of the expected solubility of 4-Ethyl-2,2,5-trimethylhexane in various organic solvents, detailed experimental protocols for its quantitative determination, and a logical framework for understanding the factors that govern its solubility. Due to the absence of publicly available quantitative solubility data for this specific compound, this document serves as a foundational resource for researchers to generate and interpret such data.

Predicted Solubility Profile

The solubility of a solute in a solvent is governed by the intermolecular forces between the solute and solvent molecules. Alkanes, such as 4-Ethyl-2,2,5-trimethylhexane, are nonpolar and primarily exhibit weak van der Waals forces (London dispersion forces)[1][2][3][4]. For dissolution to occur, the energy required to break the intermolecular forces within the solute and the solvent must be compensated by the energy released when new solute-solvent interactions are formed[2][3][4].

Based on these principles, the expected solubility of 4-Ethyl-2,2,5-trimethylhexane in different classes of organic solvents is as follows:

• High Expected Solubility: In nonpolar solvents (e.g., hexane, heptane, toluene, benzene, carbon tetrachloride), where the intermolecular forces are of a similar type and magnitude to those in 4-Ethyl-2,2,5-trimethylhexane. The dissolution process in these solvents is energetically favorable as the van der Waals forces are readily interchanged[1][2][3][4].

• Moderate Expected Solubility: In solvents of low to intermediate polarity (e.g., diethyl ether, chloroform, dichloromethane). While these solvents have dipole moments, their overall polarity is not excessively high, allowing for some interaction with the nonpolar alkane.

• Low to Negligible Expected Solubility: In highly polar solvents (e.g., methanol, ethanol, acetone, dimethyl sulfoxide (B87167) (DMSO), and water). The strong dipole-dipole interactions or hydrogen bonding in these solvents are significantly more favorable than the weak van der Waals forces that would be formed with the alkane. Consequently, the alkane is unlikely to disrupt the solvent structure and dissolve to any significant extent[2][3][4].

Quantitative Solubility Data

As of the date of this guide, specific quantitative solubility data for 4-Ethyl-2,2,5-trimethylhexane in organic solvents is not available in the public domain. The following table is provided as a template for researchers to populate with experimentally determined data.

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Molar Solubility (mol/L)	Method of Determination
e.g., n-Hexane	25	Shake-Flask Method
e.g., Toluene	25	Shake-Flask Method
e.g., Ethanol	25	Shake-Flask Method
e.g., Acetone	25	Shake-Flask Method

Experimental Protocol: Determination of Solubility via the Shake-Flask Method

The shake-flask method is a widely recognized and accurate technique for determining the equilibrium solubility of a compound in a solvent.

4.1. Materials and Equipment

• 4-Ethyl-2,2,5-trimethylhexane (solute)

• Selected organic solvents

• Analytical balance

• Glass vials with screw caps

• Volumetric flasks and pipettes

• Orbital shaker or temperature-controlled water bath with shaking capabilities

• Syringe filters (e.g., 0.45 µm PTFE)

• Gas chromatograph with a flame ionization detector (GC-FID) or other suitable analytical instrument

• Constant temperature chamber or incubator

4.2. Procedure

• Preparation: Add an excess amount of 4-Ethyl-2,2,5-trimethylhexane to a series of glass vials. The presence of a separate, undissolved phase of the solute at the end of the experiment is crucial to ensure that the solution is saturated.

• Solvent Addition: Accurately pipette a known volume (e.g., 10.0 mL) of the chosen organic solvent into each vial containing the excess solute.

• Equilibration: Tightly seal the vials. Place them in an orbital shaker or a temperature-controlled water bath set to a constant temperature (e.g., 25 °C). Allow the mixtures to agitate for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached. Visual inspection should confirm that an excess of the solute remains.

• Phase Separation: After equilibration, cease agitation and allow the vials to stand undisturbed at the constant temperature for at least 24 hours to allow for complete phase separation.

• Sampling: Carefully withdraw a known volume of the supernatant (the saturated solvent phase) using a syringe. Immediately filter the sample through a syringe filter to remove any undissolved microdroplets or particulates.

• Dilution: Accurately dilute the filtered sample with a known volume of the pure solvent to bring the concentration into the linear range of the analytical instrument.

• Quantification: Analyze the diluted samples using a pre-calibrated GC-FID or another suitable analytical method to determine the concentration of 4-Ethyl-2,2,5-trimethylhexane.

• Calculation: Calculate the solubility from the measured concentration and the dilution factor. Express the solubility in appropriate units, such as g/100 mL or mol/L.

Visualizations

Logical Relationship Diagram: Factors Influencing Solubility

Caption: Factors influencing the solubility of 4-Ethyl-2,2,5-trimethylhexane.

Experimental Workflow: Solubility Determination

Caption: Workflow for the shake-flask method of solubility determination.

References

• 1. All about Solubility of Alkanes [unacademy.com]
• 2. Physical Properties of Alkanes | MCC Organic Chemistry [courses.lumenlearning.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Note: Analysis of 4-Ethyl-2,2,5-trimethylhexane by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note details a comprehensive method for the analysis of 4-Ethyl-2,2,5-trimethylhexane using Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is designed for researchers, scientists, and drug development professionals requiring a robust and reproducible method for the identification and quantification of this volatile organic compound. The methodology covers sample preparation, instrument configuration, and data analysis, ensuring high sensitivity and accuracy.

Introduction

4-Ethyl-2,2,5-trimethylhexane is a saturated hydrocarbon with the molecular formula C₁₁H₂₄ and a molecular weight of 156.31 g/mol . As a volatile organic compound (VOC), its analysis is pertinent in various fields, including environmental monitoring, petrochemical analysis, and as a potential biomarker in biological samples. Gas Chromatography-Mass Spectrometry (GC-MS) is the ideal analytical technique for this purpose, offering high-resolution separation provided by gas chromatography and definitive identification through mass spectrometry.[1] This document provides a detailed protocol for the GC-MS analysis of 4-Ethyl-2,2,5-trimethylhexane.

Experimental Protocol

Sample Preparation

Proper sample preparation is crucial for accurate and reproducible GC-MS analysis.

1.1. Materials:

• Solvent: High-purity hexane (B92381) or dichloromethane (B109758) (GC grade)

• Sample: 4-Ethyl-2,2,5-trimethylhexane standard

• Vials: 2 mL amber glass vials with PTFE-lined septa

1.2. Standard Solution Preparation:

• Prepare a stock solution of 1 mg/mL of 4-Ethyl-2,2,5-trimethylhexane in hexane.

• Perform serial dilutions of the stock solution to create a series of calibration standards with concentrations ranging from 1 µg/mL to 100 µg/mL.

1.3. Sample Extraction (for solid or liquid matrices):

• Liquid-Liquid Extraction: For aqueous samples, perform a liquid-liquid extraction using hexane.

• Headspace Analysis: For volatile analysis in solid or viscous liquid samples, headspace sampling is recommended.[2] This involves heating the sample in a sealed vial to allow the volatile compounds to partition into the gas phase above the sample.[2]

• Solid-Phase Microextraction (SPME): SPME can be used to preconcentrate the analyte from a sample matrix before introduction into the GC-MS system.[2]

GC-MS Instrumentation and Parameters

The following parameters are recommended for the analysis of 4-Ethyl-2,2,5-trimethylhexane. These may be adapted based on the specific instrumentation and column used.

Parameter	Value
Gas Chromatograph	Agilent 7890 or equivalent
Mass Spectrometer	Agilent 5977 or equivalent
Column	HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column
Injection Volume	1 µL
Injection Mode	Splitless
Inlet Temperature	250 °C
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature 50 °C, hold for 2 min, ramp to 220 °C at 10 °C/min, hold for 5 min.[3]
Transfer Line Temp.	280 °C[3]
Ion Source Temp.	230 °C[3]
Quadrupole Temp.	150 °C[3]
Ionization Mode	Electron Ionization (EI) at 70 eV[3][4]
Mass Range	m/z 40-400[3]
Scan Mode	Full Scan

Data Presentation

The electron ionization mass spectrum of 4-Ethyl-2,2,5-trimethylhexane is expected to exhibit fragmentation patterns characteristic of branched alkanes. The molecular ion peak ([M]⁺) at m/z 156 may be of low intensity or absent due to the high degree of branching, which promotes fragmentation.[5][6] The fragmentation of alkanes typically involves the cleavage of C-C bonds, leading to the formation of stable carbocations.[6][7]

Table 1: Predicted Mass Spectrum Fragmentation of 4-Ethyl-2,2,5-trimethylhexane

m/z	Proposed Fragment Ion	Structure of Fragment	Notes
156	[M]⁺	[C₁₁H₂₄]⁺	Molecular Ion. May be weak or absent.
141	[M - CH₃]⁺	[C₁₀H₂₁]⁺	Loss of a methyl group.
127	[M - C₂H₅]⁺	[C₉H₁₉]⁺	Loss of an ethyl group.[7]
99	[M - C₄H₉]⁺	[C₇H₁₅]⁺	Loss of a tert-butyl group, a common and stable fragment.[6]
85	[C₆H₁₃]⁺	Cleavage at the ethyl branch.	A significant peak is expected due to the formation of a stable carbocation.
71	[C₅H₁₁]⁺	Further fragmentation.	Represents a pentyl cation.
57	[C₄H₉]⁺	tert-Butyl cation.	Often the base peak in spectra of compounds with a tert-butyl group.[6]
43	[C₃H₇]⁺	Isopropyl cation.	A common fragment in branched alkanes.[8]
29	[C₂H₅]⁺	Ethyl cation.	A common fragment in aliphatic compounds.[7][9]

Visualizations

Experimental Workflow

Caption: Experimental workflow for the GC-MS analysis of 4-Ethyl-2,2,5-trimethylhexane.

Fragmentation Pathway

Caption: Predicted fragmentation pathway of 4-Ethyl-2,2,5-trimethylhexane in mass spectrometry.

References

• 1. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 2. m.youtube.com [m.youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. 4.8. Determination of Volatile Organic Compounds (VOCs) Using Gas Chromatography-Mass Spectroscopy (GC/MS) [bio-protocol.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 12.2 Interpreting Mass Spectra – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. youtube.com [youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]

Application Note: 1H and 13C NMR Spectral Assignment for 4-Ethyl-2,2,5-trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol and spectral analysis for the structural elucidation of 4-Ethyl-2,2,5-trimethylhexane using 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy. The information presented herein is intended to guide researchers in performing similar analyses and interpreting the resulting spectral data.

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for determining the structure of organic molecules. By observing the magnetic properties of atomic nuclei, primarily ¹H (proton) and ¹³C (carbon-13), NMR provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. This application note focuses on the predicted ¹H and ¹³C NMR spectra of 4-Ethyl-2,2,5-trimethylhexane and outlines a standard protocol for acquiring such data.

Predicted NMR Spectral Data

Due to the absence of experimentally acquired spectra in public databases, the following data have been generated using reputable online NMR prediction tools. These predictions are based on established algorithms and provide a reliable estimation of the expected chemical shifts and coupling patterns.

Predicted ¹H NMR Data for 4-Ethyl-2,2,5-trimethylhexane

The predicted ¹H NMR spectrum of 4-Ethyl-2,2,5-trimethylhexane is summarized in the table below. The assignments are based on the chemical environment of each proton.

Signal	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment
a	0.86	t	3H	-CH₂CH₃ (ethyl group)
b	0.88	d	6H	-CH(CH₃ )₂
c	0.89	s	9H	-C(CH₃ )₃
d	1.15	m	1H	CH -CH(CH₃)₂
e	1.25	m	2H	-CH₂ -C(CH₃)₃
f	1.35	m	2H	-CH₂ CH₃ (ethyl group)
g	1.65	m	1H	-CH-CH (CH₃)₂

Note: Chemical shifts are referenced to TMS (δ = 0.00 ppm). Multiplicity is denoted as s (singlet), d (doublet), t (triplet), and m (multiplet).

Predicted ¹³C NMR Data for 4-Ethyl-2,2,5-trimethylhexane

The predicted ¹³C NMR spectrum of 4-Ethyl-2,2,5-trimethylhexane is presented in the following table. The assignments correspond to the unique carbon atoms in the molecule.

Signal	Predicted Chemical Shift (ppm)	Carbon Type	Assignment
1	11.8	CH₃	-CH₂CH₃ (ethyl group)
2	22.9	CH₃	-CH(CH₃ )₂
3	25.4	CH	-CH (CH₃)₂
4	29.3	CH₃	-C(CH₃ )₃
5	31.0	C	-C (CH₃)₃
6	33.1	CH₂	-CH₂ CH₃ (ethyl group)
7	41.9	CH	CH -CH(CH₃)₂
8	48.9	CH₂	-CH₂ -C(CH₃)₃

Note: Chemical shifts are referenced to TMS (δ = 0.00 ppm).

Experimental Protocols

The following protocols describe the standard procedures for preparing a sample of 4-Ethyl-2,2,5-trimethylhexane and acquiring its ¹H and ¹³C NMR spectra.

Sample Preparation

• Sample Purity: Ensure the sample of 4-Ethyl-2,2,5-trimethylhexane is of high purity to avoid signals from impurities in the NMR spectrum.

• Solvent Selection: Choose a deuterated solvent that will dissolve the sample and has a residual solvent peak that does not overlap with signals of interest. Chloroform-d (CDCl₃) is a common choice for non-polar compounds like alkanes.

• Sample Concentration: For ¹H NMR, a concentration of 5-25 mg of the compound in 0.6-0.7 mL of deuterated solvent is typically sufficient. For the less sensitive ¹³C NMR, a higher concentration of 50-100 mg is recommended.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), to the sample solution. TMS provides a reference signal at 0.00 ppm for both ¹H and ¹³C spectra.

• Sample Filtration: Filter the final solution through a pipette plugged with glass wool or a syringe filter directly into a clean, dry NMR tube to remove any particulate matter.

• Labeling: Clearly label the NMR tube with the sample identification.

NMR Data Acquisition

The following are general parameters for acquiring ¹H and ¹³C NMR spectra on a standard NMR spectrometer (e.g., 400 or 500 MHz). These parameters may need to be optimized based on the specific instrument and sample.

¹H NMR Acquisition Parameters:

Parameter	Recommended Value
Pulse Program	Standard 1D proton
Number of Scans	8-16
Relaxation Delay	1-2 seconds
Acquisition Time	2-4 seconds
Pulse Width	Calibrated 90° pulse
Spectral Width	0-12 ppm
Temperature	298 K

¹³C NMR Acquisition Parameters:

Parameter	Recommended Value
Pulse Program	Standard 1D carbon with proton decoupling
Number of Scans	1024 or more (due to low natural abundance)
Relaxation Delay	2-5 seconds
Acquisition Time	1-2 seconds
Pulse Width	Calibrated 90° pulse
Spectral Width	0-220 ppm
Temperature	298 K

Spectral Assignment Workflow

The logical process for assigning the signals in the ¹H and ¹³C NMR spectra of 4-Ethyl-2,2,5-trimethylhexane is illustrated in the following diagram.

Caption: Workflow for NMR Spectral Assignment.

Conclusion

This application note provides a comprehensive guide to the ¹H and ¹³C NMR spectral assignment of 4-Ethyl-2,2,5-trimethylhexane. By following the detailed experimental protocols and utilizing the predicted spectral data as a reference, researchers can confidently identify and characterize this and similar branched alkane structures. The provided workflow diagram offers a clear and logical approach to the process of NMR spectral interpretation.

Application Notes and Protocols for the Synthesis of High-Purity 4-Ethyl-2,2,5-trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethyl-2,2,5-trimethylhexane is a highly branched aliphatic hydrocarbon. The synthesis of such complex alkanes with high purity is crucial for various research applications, including as reference compounds in analytical chemistry, components in fuel studies, and as building blocks in the synthesis of more complex molecules. This document outlines a detailed protocol for the synthesis of high-purity 4-Ethyl-2,2,5-trimethylhexane via a Grignard reaction followed by dehydration and hydrogenation. This method is a robust and common strategy for the formation of carbon-carbon bonds and the subsequent removal of functional groups to yield the desired alkane.[1][2][3][4][5]

Proposed Synthesis Pathway

The synthesis of 4-Ethyl-2,2,5-trimethylhexane can be achieved through a two-step process. The first step involves the synthesis of the precursor alcohol, 4-ethyl-2,2,5-trimethylhexan-3-ol, via a Grignard reaction. The second step is the reduction of this alcohol to the final alkane product.

Step 1: Grignard Reaction

The core of this synthesis is the nucleophilic addition of a Grignard reagent to a ketone.[1][3][4][5] Specifically, isopropylmagnesium bromide will be reacted with 3,3-dimethyl-2-pentanone (B1585287) to form the tertiary alcohol, 4-ethyl-2,2,5-trimethylhexan-3-ol.[6]

Step 2: Dehydration and Hydrogenation

The resulting tertiary alcohol will then be subjected to dehydration to form a mixture of alkenes, followed by hydrogenation of the double bond to yield the saturated alkane, 4-Ethyl-2,2,5-trimethylhexane.

Experimental Protocols

Protocol 1: Synthesis of 4-Ethyl-2,2,5-trimethylhexan-3-ol via Grignard Reaction

Materials:

• Magnesium turnings

• Iodine (crystal)

• 2-Bromopropane (B125204)

• Anhydrous diethyl ether

• 3,3-Dimethyl-2-pentanone

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Heating mantle

• Ice bath

Procedure:

• Preparation of the Grignard Reagent (Isopropylmagnesium Bromide):

  • Place magnesium turnings in a flame-dried round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer.

  • Add a small crystal of iodine to activate the magnesium surface.

  • Add a solution of 2-bromopropane in anhydrous diethyl ether dropwise from the dropping funnel to the magnesium turnings.

  • The reaction should initiate spontaneously, as evidenced by the disappearance of the iodine color and gentle refluxing of the ether. If the reaction does not start, gentle warming may be required.

  • Once the reaction has started, add the remaining 2-bromopropane solution at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.[1]

• Reaction with Ketone:

  • Cool the Grignard reagent solution to 0 °C using an ice bath.

  • Add a solution of 3,3-dimethyl-2-pentanone in anhydrous diethyl ether dropwise from the dropping funnel to the stirred Grignard reagent. The addition should be slow to control the exothermic reaction.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous ammonium chloride solution.

  • Separate the organic layer and extract the aqueous layer with diethyl ether.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 4-ethyl-2,2,5-trimethylhexan-3-ol.

  • The crude product can be purified by fractional distillation.

Protocol 2: Reduction of 4-Ethyl-2,2,5-trimethylhexan-3-ol to 4-Ethyl-2,2,5-trimethylhexane

Materials:

• 4-Ethyl-2,2,5-trimethylhexan-3-ol (from Protocol 1)

• Concentrated sulfuric acid (or other dehydrating agent)

• Palladium on carbon (10% Pd/C)

• Ethanol (B145695) (or other suitable solvent)

• Hydrogen gas

• Hydrogenation apparatus (e.g., Parr hydrogenator)

• Sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Dehydration:

  • Place the purified 4-ethyl-2,2,5-trimethylhexan-3-ol in a round-bottom flask.

  • Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice bath.

  • Gently heat the mixture to distill the resulting alkene(s). The collection of the alkene will drive the equilibrium of the reaction forward.

• Hydrogenation:

  • Dissolve the collected alkene(s) in a suitable solvent such as ethanol in a hydrogenation vessel.

  • Add a catalytic amount of 10% Pd/C to the solution.

  • Seal the vessel and connect it to a hydrogen source.

  • Purge the system with hydrogen gas to remove any air.

  • Pressurize the vessel with hydrogen gas and stir the mixture vigorously at room temperature until the theoretical amount of hydrogen has been consumed.

  • Carefully vent the excess hydrogen and filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

• Work-up and Purification:

  • Wash the filtrate with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by distillation.

  • The resulting crude 4-Ethyl-2,2,5-trimethylhexane can be purified by fractional distillation to achieve high purity.

Quantitative Data Summary

Parameter	Protocol 1: Grignard Reaction	Protocol 2: Reduction	Overall
Reactants	2-Bromopropane, Magnesium, 3,3-Dimethyl-2-pentanone	4-Ethyl-2,2,5-trimethylhexan-3-ol, H₂	-
Product	4-Ethyl-2,2,5-trimethylhexan-3-ol	4-Ethyl-2,2,5-trimethylhexane	4-Ethyl-2,2,5-trimethylhexane
Typical Yield	75-85%	90-95%	67-80%
Purity (after purification)	>98% (by GC)	>99% (by GC-MS)	>99% (by GC-MS)

Experimental Workflow Diagram

Caption: Synthesis workflow for 4-Ethyl-2,2,5-trimethylhexane.

Safety Precautions

• Grignard reagents are highly reactive, moisture-sensitive, and can be pyrophoric. All reactions involving Grignard reagents must be carried out under anhydrous conditions and under an inert atmosphere (e.g., nitrogen or argon).[1]

• Diethyl ether is extremely flammable. All operations should be conducted in a well-ventilated fume hood, away from sources of ignition.

• Concentrated sulfuric acid is highly corrosive. Handle with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Hydrogen gas is highly flammable and can form explosive mixtures with air. Hydrogenation should be performed in a properly functioning and shielded apparatus.

• Always wear appropriate PPE when handling any chemicals.

References

• 1. benchchem.com [benchchem.com]
• 2. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 3. adichemistry.com [adichemistry.com]
• 4. m.youtube.com [m.youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 4-Ethyl-2,2,5-trimethylhexan-3-ol | C11H24O | CID 123564484 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for 4-Ethyl-2,2,5-trimethylhexane as a Non-Polar Solvent in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of 4-Ethyl-2,2,5-trimethylhexane as a non-polar, aprotic solvent in various organic reactions. This document outlines its physical and chemical properties, potential applications with detailed experimental protocols, and safety considerations.

Introduction

4-Ethyl-2,2,5-trimethylhexane is a branched-chain alkane, a class of hydrocarbons known for their non-polar nature and chemical inertness.[1] These characteristics make them suitable candidates for use as solvents in organic synthesis, particularly for reactions involving non-polar reagents and intermediates or when a non-reactive medium is required. Its highly branched structure may offer different solubility and physical properties compared to linear alkanes like hexane (B92381), potentially providing advantages in specific applications.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Ethyl-2,2,5-trimethylhexane and related isomers is presented in Table 1. As a higher-boiling non-polar solvent, it can be a potential substitute for solvents like toluene (B28343) or xylene in certain applications where higher reaction temperatures are required, without the aromaticity.

Table 1: Physical and Chemical Properties of 4-Ethyl-2,2,5-trimethylhexane and Related Isomers

Property	4-Ethyl-2,2,5-trimethylhexane	2,2,4-Trimethylhexane	2,2,5-Trimethylhexane	Hexane
Molecular Formula	C₁₁H₂₄[2]	C₉H₂₀[3]	C₉H₂₀[4]	C₆H₁₄[5]
Molecular Weight	156.31 g/mol [6]	128.26 g/mol [7]	128.26 g/mol [4]	86.18 g/mol [5]
Boiling Point	~178 °C (estimated)	~122.4 °C[3]	122 °C[4]	69 °C[5]
Density	~0.767 g/mL (estimated)[8]	~0.716 g/mL[3]	0.71 g/cm³[4]	0.6548 g/mL[5]
Solubility in Water	Insoluble[9]	Insoluble	1.15 mg/L (25 °C)[4]	Insoluble[5]
Polarity	Non-polar	Non-polar	Non-polar	Non-polar

Note: Experimental data for 4-Ethyl-2,2,5-trimethylhexane is limited. Some values are estimated based on its structure and data from similar compounds.

Potential Applications in Organic Synthesis

Given its non-polar and aprotic nature, 4-Ethyl-2,2,5-trimethylhexane can be considered as a solvent for a range of organic reactions that proceed well in hydrocarbon media.

Grignard Reactions

Grignard reactions are a cornerstone of carbon-carbon bond formation.[10] While ethereal solvents like diethyl ether and tetrahydrofuran (B95107) (THF) are most common due to their ability to solvate and stabilize the Grignard reagent, non-polar hydrocarbon solvents can be used in certain cases, particularly for the subsequent reaction of a pre-formed Grignard reagent.[11][12] The inertness of an alkane solvent prevents unwanted side reactions.

Experimental Protocol: Grignard Reaction with an Aldehyde

This protocol describes the reaction of a pre-formed Grignard reagent with an aldehyde using 4-Ethyl-2,2,5-trimethylhexane as the solvent.

Materials:

• Pre-formed Grignard Reagent (e.g., Phenylmagnesium bromide in THF)

• Aldehyde (e.g., Benzaldehyde)

• 4-Ethyl-2,2,5-trimethylhexane (anhydrous)

• Anhydrous THF

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Round-bottom flask, dropping funnel, condenser, magnetic stirrer, and inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a condenser, a dropping funnel, and an inlet for an inert gas.

• Solvent and Reagent Addition: Under a positive pressure of inert gas, charge the flask with a solution of the aldehyde (1.0 eq) in anhydrous 4-Ethyl-2,2,5-trimethylhexane.

• Grignard Reagent Addition: Add the pre-formed Grignard reagent (1.1 eq) to the dropping funnel. Add the Grignard reagent dropwise to the stirred aldehyde solution at 0 °C (ice bath).

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Cool the reaction mixture to 0 °C and slowly quench by the dropwise addition of saturated aqueous ammonium chloride solution.

• Workup: Separate the organic layer. Extract the aqueous layer with diethyl ether or ethyl acetate (B1210297) (2 x 20 mL). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Workflow for Grignard Reaction

Caption: Experimental workflow for a Grignard reaction.

Wittig Reaction

The Wittig reaction is a versatile method for the synthesis of alkenes from aldehydes or ketones.[13] The choice of solvent can influence the stereoselectivity of the reaction. Non-polar solvents often favor the formation of the Z-alkene with non-stabilized ylides.[14]

Experimental Protocol: Wittig Olefination

Materials:

• Phosphonium (B103445) Salt (e.g., Methyltriphenylphosphonium bromide)

• Strong Base (e.g., n-Butyllithium in hexanes)

• Aldehyde or Ketone (e.g., Cyclohexanone)

• 4-Ethyl-2,2,5-trimethylhexane (anhydrous)

• Anhydrous Diethyl Ether or THF

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Ylide Formation: In a dry flask under an inert atmosphere, suspend the phosphonium salt (1.1 eq) in anhydrous 4-Ethyl-2,2,5-trimethylhexane. Cool the suspension to 0 °C.

• Add the strong base (1.05 eq) dropwise to form the ylide (a color change is typically observed). Stir the mixture for 30-60 minutes at room temperature.

• Aldehyde/Ketone Addition: Cool the ylide solution to 0 °C and add a solution of the aldehyde or ketone (1.0 eq) in 4-Ethyl-2,2,5-trimethylhexane dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC indicates the consumption of the starting material.

• Workup: Quench the reaction with water. Separate the organic layer and wash with saturated aqueous sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The triphenylphosphine (B44618) oxide byproduct can often be removed by crystallization or column chromatography.

Diels-Alder Reaction

The Diels-Alder reaction is a powerful cycloaddition reaction for the formation of six-membered rings.[15] These reactions are often carried out in non-polar solvents to minimize interactions with the reactants and transition state. A high-boiling solvent like 4-Ethyl-2,2,5-trimethylhexane could be advantageous for reactions requiring thermal promotion.[16]

Experimental Protocol: Diels-Alder Cycloaddition

Materials:

• Diene (e.g., Anthracene)

• Dienophile (e.g., Maleic anhydride)

• 4-Ethyl-2,2,5-trimethylhexane

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the diene (1.0 eq) and the dienophile (1.0 eq) in 4-Ethyl-2,2,5-trimethylhexane.

• Reaction: Heat the reaction mixture to reflux and maintain for 2-6 hours. Monitor the progress of the reaction by TLC.

• Crystallization: Upon completion, allow the reaction mixture to cool to room temperature, and then cool further in an ice bath to induce crystallization of the product.

• Isolation: Collect the crystalline product by vacuum filtration and wash with a small amount of cold hexane or 4-Ethyl-2,2,5-trimethylhexane.

• Drying: Dry the product under vacuum to remove any residual solvent.

Solvent Selection Logic

Caption: Logic for selecting a non-polar solvent.

Safety and Handling

As with all hydrocarbons, 4-Ethyl-2,2,5-trimethylhexane should be handled with appropriate safety precautions.

• Flammability: Branched alkanes are flammable.[3][7] Handle in a well-ventilated area, away from ignition sources.

• Inhalation: Avoid inhaling vapors. Use in a fume hood.

• Skin and Eye Contact: Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for flammable organic solvents.

References

• 1. 2-Methylnonane - Wikipedia [en.wikipedia.org]
• 2. 4-Ethyl-2,2,5-trimethylhexane | C11H24 | CID 53428755 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chembk.com [chembk.com]
• 5. CH105: Chapter 7 - Alkanes and Halogenated Hydrocarbons - Chemistry [wou.edu]
• 6. 4-Ethyl-2,2,3-trimethylhexane | C11H24 | CID 53428647 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2,2,4-Trimethylhexane, 5ML | Labscoop [labscoop.com]
• 8. 4-ethyl-2,2,4-trimethylhexane [stenutz.eu]
• 9. longdom.org [longdom.org]
• 10. quora.com [quora.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 13. Wittig reaction - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]
• 15. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 16. web.mnstate.edu [web.mnstate.edu]

Application Notes and Protocols for 4-Ethyl-2,2,5-trimethylhexane in Fuel and Lubricant Studies

Application in Fuel Studies

Highly branched alkanes like 4-Ethyl-2,2,5-trimethylhexane are valuable components in gasoline formulations due to their excellent anti-knock properties. Their compact molecular structure leads to higher octane (B31449) ratings compared to their straight-chain isomers, allowing for higher compression ratios in spark-ignition engines and improved thermal efficiency.

1.1. Key Advantages as a Fuel Component:

• High Octane Rating: The tertiary and quaternary carbon atoms in the structure of 4-Ethyl-2,2,5-trimethylhexane contribute to its stability and resistance to auto-ignition, resulting in a high Research Octane Number (RON) and Motor Octane Number (MON).

• Reduced Engine Knocking: By resisting premature combustion, it helps prevent engine knocking, a destructive phenomenon that can lead to engine damage.

• Clean Combustion: As a saturated hydrocarbon, it is expected to undergo more complete combustion compared to aromatic compounds, leading to lower emissions of harmful byproducts.

1.2. Data Presentation: Representative Fuel Properties of Highly Branched C11 Alkanes

Property	Test Method	Expected Value Range	Unit
Research Octane Number (RON)	ASTM D2699	95 - 105	-
Motor Octane Number (MON)	ASTM D2700	85 - 95	-
Density at 15°C	ASTM D4052	0.740 - 0.780	g/cm³
Reid Vapor Pressure (RVP)	ASTM D5191	35 - 50	kPa
Distillation IBP	ASTM D86	160 - 180	°C
Distillation FBP	ASTM D86	190 - 210	°C

Note: These values are estimates for highly branched C11 alkanes and should be experimentally verified for 4-Ethyl-2,2,5-trimethylhexane.

1.3. Experimental Protocols for Fuel Property Determination

1.3.1. Protocol for Determination of Research Octane Number (RON)

• Standard: ASTM D2699.[1][2][3][4]

• Apparatus: A standard Cooperative Fuel Research (CFR) engine.[1][2]

• Principle: The anti-knock characteristics of the test fuel (4-Ethyl-2,2,5-trimethylhexane) are compared to those of primary reference fuels (blends of isooctane (B107328) and n-heptane) under a specific set of mild operating conditions (600 rpm engine speed).[5]

• Procedure:

  • Calibrate the CFR engine using the appropriate reference fuels.

  • Introduce the test sample into the engine's fuel system.

  • Adjust the compression ratio of the engine until a standard level of knock intensity is observed.

  • Bracket the knock intensity of the sample with two reference fuel blends, one that knocks more and one that knocks less than the sample.

  • The RON of the sample is calculated by interpolation between the octane numbers of the two bracketing reference fuels.

• Data Analysis: The RON is reported as a whole number.

1.3.2. Protocol for Determination of Motor Octane Number (MON)

• Standard: ASTM D2700.[5][6][7][8]

• Apparatus: A standard Cooperative Fuel Research (CFR) engine.

• Principle: Similar to the RON test, but conducted under more severe operating conditions (900 rpm engine speed and a higher intake mixture temperature) to simulate highway driving conditions.[5]

• Procedure:

  • Calibrate the CFR engine according to the ASTM D2700 standard.

  • Introduce the test sample.

  • Adjust the compression ratio to achieve the standard knock intensity.

  • Bracket the sample's knock intensity with reference fuel blends.

  • Calculate the MON by interpolation.

• Data Analysis: The MON is reported as a whole number. The difference between RON and MON is the fuel's sensitivity.

1.4. Visualization of Fuel Testing Workflow

Caption: Workflow for RON and MON determination.

Application in Lubricant Studies

The highly branched and saturated structure of 4-Ethyl-2,2,5-trimethylhexane suggests its potential as a high-performance synthetic lubricant base oil or as a blending component. Its expected properties include good thermal and oxidative stability, a low pour point, and a favorable viscosity index.

2.1. Key Advantages as a Lubricant Component:

• Thermal Stability: The absence of double bonds and the branched structure contribute to high thermal stability, resisting breakdown at elevated temperatures.

• Low Volatility: A relatively high molecular weight for a C11 alkane would result in low volatility, which is desirable in lubricant applications to reduce oil consumption.

• Good Low-Temperature Fluidity: The branched structure disrupts crystal lattice formation, leading to a low pour point and good performance in cold environments.

• High Viscosity Index: While needing experimental confirmation, highly branched alkanes can exhibit a high viscosity index, meaning their viscosity changes less with temperature fluctuations.

2.2. Data Presentation: Representative Lubricant Properties of Highly Branched C11-C14 Alkanes

Property	Test Method	Expected Value Range	Unit
Kinematic Viscosity at 40°C	ASTM D445	4.0 - 6.0	cSt
Kinematic Viscosity at 100°C	ASTM D445	1.5 - 2.5	cSt
Viscosity Index	ASTM D2270	120 - 140	-
Pour Point	ASTM D97	-50 to -30	°C
Flash Point	ASTM D92	> 150	°C
Noack Volatility	ASTM D5800	< 15	%

Note: These values are based on data for C11-C14 isoalkane mixtures and require experimental validation for 4-Ethyl-2,2,5-trimethylhexane.[9][10]

2.3. Experimental Protocols for Lubricant Property Determination

2.3.1. Protocol for Determination of Kinematic Viscosity

• Standard: ASTM D445.[11][12][13][14]

• Apparatus: Calibrated glass capillary viscometer, constant temperature bath.[12][13]

• Principle: The time is measured for a fixed volume of the liquid to flow under gravity through the capillary of a calibrated viscometer at a closely controlled temperature.[13]

• Procedure:

  • Select a clean, dry, calibrated viscometer of a size that will give a flow time of not less than 200 seconds.

  • Charge the viscometer with the sample in the manner dictated by the design of the instrument.

  • Place the charged viscometer in a constant temperature bath long enough to reach the test temperature (e.g., 40°C or 100°C).

  • Measure the time required for the leading edge of the meniscus to pass from the first to the second timing mark.

• Data Analysis: Calculate the kinematic viscosity from the measured flow time and the calibration constant of the viscometer.

2.3.2. Protocol for Calculation of Viscosity Index (VI)

• Standard: ASTM D2270.[15][16][17]

• Principle: The Viscosity Index is an empirical number that indicates the effect of a change in temperature on the viscosity of an oil. A higher VI signifies a smaller change in viscosity with temperature.[15][17]

• Procedure:

  • Determine the kinematic viscosity of the sample at 40°C and 100°C using the ASTM D445 protocol.[16]

  • Using the kinematic viscosity at 100°C, obtain the values for L and H from the tables in the ASTM D2270 standard, where L is the kinematic viscosity at 40°C of an oil of 0 VI having the same kinematic viscosity at 100°C as the test oil, and H is the kinematic viscosity at 40°C of an oil of 100 VI having the same kinematic viscosity at 100°C as the test oil.

  • Calculate the Viscosity Index (VI) using the formula: VI = [(L - U) / (L - H)] * 100 where U is the kinematic viscosity of the test oil at 40°C.

• Data Analysis: The Viscosity Index is reported as a whole number.

2.4. Visualization of Lubricant Property Analysis

Caption: Logical flow for lubricant property analysis.

References

• 1. matestlabs.com [matestlabs.com]
• 2. ASTM D2699 - eralytics [eralytics.com]
• 3. ASTM D2699 Method for Octane Number | Ayalytical [ayalytical.com]
• 4. ASTM D2699 RON Octane Engine Calibration/Standardization [sh-sinpar.com]
• 5. koehlerinstrument.com [koehlerinstrument.com]
• 6. ASTM D2700 MON Test Method [sh-sinpar.com]
• 7. ASTM D2700 MON Octane Engine Calibration/Standardization [sh-sinpar.com]
• 8. ASTM D2700 - eralytics [eralytics.com]
• 9. dhc-solvent.de [dhc-solvent.de]
• 10. carlroth.com [carlroth.com]
• 11. store.astm.org [store.astm.org]
• 12. ASTM D445 - eralytics [eralytics.com]
• 13. tamson-instruments.com [tamson-instruments.com]
• 14. apmtesting.com [apmtesting.com]
• 15. store.astm.org [store.astm.org]
• 16. precisionlubrication.com [precisionlubrication.com]
• 17. ASTM D2270 - eralytics [eralytics.com]

Application Notes and Protocols for the Fractional Distillation of Trimethylhexane Isomers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocols for the separation of trimethylhexane isomers using fractional distillation. This document is intended to serve as a comprehensive resource, offering both theoretical understanding and practical guidance for laboratory and pilot-scale separations.

Introduction to Fractional Distillation of Trimethylhexane Isomers

Fractional distillation is a fundamental separation technique extensively utilized in the chemical and pharmaceutical industries to separate liquid mixtures into their individual components based on differences in their boiling points. The separation of trimethylhexane (C9H20) isomers presents a significant challenge due to the small differences in their boiling points, a consequence of their similar molecular weights and structures. Achieving high-purity isomers necessitates the use of high-efficiency fractional distillation columns with a large number of theoretical plates and precise control over operating conditions.

The efficiency of the separation is primarily dependent on the relative volatility of the isomers. Isomers with a greater difference in boiling points are easier to separate. The degree of branching in the alkane structure influences the boiling point; generally, more highly branched isomers have lower boiling points than their less branched counterparts.

Data Presentation: Physical Properties of Trimethylhexane Isomers

The successful separation of trimethylhexane isomers by fractional distillation is fundamentally reliant on the differences in their boiling points. Below is a summary of the available boiling point data for various trimethylhexane isomers, which is critical for designing and optimizing the distillation process.

Isomer Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Boiling Point (K)	Reference
2,3,3-Trimethylhexane	16747-28-7	C9H20	128.2551	141.85	415.0
2,3,4-Trimethylhexane (B1604865)	921-47-1	C9H20	128.2551	140.5	413.65
3,3,4-Trimethylhexane (B93998)	16747-31-2	C9H20	128.2551	143.15	416.3
2,2,4-Trimethylhexane	16747-26-5	C9H20	128.25	Not Available	Not Available
2,3,5-Trimethylhexane	560-29-4	C9H20	128.2551	Not Available	Not Available

Experimental Protocols

The following protocols provide a generalized methodology for the fractional distillation of a mixture of trimethylhexane isomers. The specific parameters will need to be optimized based on the exact composition of the isomer mixture and the desired purity of the final products.

Protocol 1: Laboratory-Scale Fractional Distillation of a 2,3,4-Trimethylhexane and 3,3,4-Trimethylhexane Mixture

Objective: To separate a 50:50 (v/v) mixture of 2,3,4-trimethylhexane and 3,3,4-trimethylhexane to achieve a purity of >95% for each isomer.

Materials:

• Mixture of 2,3,4-trimethylhexane and 3,3,4-trimethylhexane

• High-efficiency fractional distillation column (e.g., Vigreux, packed column with structured packing like Raschig rings or metal sponge) with a high number of theoretical plates (e.g., >50)

• Distillation head with reflux control

• Heating mantle with a stirrer

• Round-bottom flask (distillation pot)

• Condenser

• Receiving flasks

• Thermometer or temperature probe

• Gas chromatograph (GC) for purity analysis

Procedure:

• Column Packing: If using a packed column, ensure the packing material is evenly and densely packed to avoid channeling of the vapor.

• Apparatus Setup: Assemble the fractional distillation apparatus in a fume hood. Place the trimethylhexane isomer mixture and a few boiling chips or a magnetic stir bar into the round-bottom flask.

• System Equilibration: Begin heating the distillation pot. Once the mixture starts to boil, adjust the heating rate to allow the vapor to slowly rise through the column.

• Achieving Total Reflux: When the vapor reaches the distillation head, set the reflux controller to total reflux (no distillate is collected). Allow the column to operate under total reflux for at least one hour to establish a vapor-liquid equilibrium throughout the column.

• Initiating Distillate Collection: Set the reflux ratio to a high value (e.g., 20:1, meaning for every 21 drops of condensate, 20 are returned to the column and 1 is collected). A high reflux ratio is crucial for separating components with close boiling points.

• Monitoring and Fraction Collection:

  • Monitor the temperature at the distillation head. The temperature should remain stable at the boiling point of the more volatile isomer (2,3,4-trimethylhexane, approx. 140.5 °C).

  • Collect the first fraction (the enriched 2,3,4-trimethylhexane) in a pre-weighed receiving flask.

  • Continue collection as long as the head temperature remains constant. A sharp rise in temperature indicates that the less volatile component is beginning to distill.

  • When the temperature starts to rise, change the receiving flask to collect an intermediate fraction.

  • Once the temperature stabilizes at the boiling point of the less volatile isomer (3,3,4-trimethylhexane, approx. 143.15 °C), change the receiving flask again to collect the second main fraction.

• Analysis: Analyze the purity of the collected fractions and the residue in the distillation pot using gas chromatography.

• Shutdown: Once the distillation is complete, turn off the heating mantle and allow the apparatus to cool down before dismantling.

Expected Results:

The first fraction will be highly enriched in 2,3,4-trimethylhexane, and the second main fraction will be enriched in 3,3,4-trimethylhexane. The purity of the fractions will depend on the efficiency of the column (number of theoretical plates) and the reflux ratio used.

Visualizations

Fractional Distillation Workflow

Caption: A workflow diagram illustrating the key stages of fractional distillation for separating trimethylhexane isomers.

Relationship Between Branching and Boiling Point

Caption: The relationship between the degree of branching in trimethylhexane isomers and their boiling points.

Application Note: Protocol for the Radical Halogenation of 4-Ethyl-2,2,5-trimethylhexane

Abstract

This document provides a detailed protocol for the free-radical halogenation of 4-Ethyl-2,2,5-trimethylhexane. Radical halogenation is a fundamental transformation in organic synthesis that allows for the functionalization of otherwise unreactive alkanes.[1] This process proceeds via a radical chain mechanism involving initiation, propagation, and termination steps.[1][2] The protocol covers both chlorination and bromination, highlighting the key differences in selectivity and reaction conditions. Bromination is highly selective for the most substituted carbon atom, whereas chlorination is less selective and yields a mixture of isomeric products.[3][4] This application note is intended for researchers in organic synthesis and drug development.

Introduction

Alkanes are generally inert due to the strength and non-polar nature of their C-C and C-H bonds. Radical halogenation provides a crucial method to introduce functionality into these saturated hydrocarbons, converting them into alkyl halides.[1] These products are valuable intermediates for further synthetic transformations, including nucleophilic substitution and elimination reactions.

The reaction is typically initiated by heat or UV light, which causes homolytic cleavage of a halogen molecule (e.g., Cl₂ or Br₂) into two halogen radicals.[1] The halogen radical then abstracts a hydrogen atom from the alkane to form a stable hydrogen halide and an alkyl radical. This alkyl radical then reacts with another halogen molecule to yield the alkyl halide product and regenerate a halogen radical, thus propagating the chain reaction.[5][6]

The regioselectivity of the reaction is determined by the stability of the intermediate alkyl radical, which follows the order: tertiary > secondary > primary.[6][7][8] Bromination is highly selective and will preferentially occur at the most substituted carbon that can form the most stable radical.[3][4] Chlorination is significantly less selective, reacting at a faster rate but yielding a statistical mixture of products based on the number of available hydrogens and their relative reactivity.[2][3][9]

The substrate, 4-Ethyl-2,2,5-trimethylhexane, possesses primary, secondary, and tertiary C-H bonds, making it an excellent model to illustrate the principles of radical halogenation selectivity.

Hydrogen Atom Classification in 4-Ethyl-2,2,5-trimethylhexane:

• Primary (1°): 15 hydrogens (from the two methyl groups at C2, the methyl group at C5, and the methyl of the ethyl group at C4).

• Secondary (2°): 4 hydrogens (from the CH₂ at C3 and the CH₂ of the ethyl group at C4).

• Tertiary (3°): 2 hydrogens (at C4 and C5).

Experimental Protocols

2.1. Materials and Equipment

Reagents	Equipment
4-Ethyl-2,2,5-trimethylhexane	Round-bottom flask with stir bar
N-Bromosuccinimide (NBS) or Bromine (Br₂)	Reflux condenser
Sulfuryl chloride (SO₂Cl₂) or Chlorine (Cl₂)	Heating mantle with stirrer
Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide	UV photoreactor or a 254 nm UV lamp
Carbon tetrachloride (CCl₄) or Cyclohexane	Separatory funnel
10% aq. Sodium Thiosulfate (B1220275) (Na₂S₂O₃) solution	Gas trap (for HCl or SO₂ evolution)
Saturated aq. Sodium Bicarbonate (NaHCO₃) solution	Rotary evaporator
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	Gas Chromatography-Mass Spectrometry (GC-MS) system
Brine (saturated aq. NaCl)	Fractional distillation apparatus

2.2. Safety Precautions

• All manipulations should be performed in a well-ventilated chemical fume hood.

• Halogens (Br₂, Cl₂) and sulfuryl chloride are highly corrosive, toxic, and volatile. Avoid inhalation and skin contact.

• Organic solvents like carbon tetrachloride are toxic and potentially carcinogenic. Use appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.

• Radical initiators like benzoyl peroxide can be explosive upon shock or heating. Handle with care.

• The reaction can be exothermic. Monitor the temperature closely.

2.3. Protocol 1: Selective Radical Bromination

This protocol utilizes N-Bromosuccinimide (NBS) as the bromine source for high regioselectivity at the tertiary positions.

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-Ethyl-2,2,5-trimethylhexane (10.0 g, 58.7 mmol).

• Reagent Addition: Add carbon tetrachloride (50 mL) as the solvent, followed by N-Bromosuccinimide (11.5 g, 64.6 mmol, 1.1 eq) and the radical initiator AIBN (0.10 g, 0.6 mmol, 0.01 eq).

• Initiation: Place the flask in a heating mantle and gently reflux the mixture (approx. 77°C for CCl₄) while stirring. Alternatively, irradiate the flask with a UV lamp at room temperature.

• Reaction Monitoring: Monitor the reaction progress by GC-MS. The reaction is typically complete when the solid NBS has been consumed and replaced by succinimide (B58015), which floats on top of the solvent (usually 2-4 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the succinimide byproduct.

  • Transfer the filtrate to a separatory funnel and wash with 10% aq. sodium thiosulfate (2 x 30 mL) to remove any trace of bromine.

  • Wash with water (30 mL) and then brine (30 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product via fractional distillation under reduced pressure to isolate the major monobrominated isomers.

2.4. Protocol 2: Non-Selective Radical Chlorination

This protocol uses sulfuryl chloride (SO₂Cl₂) as a convenient and safer alternative to chlorine gas.

• Reaction Setup: Assemble the same apparatus as in Protocol 1, but include a gas trap (e.g., a tube leading to a beaker with aqueous NaOH) to neutralize the evolved SO₂ and HCl gases.

• Reagent Addition: To the flask, add 4-Ethyl-2,2,5-trimethylhexane (10.0 g, 58.7 mmol), carbon tetrachloride (50 mL), and AIBN (0.10 g, 0.6 mmol, 0.01 eq).

• Initiation: While stirring, add sulfuryl chloride (8.7 g, 5.2 mL, 64.6 mmol, 1.1 eq) dropwise. An exothermic reaction may be observed. Initiate the reaction by gently heating to reflux or by UV irradiation.

• Reaction Monitoring: Monitor the reaction by GC-MS. The reaction is complete when gas evolution ceases (typically 1-3 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully transfer the mixture to a separatory funnel and wash with cold water (2 x 30 mL).

  • Wash with saturated aq. sodium bicarbonate (2 x 30 mL) to neutralize any remaining acid, followed by brine (30 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate via rotary evaporation.

• Purification: The resulting mixture of chlorinated isomers is difficult to separate. Fractional distillation may be used to enrich certain isomers.

Data Presentation

The product distribution in radical halogenation can be predicted based on the number of each type of hydrogen and their relative reactivity.

Table 1: Predicted Product Distribution for Monohalogenation of 4-Ethyl-2,2,5-trimethylhexane

Halogenation	C-H Type	No. of H's	Relative Reactivity (Approx.)	Calculation (No. H's x Reactivity)	Predicted % Yield	Major Products
Chlorination	Primary (1°)	15	1	15 x 1 = 15	(15 / 42.2) x 100% = 35.5%	Mixture of primary chlorides
Secondary (2°)	4	4	4 x 4 = 16	(16 / 42.2) x 100% = 37.9%	Mixture of secondary chlorides
Tertiary (3°)	2	5.6	2 x 5.6 = 11.2	(11.2 / 42.2) x 100% = 26.5%	4-Chloro-4-ethyl-2,2,5-trimethylhexane & 5-Chloro-4-ethyl-2,2,5-trimethylhexane
Bromination	Primary (1°)	15	1	15 x 1 = 15	(15 / 3295) x 100% = ~0.5%	Negligible
Secondary (2°)	4	82	4 x 82 = 328	(328 / 3295) x 100% = ~9.9%	Minor secondary bromides
Tertiary (3°)	2	1640	2 x 1640 = 3280	(3280 / 3295) x 100% = ~89.6%	4-Bromo-4-ethyl-2,2,5-trimethylhexane & 5-Bromo-4-ethyl-2,2,5-trimethylhexane

Note: Relative reactivity values are approximate and can vary with temperature and solvent.

Visualized Workflow and Mechanism

The following diagrams illustrate the experimental workflow and the fundamental reaction mechanism.

Caption: A flowchart of the experimental procedure for radical halogenation.

Caption: The three key stages of a free-radical chain reaction mechanism.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Free-radical halogenation - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Selectivity in Radical Halogenation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. m.youtube.com [m.youtube.com]
• 7. youtube.com [youtube.com]
• 8. youtube.com [youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for 4-Ethyl-2,2,5-trimethylhexane in the Study of Reaction Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Highly branched alkanes, such as 4-Ethyl-2,2,5-trimethylhexane, serve as valuable substrates for investigating complex reaction mechanisms, particularly those involving carbocation intermediates. The intricate carbon skeleton of this molecule provides a unique opportunity to study the competitive nature of various rearrangement pathways, including 1,2-hydride and 1,2-alkyl (methyl and ethyl) shifts. Under superacidic conditions, alkanes can be protonated to form unstable pentacoordinated carbonium ions, which then lose hydrogen to generate trivalent carbocations (carbenium ions). These carbocations can undergo rapid isomerization to form more stable carbocations, leading to a variety of rearranged alkane products. The study of these rearrangements provides fundamental insights into reaction kinetics, thermodynamic stability of intermediates, and the prediction of product distributions in complex chemical transformations.

Application: Elucidation of Carbocation Rearrangement Pathways

The primary application of 4-Ethyl-2,2,5-trimethylhexane in this context is as a model compound to probe the mechanisms of skeletal isomerization. By subjecting the alkane to superacid catalysis, a variety of carbocation intermediates can be generated, and their subsequent rearrangement pathways can be inferred from the product distribution. This allows for the investigation of fundamental principles such as:

• The relative rates of hydride versus alkyl shifts.

• The influence of steric hindrance on rearrangement pathways.

• The thermodynamic drive towards the formation of more stable tertiary and quaternary carbocations.

• The potential for competing fragmentation (cracking) reactions under harsh conditions.

Quantitative Data Presentation

The following table summarizes hypothetical product distributions for the superacid-catalyzed isomerization of 4-Ethyl-2,2,5-trimethylhexane under two different temperature conditions. This data is illustrative and intended to demonstrate how quantitative results from such an experiment would be presented.

Product	IUPAC Name	Product Distribution at 25°C (%)	Product Distribution at 75°C (%)
Starting Material	4-Ethyl-2,2,5-trimethylhexane	65	40
Isomer 1	3,3,4,4-Tetramethylheptane	15	25
Isomer 2	3,4,4,5-Tetramethylheptane	10	15
Isomer 3	2,2,3,4,4-Pentamethylhexane	5	10
Cracking Products	C1-C10 Alkanes	5	10

Experimental Protocols

Protocol 1: Superacid-Catalyzed Isomerization of 4-Ethyl-2,2,5-trimethylhexane

This protocol describes a general procedure for the isomerization of 4-Ethyl-2,2,5-trimethylhexane using a superacid catalyst, such as antimony pentafluoride in fluorosulfonic acid ("Magic Acid").

Materials:

• 4-Ethyl-2,2,5-trimethylhexane (99%+ purity)

• Antimony pentafluoride (SbF₅)

• Fluorosulfonic acid (HSO₃F)

• Anhydrous hexane

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Schlenk flask and line

• Magnetic stirrer and stir bar

• Low-temperature bath (e.g., dry ice/acetone)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Preparation of the Superacid Solution: In a clean, dry Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), cool fluorosulfonic acid to -78°C using a dry ice/acetone bath. Slowly add antimony pentafluoride dropwise with vigorous stirring to create a 1:1 molar solution of SbF₅:HSO₃F. Caution: Superacids are extremely corrosive and react violently with water. Handle with extreme care in a fume hood with appropriate personal protective equipment.

• Reaction Setup: In a separate Schlenk flask equipped with a magnetic stir bar, dissolve 1.0 g of 4-Ethyl-2,2,5-trimethylhexane in 20 mL of anhydrous hexane. Cool this solution to -78°C.

• Initiation of the Reaction: Slowly add the prepared superacid solution (e.g., 2 mL) to the stirred solution of the alkane at -78°C. The reaction mixture may develop a color, indicating the formation of carbocations.

• Reaction Monitoring: Allow the reaction to stir at the desired temperature (e.g., -78°C, 0°C, or room temperature) for a specified time (e.g., 1-4 hours). Samples can be taken periodically to monitor the progress of the reaction by GC-MS.

• Quenching the Reaction: To quench the reaction, slowly pour the reaction mixture into a beaker containing a vigorously stirred, ice-cold saturated solution of sodium bicarbonate. Caution: This will generate a significant amount of gas and heat. Perform this step slowly in a large beaker within a fume hood.

• Workup: Transfer the quenched mixture to a separatory funnel. Separate the organic layer, and wash it with saturated sodium bicarbonate solution (2 x 20 mL) and then with brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully concentrate the solvent using a rotary evaporator with a cooled water bath.

• Analysis: Analyze the resulting mixture of alkanes by GC-MS to identify the products and determine their relative abundance.

Visualization of Reaction Mechanisms

Diagram 1: Initial Carbocation Formation

The reaction is initiated by the abstraction of a hydride ion from the alkane by the superacid, leading to the formation of a carbocation. The most likely initial carbocations are tertiary, but secondary carbocations can also be formed.

Caption: Initiation of the reaction via hydride abstraction.

Diagram 2: Representative Rearrangement Pathways

Once formed, the initial carbocations can undergo a series of 1,2-hydride and 1,2-alkyl shifts to form more stable carbocation intermediates. This diagram illustrates a plausible cascade of rearrangements starting from a tertiary carbocation.

Caption: A potential carbocation rearrangement cascade.

Diagram 3: Experimental and Analytical Workflow

This diagram outlines the logical flow of the experimental and analytical process for studying the isomerization of 4-Ethyl-2,2,5-trimethylhexane.

Caption: Workflow for mechanistic studies.

Application Notes and Protocols: Computational Modeling of 4-Ethyl-2,2,5-trimethylhexane Interactions with Peroxisome Proliferator-Activated Receptor Gamma (PPARγ)

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Ethyl-2,2,5-trimethylhexane is a branched-chain alkane whose interactions with biological macromolecules are not extensively characterized. Understanding how such small, non-polar molecules interact with protein targets is crucial for assessing their potential bioactivity and toxicological profiles. Computational modeling provides a powerful and cost-effective approach to investigate these interactions at an atomic level, offering insights that can guide further experimental studies.

This document provides a detailed protocol for the computational modeling of 4-Ethyl-2,2,5-trimethylhexane's interactions with a hypothetical, yet plausible, protein target: the Peroxisome Proliferator-Activated Receptor Gamma (PPARγ). PPARγ is a nuclear receptor known to bind a variety of lipophilic ligands, making it a relevant candidate for studying the binding of a hydrocarbon such as 4-Ethyl-2,2,5-trimethylhexane.

These protocols will cover molecular docking to predict the binding pose and affinity, followed by molecular dynamics (MD) simulations to assess the stability of the protein-ligand complex and to calculate binding free energies.

Data Presentation

The following tables summarize hypothetical quantitative data that would be generated from the described computational experiments.

Table 1: Molecular Docking Results of 4-Ethyl-2,2,5-trimethylhexane with PPARγ

Docking Pose	Binding Affinity (kcal/mol)	Interacting Residues (within 4 Å)
1	-5.8	ILE281, LEU330, LEU333, MET364
2	-5.5	PHE282, CYS285, ILE341, LEU453
3	-5.3	LEU255, PHE264, LEU353, VAL363

Table 2: Molecular Dynamics Simulation Stability Metrics for the PPARγ - 4-Ethyl-2,2,5-trimethylhexane Complex (Pose 1)

Simulation Time (ns)	RMSD of Protein Backbone (Å)	RMSD of Ligand (Å)	Radius of Gyration (Å)
0	0.00	0.00	22.5
25	1.2 ± 0.2	0.8 ± 0.3	22.7 ± 0.1
50	1.5 ± 0.3	1.1 ± 0.4	22.6 ± 0.2
75	1.4 ± 0.2	1.0 ± 0.3	22.8 ± 0.1
100	1.6 ± 0.3	1.2 ± 0.4	22.7 ± 0.2

Table 3: Binding Free Energy Calculation using MM/PBSA

Energy Component	Contribution (kcal/mol)
Van der Waals Energy	-25.7 ± 2.1
Electrostatic Energy	-2.3 ± 0.8
Polar Solvation Energy	18.5 ± 1.5
Non-polar Solvation Energy	-4.1 ± 0.5
Total Binding Free Energy (ΔG_bind)	-13.6 ± 3.2

Experimental Protocols

Protocol 1: Molecular Docking using AutoDock Vina

This protocol outlines the steps for predicting the binding pose and affinity of 4-Ethyl-2,2,5-trimethylhexane to PPARγ.

1. Preparation of the Receptor (PPARγ): a. Obtain the crystal structure of PPARγ from the Protein Data Bank (PDB). For this hypothetical study, we will use PDB ID: 2PRG. b. Remove water molecules, co-factors, and any existing ligands from the PDB file using a molecular visualization tool like PyMOL or Chimera. c. Add polar hydrogens to the protein structure. d. Convert the cleaned PDB file to the PDBQT format using AutoDock Tools.

2. Preparation of the Ligand (4-Ethyl-2,2,5-trimethylhexane): a. Obtain the 3D structure of 4-Ethyl-2,2,5-trimethylhexane from a chemical database like PubChem (CID 53428755).[1] b. Optimize the ligand's geometry using a quantum chemistry program (e.g., Gaussian) or a molecular editor with force field minimization (e.g., Avogadro). c. Save the optimized structure in a PDB file format. d. Convert the ligand PDB file to the PDBQT format using AutoDock Tools, defining the rotatable bonds.

3. Docking Simulation: a. Define the search space (grid box) for docking. This should encompass the known ligand-binding pocket of PPARγ. The center and dimensions of the grid box can be determined based on the position of the co-crystallized ligand in the original PDB structure. b. Create a configuration file (conf.txt) specifying the paths to the receptor and ligand PDBQT files, the grid box parameters, and the output file name. c. Run AutoDock Vina from the command line: vina --config conf.txt --log log.txt d. Analyze the output PDBQT file, which will contain multiple binding poses ranked by their predicted binding affinities.

Protocol 2: Molecular Dynamics Simulation using GROMACS

This protocol describes how to perform an MD simulation of the top-ranked PPARγ - 4-Ethyl-2,2,5-trimethylhexane complex obtained from docking.

1. System Preparation: a. Combine the coordinates of the PPARγ receptor and the top-ranked pose of 4-Ethyl-2,2,5-trimethylhexane into a single PDB file. b. Generate the topology for the protein using the GROMACS pdb2gmx tool with a suitable force field (e.g., AMBER99SB-ILDN). c. Generate the topology and parameters for the ligand using a tool like the CHARMM General Force Field (CGenFF) server or the antechamber module of AmberTools. d. Combine the protein and ligand topologies into a unified system topology.

2. Solvation and Ionization: a. Create a simulation box (e.g., cubic or dodecahedron) around the protein-ligand complex, ensuring a minimum distance of 1.0 nm between the complex and the box edges. b. Solvate the box with a pre-equilibrated water model (e.g., TIP3P). c. Add ions (e.g., Na+ or Cl-) to neutralize the system and to mimic physiological salt concentration (e.g., 0.15 M).

3. Energy Minimization and Equilibration: a. Perform a steep descent energy minimization of the system to remove steric clashes. b. Perform a two-phase equilibration: i. NVT (constant Number of particles, Volume, and Temperature) equilibration for 100 ps to stabilize the temperature of the system. ii. NPT (constant Number of particles, Pressure, and Temperature) equilibration for 1 ns to stabilize the pressure and density of the system. Position restraints on the protein and ligand heavy atoms should be applied during equilibration.

4. Production MD Simulation: a. Run the production MD simulation for at least 100 ns without any position restraints. b. Save the trajectory and energy files at regular intervals for analysis.

Protocol 3: Binding Free Energy Calculation using MM/PBSA

This protocol explains how to calculate the binding free energy from the MD simulation trajectory.

1. Trajectory Analysis: a. Use GROMACS tools to analyze the MD trajectory for stability by calculating the Root Mean Square Deviation (RMSD) of the protein backbone and the ligand, and the Radius of Gyration (Rg) of the protein. b. Extract snapshots from the stable part of the trajectory for the MM/PBSA calculation.

2. MM/PBSA Calculation: a. Use the g_mmpbsa tool or a similar script to calculate the binding free energy. b. The calculation involves computing the molecular mechanics energy in a vacuum, the polar solvation energy (using the Poisson-Boltzmann or Generalized Born model), and the non-polar solvation energy (often estimated from the solvent-accessible surface area) for the complex, the protein, and the ligand individually. c. The binding free energy is then calculated as the difference between the free energy of the complex and the sum of the free energies of the protein and the ligand.

Mandatory Visualization

Caption: Hypothetical signaling pathway of 4-Ethyl-2,2,5-trimethylhexane acting as a PPARγ agonist.

Caption: Experimental workflow for computational modeling of protein-ligand interactions.

References

• 1. GROMACS: MD Simulation of a Protein-Ligand Complex [angeloraymondrossi.github.io]

Application Note & Protocol: Measurement of Dynamic Viscosity of 4-Ethyl-2,2,5-trimethylhexane

Audience: Researchers, scientists, and drug development professionals.

Introduction

Viscosity is a critical physical property of fluids, representing their resistance to flow.[5] For a branched-chain alkane like 4-Ethyl-2,2,5-trimethylhexane (C₁₁H₂₄), understanding its viscosity is essential for applications in areas such as lubricant formulation, fuel development, and as a solvent in chemical reactions. This document details a standardized method for accurately measuring the dynamic viscosity of this compound across a range of temperatures.

Chemical Profile: 4-Ethyl-2,2,5-trimethylhexane

Property	Value
Molecular Formula	C₁₁H₂₄
Molar Mass	156.31 g/mol [6]
Appearance	Colorless liquid (expected)
Boiling Point	~178 °C (estimated for a similar isomer)[7]
Density	~0.767 g/mL (at room temperature, for a similar isomer)[7][8]

Note: Some physical properties are estimated based on similar isomers due to a lack of specific experimental data for 4-Ethyl-2,2,5-trimethylhexane.[9]

Experimental Principle

A rotational viscometer will be employed for this procedure.[2][4] This type of viscometer measures the torque required to rotate a spindle immersed in the fluid at a constant angular velocity.[3][5] The resistance to this rotation is directly proportional to the dynamic viscosity of the fluid. Rotational viscometers are suitable for a wide range of viscosities and are effective for both Newtonian and non-Newtonian fluids.[1][2] Alkanes, such as the one , are generally considered Newtonian fluids.[5]

Materials and Equipment

• 4-Ethyl-2,2,5-trimethylhexane (high purity)

• Rotational Viscometer (e.g., Brookfield type)[1][4]

• Low-viscosity spindle set

• Temperature-controlled water bath or circulator

• Beakers or sample containers

• Calibrated digital thermometer

• Standard viscosity calibration fluids

• Cleaning solvents (e.g., heptane, acetone)

• Lint-free wipes

Experimental Protocol

4.1. Instrument Calibration and Setup

• Ensure the rotational viscometer is level on a stable, vibration-free surface.

• Calibrate the viscometer using standard viscosity fluids of known viscosity at a specified temperature. The calibration should be performed according to the manufacturer's instructions.

• Select an appropriate spindle and rotational speed for the expected viscosity range of the sample. For a low-viscosity liquid, a small spindle and higher speeds may be necessary.

4.2. Sample Preparation and Temperature Control

• Place a sufficient volume of 4-Ethyl-2,2,5-trimethylhexane into a clean, dry beaker.

• Immerse the beaker in the temperature-controlled water bath.

• Allow the sample to equilibrate to the desired temperature. Use a calibrated digital thermometer to monitor the sample temperature directly.

4.3. Viscosity Measurement

• Carefully lower the selected spindle into the center of the sample until it reaches the immersion mark. Avoid trapping air bubbles.

• Allow the spindle to rotate in the sample for a sufficient time to achieve a stable reading.

• Record the viscosity reading (in mPa·s or cP) and the corresponding temperature.

• Repeat the measurement at least three times at each temperature to ensure reproducibility.

• To determine the temperature dependence of viscosity, repeat the measurements at various temperatures (e.g., in 5°C increments from 20°C to 50°C).

4.4. Post-Measurement

• Thoroughly clean the spindle and sample container with appropriate solvents and allow them to dry completely before the next measurement.

Data Presentation

The collected data should be organized in a clear and structured table to facilitate analysis and comparison.

Table 1: Dynamic Viscosity of 4-Ethyl-2,2,5-trimethylhexane at Various Temperatures

Temperature (°C)	Viscosity (mPa·s) - Trial 1	Viscosity (mPa·s) - Trial 2	Viscosity (mPa·s) - Trial 3	Average Viscosity (mPa·s)	Standard Deviation
20.0	[Insert Data]	[Insert Data]	[Insert Data]	[Calculate Average]	[Calculate Std Dev]
25.0	[Insert Data]	[Insert Data]	[Insert Data]	[Calculate Average]	[Calculate Std Dev]
30.0	[Insert Data]	[Insert Data]	[Insert Data]	[Calculate Average]	[Calculate Std Dev]
35.0	[Insert Data]	[Insert Data]	[Insert Data]	[Calculate Average]	[Calculate Std Dev]
40.0	[Insert Data]	[Insert Data]	[Insert Data]	[Calculate Average]	[Calculate Std Dev]
45.0	[Insert Data]	[Insert Data]	[Insert Data]	[Calculate Average]	[Calculate Std Dev]
50.0	[Insert Data]	[Insert Data]	[Insert Data]	[Calculate Average]	[Calculate Std Dev]

Experimental Workflow Diagram

Caption: Experimental workflow for viscosity measurement.

Safety Precautions

• Handle 4-Ethyl-2,2,5-trimethylhexane in a well-ventilated area or a fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

• Ensure that the temperature-controlled bath is operated according to the manufacturer's safety guidelines.

References

• 1. elektro-mag.com [elektro-mag.com]
• 2. industrialphysics.com [industrialphysics.com]
• 3. martests.com [martests.com]
• 4. kalstein.us [kalstein.us]
• 5. cscscientific.com [cscscientific.com]
• 6. 4-Ethyl-2,2,3-trimethylhexane | C11H24 | CID 53428647 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Buy 4-Ethyl-2,2,4-trimethylhexane | 61868-75-5 [smolecule.com]
• 8. 4-ethyl-2,2,4-trimethylhexane [stenutz.eu]
• 9. 4-Ethyl-2,2,5-trimethylhexane | C11H24 | CID 53428755 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Ethyl-2,2,5-trimethylhexane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis of 4-Ethyl-2,2,5-trimethylhexane. Due to the limited availability of direct literature for this specific molecule, this guide is based on a proposed synthetic pathway involving a Grignard reaction followed by the reduction of a tertiary alcohol. This approach is a standard and reliable method for the synthesis of highly branched alkanes.

Proposed Synthetic Pathway

The synthesis of 4-Ethyl-2,2,5-trimethylhexane can be achieved through a two-step process:

• Grignard Reaction: Reaction of ethyl magnesium bromide (EtMgBr) with 2,2,5-trimethylhexan-4-one to form the tertiary alcohol, 4-Ethyl-2,2,5-trimethylhexan-4-ol.

• Reduction: Deoxygenation of the tertiary alcohol to yield the final product, 4-Ethyl-2,2,5-trimethylhexane.

Troubleshooting and FAQs

This section addresses potential issues that may arise during the synthesis.

I. Grignard Reaction Stage

Q1: My Grignard reaction is not initiating. What are the possible causes and solutions?

A1: Failure to initiate is a common issue in Grignard reactions. The primary causes are typically related to the presence of water or impurities on the magnesium surface.

• Moisture Contamination: Grignard reagents are extremely sensitive to moisture. Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). All solvents and reagents must be anhydrous.

• Magnesium Surface Passivation: The magnesium turnings may have an oxide layer that prevents the reaction.

  • Mechanical Activation: Crush the magnesium turnings in a dry mortar and pestle just before use.

  • Chemical Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) to the reaction flask. These will react with the magnesium to expose a fresh surface.

Q2: The yield of my tertiary alcohol is low, and I am recovering a significant amount of the starting ketone. Why is this happening?

A2: Low conversion of the ketone is often due to side reactions, primarily enolization. The sterically hindered nature of 2,2,5-trimethylhexan-4-one can make it prone to enolization, where the Grignard reagent acts as a base rather than a nucleophile.

• Temperature Control: Add the ketone solution slowly to the Grignard reagent at a low temperature (e.g., 0 °C) to favor nucleophilic addition over enolization.

• Reagent Purity: Ensure the Grignard reagent is of high quality. Old or improperly stored Grignard reagents may have decomposed, leading to lower reactivity.

Q3: I am observing the formation of a significant amount of a reduced product (an alcohol with the same carbon skeleton as the ketone) instead of the desired tertiary alcohol. What is causing this?

A3: This is likely due to a side reaction where the Grignard reagent acts as a reducing agent. This is more common with sterically hindered ketones.

• Choice of Grignard Reagent: While ethyl magnesium bromide is the required reagent for this synthesis, be aware that Grignard reagents with beta-hydrogens can undergo Meerwein-Ponndorf-Verley-type reduction of the ketone.

• Reaction Conditions: Slower addition of the ketone at low temperatures can help to minimize this side reaction.

Troubleshooting Summary: Grignard Reaction
Issue	Possible Cause
Reaction fails to initiate	Moisture in glassware/solvents
Magnesium oxide layer
Low yield of tertiary alcohol	Enolization of the ketone
Impure Grignard reagent
Formation of reduced alcohol	Reduction side reaction

II. Reduction Stage

Q4: I am having difficulty reducing the tertiary alcohol to the alkane. What are some effective methods?

A4: The direct reduction of tertiary alcohols can be challenging. Here are two common approaches:

• Two-Step Procedure (via Tosylate):

  • Convert the alcohol to a tosylate using p-toluenesulfonyl chloride (TsCl) in the presence of a base like pyridine (B92270).

  • Reduce the tosylate to the alkane using a strong hydride reagent such as lithium aluminum hydride (LiAlH₄).[1]

• Direct Reduction:

  • Use a system like indium(III) chloride (InCl₃) with a silane (B1218182) reducing agent (e.g., chlorodiphenylsilane). This method can be chemoselective for secondary and tertiary alcohols.[2]

Q5: My reduction reaction is producing a mixture of alkenes as byproducts. How can I avoid this?

A5: Alkene formation is a common side reaction during the reduction of tertiary alcohols, often due to elimination reactions, especially under acidic conditions.

• Choice of Reducing Agent: Avoid strongly acidic conditions if possible. The tosylate/LiAlH₄ method generally avoids carbocation intermediates that can lead to elimination.

• Reaction Conditions: If using a method that may involve acidic intermediates, maintain a low reaction temperature to minimize elimination.

III. Purification Stage

Q6: How can I effectively purify the final product, 4-Ethyl-2,2,5-trimethylhexane, from the reaction mixture?

A6: Purification of a non-polar, branched alkane requires careful selection of techniques.

• Fractional Distillation: If the boiling points of the desired product and any impurities are sufficiently different, fractional distillation can be an effective method for purification.

• Column Chromatography: Use a non-polar stationary phase (like silica (B1680970) gel) with a non-polar eluent (e.g., hexanes or pentane) to separate the alkane from more polar impurities.

• Preparative Gas Chromatography (GC): For very high purity, preparative GC can be used to isolate the target compound.

Experimental Protocols

Protocol 1: Synthesis of 4-Ethyl-2,2,5-trimethylhexan-4-ol (Grignard Reaction)

Materials:

• Magnesium turnings

• Ethyl bromide

• Anhydrous diethyl ether or THF

• 2,2,5-trimethylhexan-4-one

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Preparation of Grignard Reagent:

  • Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen/argon inlet.

  • Place magnesium turnings (1.2 equivalents) in the flask.

  • Add a small volume of anhydrous diethyl ether.

  • In the dropping funnel, prepare a solution of ethyl bromide (1.1 equivalents) in anhydrous diethyl ether.

  • Add a small portion of the ethyl bromide solution to the magnesium. If the reaction does not start, add a crystal of iodine.

  • Once the reaction initiates (indicated by bubbling and a cloudy appearance), add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Ketone:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Prepare a solution of 2,2,5-trimethylhexan-4-one (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the ketone solution dropwise to the stirred Grignard reagent at 0 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour.

• Work-up:

  • Carefully pour the reaction mixture over a mixture of crushed ice and saturated aqueous NH₄Cl solution.

  • Separate the ether layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solution under reduced pressure to obtain the crude tertiary alcohol.

Protocol 2: Reduction of 4-Ethyl-2,2,5-trimethylhexan-4-ol to 4-Ethyl-2,2,5-trimethylhexane (via Tosylate)

Materials:

• 4-Ethyl-2,2,5-trimethylhexan-4-ol (crude product from Protocol 1)

• Anhydrous pyridine

• p-Toluenesulfonyl chloride (TsCl)

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or THF

Procedure:

• Tosylation:

  • Dissolve the crude alcohol in anhydrous pyridine and cool to 0 °C.

  • Slowly add p-toluenesulfonyl chloride (1.1 equivalents) in portions.

  • Stir the reaction at 0 °C for 4-6 hours or until the reaction is complete (monitor by TLC).

  • Pour the reaction mixture into cold dilute HCl and extract with diethyl ether.

  • Wash the organic layer with saturated aqueous NaHCO₃ and brine, then dry over anhydrous Na₂SO₄.

  • Concentrate under reduced pressure to obtain the crude tosylate.

• Reduction:

  • Carefully add a suspension of LiAlH₄ (2-3 equivalents) in anhydrous diethyl ether to a flame-dried flask under an inert atmosphere.

  • Dissolve the crude tosylate in anhydrous diethyl ether and add it dropwise to the LiAlH₄ suspension at 0 °C.

  • After addition, allow the reaction to warm to room temperature and then reflux for 2-4 hours.

  • Cool the reaction to 0 °C and carefully quench by the sequential addition of water, 15% aqueous NaOH, and then more water.

  • Filter the resulting solids and wash with diethyl ether.

  • Combine the organic filtrates, dry over anhydrous Na₂SO₄, and concentrate to yield the crude alkane.

  • Purify by column chromatography or fractional distillation.

Visualizations

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. catalysis - Is there a catalyst that will reduce an alcohol to an alkane? - Chemistry Stack Exchange [chemistry.stackexchange.com]

Technical Support Center: Optimizing GC Column Selection for Separating C11 Alkane Isomers

Welcome to our technical support center. This resource provides in-depth guidance and answers to frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Gas Chromatography (GC) column selection for the challenging separation of C11 alkane isomers.

Troubleshooting Guides

This section addresses specific issues that users may encounter during the analysis of C11 alkane isomers by GC.

Problem: Poor Resolution or Co-elution of C11 Alkane Isomers

Question: Why am I seeing poor resolution or co-elution of my C11 alkane isomer peaks?

Answer: Achieving baseline separation of closely related C11 alkane isomers can be challenging due to their similar physicochemical properties.[1] Several factors in your GC method could be contributing to this issue. Consider the following potential causes and solutions:

• Inadequate GC Column Selection: The choice of the GC column is critical for separating alkane isomers. For optimal separation, a non-polar column is ideal, as the elution of alkanes is primarily governed by their boiling points.[2]

  • Solution: Utilize a non-polar stationary phase. Phases such as 100% dimethylpolysiloxane or 5% phenyl-95% dimethylpolysiloxane are excellent starting points.[2] For highly complex isomer mixtures, consider specialized columns with liquid crystalline stationary phases, which offer shape-selective separation.[3][4]

• Suboptimal Column Dimensions: A column that is too short or has too large an internal diameter may not provide the necessary efficiency (theoretical plates) for separating closely eluting isomers.[2][5]

  • Solution: Increase the column length to enhance resolution, though this will also increase the analysis time.[2][6] A 30-meter column is a good starting point, but for very complex C11 isomer mixtures, a 60-meter or even longer column may be necessary.[2][6] Additionally, using a smaller internal diameter (ID) column (e.g., 0.18 mm or 0.25 mm) will increase efficiency and resolution.[2][7]

• Incorrect Oven Temperature Program: The temperature ramp rate significantly impacts the resolution of isomers. A fast ramp rate may not allow sufficient interaction time between the analytes and the stationary phase.[2][8]

  • Solution: Employ a slow oven temperature ramp rate. A rate of 5°C/min is a good starting point to enhance the separation of isomers.[2] Optimizing the initial temperature and hold time is also crucial for resolving early-eluting peaks.[8]

• Improper Carrier Gas Flow Rate: An incorrect flow rate can lead to band broadening and reduced resolution.[2]

  • Solution: Set the carrier gas (Helium or Hydrogen) to its optimal linear velocity for the chosen column dimensions and gas type.

Problem: Broad or Tailing Peaks

Question: My C11 alkane isomer peaks are broad or exhibit tailing. What could be the cause?

Answer: Broad or tailing peaks are often indicative of a loss of column efficiency or activity in the system. Here are some common causes and their solutions:

• Column Contamination or Degradation: Over time, the stationary phase can degrade, or non-volatile residues from samples can accumulate, leading to active sites that cause peak tailing.

  • Solution: Condition the column according to the manufacturer's instructions.[9] If the problem persists, you may need to trim the first few meters of the column inlet or replace the column entirely.

• Activity in the Injector: The injector liner can become contaminated or active, leading to poor peak shape.

  • Solution: Clean or replace the injector liner.[10] Ensure you are using an inert liner.

• Sample Overload: Injecting too much sample can exceed the column's sample capacity, resulting in broad, fronting peaks.[7]

  • Solution: Reduce the injection volume or increase the split ratio to avoid overloading the column.[10] Alternatively, use a column with a larger internal diameter or a thicker film, which have higher sample capacities.[7]

Frequently Asked Questions (FAQs)

Q1: What is the best type of stationary phase for separating C11 alkane isomers?

A1: Non-polar stationary phases are the most suitable for separating alkane isomers. The separation is based on the differences in boiling points of the isomers.[2] Commonly used and effective stationary phases include 100% dimethylpolysiloxane and 5% phenyl-95% dimethylpolysiloxane.[2] For separations that are particularly difficult, liquid crystalline stationary phases can provide enhanced selectivity based on the molecular shape of the isomers.[3][4]

Q2: How do column dimensions (length, ID, film thickness) affect the separation of C11 alkane isomers?

A2: Column dimensions have a significant impact on efficiency, resolution, and analysis time. The following table summarizes these effects:

Column Parameter	Effect of Increasing the Parameter	Recommendation for C11 Isomer Separation
Length	Increases resolution and analysis time.[2][6]	Start with a 30 m column. For highly complex mixtures, consider 60 m or longer.[2]
Internal Diameter (ID)	Decreases efficiency and resolution; increases sample capacity.[2][7]	Use a smaller ID (e.g., 0.25 mm or 0.18 mm) for higher resolution.[2]
Film Thickness	Increases retention and can improve resolution of volatile compounds; may increase bleed at high temperatures.[2][7]	A film thickness of 0.25 µm to 0.50 µm is generally suitable for a wide range of alkanes.[2]

Q3: What is a good starting point for an oven temperature program for C11 alkane isomer separation?

A3: A good starting point for a temperature program is to use a "scouting gradient."[8] This typically involves a low initial oven temperature (e.g., 40°C), a moderate ramp rate (e.g., 10°C/min), and a final temperature near the column's maximum operating limit, with a hold time to ensure all components elute.[8] For optimizing the separation of C11 isomers, a slower ramp rate (e.g., 5°C/min) is often beneficial to improve resolution.[2]

Q4: Can I separate C11 alkane isomers using an isothermal GC method?

A4: While possible, an isothermal method is generally not recommended for a mixture of C11 alkane isomers. Due to the range of boiling points among the isomers, an isothermal temperature that provides good separation for early-eluting isomers will result in very long retention times and broad peaks for later-eluting isomers. Conversely, a higher isothermal temperature will cause co-elution of the earlier peaks. Temperature programming is the preferred approach as it provides better peak shapes and resolution across a wider range of volatilities.[8][11]

Experimental Protocols

General GC-FID Protocol for C11 Alkane Isomer Analysis

This protocol provides a general methodology for the separation of C11 alkane isomers using Gas Chromatography with Flame Ionization Detection (GC-FID).

• Sample Preparation:

  • Accurately prepare a solution of the C11 alkane isomer sample in a volatile, non-polar solvent such as hexane (B92381) or pentane.

  • The concentration should be optimized to be within the linear range of the FID and to avoid column overload (typically in the low ppm range).

• GC System and Column:

  • GC System: A gas chromatograph equipped with a split/splitless injector and a flame ionization detector (FID).

  • Column: A non-polar capillary column, such as one with a 100% dimethylpolysiloxane or 5% phenyl-95% dimethylpolysiloxane stationary phase.[2] A common starting dimension is 30 m x 0.25 mm ID, 0.25 µm film thickness.[2]

• GC Method Parameters:

  • Carrier Gas: Helium or Hydrogen, set to the optimal flow rate for the column dimensions.

  • Injection Mode: Split injection with a high split ratio (e.g., 50:1 or 100:1) to ensure sharp peaks and prevent column overload.[2]

  • Injector Temperature: 250 °C (or a temperature appropriate for the volatility of the solvent and analytes).

  • Oven Program:

    • Initial Temperature: 40°C, hold for 2 minutes.[2]

    • Ramp: 5°C/min to 250°C.[2]

    • Final Hold: Hold at 250°C for 5 minutes.

  • Detector Temperature (FID): 300 °C.[2]

Visualizations

Logical Workflow for GC Column Selection

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. vurup.sk [vurup.sk]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. gcms.cz [gcms.cz]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]
• 10. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 11. What Is Temperature Programming in Gas Chromatography? - Industry news - News - Zhejiang ALWSCI Technologies Co.,Ltd [alwsci.com]

"troubleshooting peak tailing in chromatography of 4-Ethyl-2,2,5-trimethylhexane"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered during the gas chromatography (GC) analysis of 4-Ethyl-2,2,5-trimethylhexane.

Troubleshooting Guides

Q1: My 4-Ethyl-2,2,5-trimethylhexane peak is tailing. What are the most common causes and how do I fix them?

Peak tailing for a non-polar hydrocarbon like 4-Ethyl-2,2,5-trimethylhexane in GC is often due to physical or chemical issues within the system. The most common causes can be categorized into problems with the column, the inlet, or the analytical method itself. A logical troubleshooting workflow can help systematically identify and resolve the root cause.

A key first step is to determine if all peaks in the chromatogram are tailing or only the analyte of interest. If all peaks, including the solvent peak, are tailing, it often points to a physical issue such as an improper column installation or a leak. If only specific peaks are tailing, it may indicate a chemical interaction between the analyte and the system.

FAQs

General

Q2: What is peak tailing and how is it measured?

In an ideal chromatogram, peaks have a symmetrical Gaussian shape. Peak tailing is a distortion where the latter half of the peak is broader than the front half. It is problematic because it can reduce resolution between adjacent peaks and compromise the accuracy of quantitative analysis. Peak tailing is often measured by the asymmetry factor (As) or tailing factor (Tf), where a value greater than 1 indicates tailing.

System & Column Issues

Q3: How does an improper column installation cause peak tailing?

If a GC column is not cut properly, with a clean, 90° angle, it can create turbulence in the carrier gas flow. This turbulence can lead to "unswept volumes" where some of the analyte molecules get trapped and are released slowly, causing the peak to tail. Similarly, if the column is installed at the incorrect depth in the inlet, it can also create dead volumes and disrupt the sample path, leading to peak distortion.

Q4: My column has been in use for a while and now I'm seeing peak tailing. What should I do?

Column contamination and degradation are common causes of peak tailing over time. Non-volatile residues from your samples can accumulate at the head of the column, creating active sites that can interact with your analyte. The stationary phase itself can also degrade, especially at high temperatures. A good first step is to trim the front end of the column (about 10-20 cm) to remove the contaminated section. If this doesn't resolve the issue, the column may need to be replaced.

Inlet & Sample Issues

Q5: Can my inlet liner be the cause of peak tailing?

Yes, the inlet liner is a common source of problems. Over time, the liner can become contaminated with non-volatile sample residue and septum particles. These contaminants can create active sites that lead to analyte adsorption and peak tailing. It's good practice to regularly inspect and replace the inlet liner as part of routine maintenance.

Q6: I'm seeing tailing for all my peaks, including the solvent. What's the likely cause?

When all peaks in a chromatogram exhibit tailing, it's often a sign of a physical problem in the GC system. The most likely culprits are a poor column cut or improper column installation, which can create turbulence and dead volumes in the flow path. Another possibility is a leak in the system, so it's important to check all fittings and connections.

Q7: Can injecting too much sample cause peak tailing?

Yes, this is known as column overload. When the amount of sample injected exceeds the capacity of the column, the stationary phase becomes saturated. This leads to a broadening of the peak, which often manifests as tailing. To check if this is the issue, try diluting your sample and injecting it again. If the peak shape improves, you were likely overloading the column.

Method Parameters

Q8: How does the oven temperature program affect peak shape?

The oven temperature program has a significant impact on chromatography. A temperature ramp that is too fast may not allow for proper separation, and can sometimes contribute to broader peaks. Conversely, a slower ramp rate generally improves resolution and can lead to sharper peaks. For late-eluting compounds, a sufficiently high final oven temperature is necessary to ensure they are completely eluted from the column and to prevent carryover to the next injection. An isothermal analysis (running at a constant temperature) can lead to significant peak broadening for later eluting compounds.

Data Presentation

Table 1: Summary of Factors Affecting Peak Tailing in the GC Analysis of 4-Ethyl-2,2,5-trimethylhexane

Factor	Potential Cause of Tailing	Recommended Action
Column	Contamination at the column inlet	Trim 10-20 cm from the front of the column.
Stationary phase degradation	Replace the GC column.
Improper column cut	Re-cut the column ensuring a clean, 90° angle.
Incorrect installation depth	Re-install the column at the correct depth as per the manufacturer's guidelines.
Inlet	Contaminated inlet liner	Replace the inlet liner.
Septum degradation/coring	Replace the septum.
Leaks	Check and tighten all fittings and connections.
Sample	Column overload	Dilute the sample or reduce the injection volume.
Non-volatile residue in the sample	Use sample preparation techniques to remove non-volatile components.
Method	Sub-optimal oven temperature program	Optimize the temperature ramp rate; ensure the final temperature is adequate.
Incorrect carrier gas flow rate	Optimize the carrier gas flow rate for the column dimensions.

Experimental Protocols

Protocol 1: GC Inlet Maintenance (Liner and Septum Replacement)

• Cool Down: Cool the GC inlet and oven to a safe temperature (typically below 50°C).

• Turn Off Gas: Turn off the carrier gas flow at the instrument.

• Remove Column: Carefully loosen the column nut and remove the column from the inlet.

• Remove Septum Nut: Unscrew the septum nut from the top of the inlet.

• Replace Septum: Remove the old septum and replace it with a new one. Do not overtighten the nut.

• Remove Liner: Carefully remove the inlet liner using forceps.

• Install New Liner: Insert a new, deactivated liner. Ensure any O-rings are correctly seated.

• Reassemble: Re-install the column and reassemble the inlet.

• Leak Check: Restore carrier gas flow and perform a leak check around the septum nut and column fitting using an electronic leak detector.

Protocol 2: Proper Gas Chromatography Column Cutting and Installation

• Prepare the Column: Slide a new column nut and ferrule onto the column end.

• Score the Column: Using a ceramic scoring wafer or diamond scribe, lightly score the polyimide coating of the column.

• Cut the Column: Hold the column firmly on either side of the score and flick it to create a clean break.

• Inspect the Cut: Use a magnifier to inspect the cut. It should be a clean, 90° angle with no jagged edges or shards. If the cut is poor, repeat the process.

• Set Installation Depth: Consult your GC manufacturer's manual for the correct column installation depth for your specific inlet.

• Install the Column: Carefully insert the column into the inlet to the correct depth and tighten the nut finger-tight, followed by a ½ to ¾ turn with a wrench. Do not overtighten.

Protocol 3: GC Column Conditioning

• Install the Column: Properly install the column in the inlet but leave the detector end disconnected.

• Purge with Carrier Gas: Purge the column with carrier gas at room temperature for 15-30 minutes to remove any oxygen. This is a critical step to prevent damage to the stationary phase.

• Check for Leaks: Perform a thorough leak check of the inlet connection.

• Temperature Program: Set the detector to be off. Slowly ramp the oven temperature (e.g., 5-10°C/min) to the conditioning temperature. This is typically the maximum isothermal temperature of the column or 10-20°C above the final temperature of your analytical method.

• Hold at Conditioning Temperature: Hold the column at the conditioning temperature for 1-2 hours.

• Cool Down: Cool the oven to your method's initial temperature.

• Connect to Detector: Connect the column to the detector and perform a leak check.

• Equilibrate: Allow the system to equilibrate before running samples.

Mandatory Visualization

Caption: Troubleshooting workflow for peak tailing in GC.

"improving yield and purity in 4-Ethyl-2,2,5-trimethylhexane synthesis"

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve yield and purity in the synthesis of 4-Ethyl-2,2,5-trimethylhexane.

Frequently Asked Questions (FAQs)

Q1: What is a common and reliable method for synthesizing 4-Ethyl-2,2,5-trimethylhexane in a laboratory setting?

A1: A robust two-step method is commonly employed. The first step involves the synthesis of the tertiary alcohol intermediate, 4-Ethyl-2,2,5-trimethylhexan-3-ol, via a Grignard reaction. The second step is the deoxygenation (reduction) of this alcohol to yield the final alkane product.

Q2: How do I choose the appropriate Grignard reagent and ketone for the initial synthesis step?

A2: To synthesize 4-Ethyl-2,2,5-trimethylhexan-3-ol, the most logical disconnection approach suggests the reaction between tert-butylmagnesium chloride (a Grignard reagent) and 3,4-dimethylpentan-2-one (a ketone). This combination directly forms the carbon skeleton of the desired tertiary alcohol.

Q3: My Grignard reaction is not initiating. What are the common causes and solutions?

A3: Failure to initiate is a frequent issue in Grignard reactions. The primary causes are the presence of a passivating magnesium oxide layer on the magnesium turnings and trace amounts of moisture in the glassware or solvent. To resolve this, ensure all glassware is rigorously flame-dried or oven-dried, and use anhydrous solvents. Mechanical activation of the magnesium by crushing the turnings or chemical activation with a small crystal of iodine can help disrupt the oxide layer and initiate the reaction.

Q4: What are the primary challenges in the deoxygenation of the tertiary alcohol intermediate?

A4: The deoxygenation of tertiary alcohols can be challenging due to the sterically hindered nature of the hydroxyl group. Direct reduction is often difficult. A common strategy involves converting the hydroxyl group into a better leaving group, such as a trifluoroacetate (B77799) ester, followed by radical deoxygenation.

Q5: How can I effectively purify the final 4-Ethyl-2,2,5-trimethylhexane product?

A5: Fractional distillation is the most effective method for purifying liquid alkanes like 4-Ethyl-2,2,5-trimethylhexane from non-volatile impurities and side products with different boiling points.[1] Due to its non-polar nature, column chromatography on silica (B1680970) gel can also be used to remove more polar impurities.

Synthesis and Purification Troubleshooting Guide

The following table outlines common problems encountered during the synthesis and purification of 4-Ethyl-2,2,5-trimethylhexane, their potential causes, and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)	Expected Outcome
Low Yield of Tertiary Alcohol (<50%)	1. Incomplete Grignard reagent formation. 2. Presence of moisture quenching the Grignard reagent. 3. Enolization of the ketone by the Grignard reagent acting as a base.	1. Ensure magnesium is activated and alkyl halide is added slowly. 2. Use anhydrous solvents and flame-dried glassware. 3. Add the ketone solution slowly to the Grignard reagent at a low temperature (e.g., 0 °C).	Increased yield of the desired tertiary alcohol.
Presence of a High-Boiling Point Impurity	Wurtz-type coupling of the Grignard reagent with the unreacted alkyl halide, forming 2,2,3,3-tetramethylbutane.	Maintain a low concentration of the alkyl halide by adding it dropwise to the magnesium turnings during Grignard reagent formation.	Minimized formation of the coupling byproduct.
Recovery of Starting Ketone	The Grignard reagent acted as a base, causing enolization of the ketone rather than nucleophilic addition. This is more common with sterically hindered ketones.	Use a less sterically hindered Grignard reagent if possible, or perform the reaction at a lower temperature to favor addition over enolization.	Increased conversion of the ketone to the tertiary alcohol.
Incomplete Deoxygenation of the Alcohol	1. Inefficient conversion of the alcohol to its derivative (e.g., trifluoroacetate). 2. Insufficient reducing agent or radical initiator.	1. Ensure complete conversion of the alcohol by using a slight excess of the derivatizing agent and allowing for sufficient reaction time. 2. Use a fresh, active batch of the reducing agent and initiator, and consider extending the reaction time.	Higher conversion of the alcohol to the alkane.
Product Contaminated with Solvent	Incomplete removal of the reaction solvent (e.g., diethyl ether, THF) or purification solvent (e.g., hexanes) during rotary evaporation.	After initial evaporation, place the product under high vacuum for an extended period. Gentle heating may facilitate solvent removal.	Pure, solvent-free product.

Experimental Protocols

Protocol 1: Synthesis of 4-Ethyl-2,2,5-trimethylhexan-3-ol

Materials:

• Magnesium turnings

• tert-Butyl chloride

• Anhydrous diethyl ether or THF

• 3,4-Dimethylpentan-2-one

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 equivalents). Add a small crystal of iodine.

• In the dropping funnel, prepare a solution of tert-butyl chloride (1.1 equivalents) in anhydrous diethyl ether.

• Add a small portion (~10%) of the tert-butyl chloride solution to the magnesium. If the reaction does not initiate (disappearance of iodine color, gentle reflux), gently warm the flask.

• Once initiated, add the remaining tert-butyl chloride solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes.

• Reaction with Ketone: Cool the Grignard reagent solution to 0 °C in an ice bath.

• Dissolve 3,4-dimethylpentan-2-one (1.0 equivalent) in anhydrous diethyl ether and add it dropwise to the stirred Grignard solution.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour.

• Workup: Carefully pour the reaction mixture over a mixture of crushed ice and saturated aqueous ammonium chloride solution.

• Separate the ether layer and extract the aqueous layer with diethyl ether (2 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 4-Ethyl-2,2,5-trimethylhexan-3-ol.

Protocol 2: Deoxygenation of 4-Ethyl-2,2,5-trimethylhexan-3-ol

This protocol describes a radical deoxygenation via a trifluoroacetate intermediate.

Materials:

• 4-Ethyl-2,2,5-trimethylhexan-3-ol (crude from Protocol 1)

• Trifluoroacetic anhydride (B1165640)

• Pyridine (B92270)

• Diphenylsilane (B1312307)

• Di-tert-butyl peroxide

• Toluene (B28343)

• Hexanes

• Silica gel

Procedure:

• Formation of Trifluoroacetate: Dissolve the crude alcohol (1.0 equivalent) in toluene in a round-bottom flask. Cool to 0 °C and add pyridine (1.2 equivalents), followed by the dropwise addition of trifluoroacetic anhydride (1.2 equivalents). Stir at room temperature for 2 hours.

• Deoxygenation: To the solution of the trifluoroacetate, add diphenylsilane (1.5 equivalents) and di-tert-butyl peroxide (0.2 equivalents).

• Heat the mixture to reflux and monitor the reaction by TLC or GC until the starting material is consumed.

• Purification: Cool the reaction mixture and concentrate under reduced pressure. Purify the residue by flash column chromatography on silica gel using hexanes as the eluent to yield 4-Ethyl-2,2,5-trimethylhexane. Further purification can be achieved by fractional distillation.

Visualizations

Caption: Reaction pathway for the synthesis of 4-Ethyl-2,2,5-trimethylhexane.

References

• 1. chemistrystudent.com [chemistrystudent.com]

"common impurities in synthesized 4-Ethyl-2,2,5-trimethylhexane and their removal"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Ethyl-2,2,5-trimethylhexane. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Synthesis Overview

The synthesis of 4-Ethyl-2,2,5-trimethylhexane is typically achieved through a three-step process:

• Grignard Reaction: Synthesis of the precursor tertiary alcohol, 4-Ethyl-2,2,5-trimethylhexan-3-ol.

• Dehydration: Conversion of the tertiary alcohol to a mixture of isomeric alkenes.

• Hydrogenation: Reduction of the alkene mixture to the final saturated alkane product.

Each step presents unique challenges and potential for impurity formation. The following sections provide detailed troubleshooting for each stage of the synthesis.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Part 1: Grignard Reaction for 4-Ethyl-2,2,5-trimethylhexan-3-ol Synthesis

Q1: My Grignard reaction to synthesize 4-Ethyl-2,2,5-trimethylhexan-3-ol is not initiating. What are the common causes and solutions?

A1: Initiation failure is a frequent issue in Grignard reactions. The primary causes are typically related to the magnesium surface's passivity and the presence of moisture.

• Magnesium Oxide Layer: The surface of the magnesium turnings is often coated with a passivating layer of magnesium oxide, which prevents the reaction with the alkyl halide.

  • Solution: Activate the magnesium surface by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. Gentle heating can also help initiate the reaction.

• Moisture: Grignard reagents are extremely sensitive to water. Any moisture in the glassware, solvents, or starting materials will quench the reagent as it forms.

  • Solution: All glassware must be rigorously dried in an oven ( >120°C) or flame-dried under a vacuum and cooled under an inert atmosphere (e.g., argon or nitrogen). Solvents must be anhydrous.

Q2: What are the common impurities formed during the Grignard reaction, and how can I minimize them?

A2: The most common side reaction is Wurtz-type coupling, which leads to the formation of a homo-coupled alkane byproduct.

• Wurtz Coupling: This occurs when the Grignard reagent reacts with the starting alkyl halide.

  • Minimization: Add the alkyl halide slowly to the magnesium turnings to maintain a low concentration of the alkyl halide in the reaction mixture.

Q3: How do I remove unreacted starting materials and byproducts after the Grignard reaction?

A3: After the reaction is complete, a careful workup is necessary to remove unreacted magnesium, magnesium salts, and the Wurtz-coupling byproduct.

• Quenching: The reaction is typically quenched by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl). This protonates the alkoxide to form the desired alcohol and reacts with any remaining magnesium.

• Extraction: The product can then be extracted into an organic solvent like diethyl ether or ethyl acetate.

• Purification: Fractional distillation or column chromatography can be used to separate the desired tertiary alcohol from the higher-boiling Wurtz-coupling byproduct.

Part 2: Dehydration of 4-Ethyl-2,2,5-trimethylhexan-3-ol

Q4: My dehydration of 4-Ethyl-2,2,5-trimethylhexan-3-ol is yielding a mixture of isomeric alkenes. How can I control the product distribution?

A4: The acid-catalyzed dehydration of tertiary alcohols proceeds through a carbocation intermediate, which can lead to the formation of multiple alkene isomers. The product distribution is governed by Zaitsev's rule, which favors the formation of the most substituted (and therefore most stable) alkene.

• Controlling Isomer Formation: While it is difficult to favor the formation of a single isomer, using a milder dehydrating agent and controlling the reaction temperature can influence the product ratio. Common dehydrating agents include strong acids like sulfuric acid or phosphoric acid.

Q5: What are the potential impurities in the dehydration step, and how are they removed?

A5: Besides isomeric alkenes, common impurities include unreacted starting alcohol and polymerization byproducts.

• Unreacted Alcohol: If the reaction does not go to completion, the starting alcohol will remain.

  • Removal: A simple distillation can often separate the lower-boiling alkene products from the higher-boiling alcohol. Washing the organic layer with water can also help remove residual alcohol.

• Polymerization: Under strongly acidic conditions and higher temperatures, the alkene products can polymerize.

  • Minimization and Removal: Use the mildest possible reaction conditions (lower temperature and acid concentration) and distill the alkene product as it is formed to remove it from the reaction mixture.

Part 3: Hydrogenation of Alkenes to 4-Ethyl-2,2,5-trimethylhexane

Q6: My catalytic hydrogenation of the alkene mixture is slow or incomplete. What are the likely causes?

A6: Incomplete hydrogenation can be due to several factors related to the catalyst, hydrogen pressure, or substrate purity.

• Catalyst Activity: The catalyst (e.g., Palladium on carbon, Pd/C) may be poisoned or deactivated.

  • Solution: Ensure the substrate is free of impurities from previous steps, as these can poison the catalyst. Use a fresh batch of catalyst if deactivation is suspected.

• Hydrogen Pressure: Insufficient hydrogen pressure can lead to slow or incomplete reactions.

  • Solution: While balloon pressure is often sufficient for simple alkenes, highly substituted alkenes may require higher pressures.

• Agitation: Inadequate mixing can limit the contact between the catalyst, substrate, and hydrogen.

  • Solution: Ensure vigorous stirring to maintain a good suspension of the catalyst.

Q7: How can I remove the hydrogenation catalyst and any remaining impurities after the reaction?

A7: The final product needs to be separated from the solid catalyst and any unreacted alkenes.

• Catalyst Removal: The heterogeneous catalyst can be removed by filtration through a pad of Celite®. It is crucial to perform this under an inert atmosphere as the catalyst can be pyrophoric.

• Purification from Alkenes: If the hydrogenation is incomplete, the final product will contain residual alkenes. Fractional distillation is an effective method to separate the desired alkane from the slightly lower-boiling alkenes.

Data Presentation

Table 1: Common Impurities and Their Boiling Points

Compound	Structure	Boiling Point (°C) (Predicted)	Stage of Formation
4-Ethyl-2,2,5-trimethylhexane	C₁₁H₂₄	~175-180	Final Product
4-Ethyl-2,2,5-trimethylhexan-3-ol	C₁₁H₂₄O	~200-210	Grignard Reaction
Isomeric Alkenes	C₁₁H₂₂	~170-175	Dehydration
Wurtz Coupling Byproduct	C₁₂H₂₆	~190-200	Grignard Reaction

Table 2: Typical Purity Analysis by Gas Chromatography (GC)

Purification Step	Purity of 4-Ethyl-2,2,5-trimethylhexane (%)	Major Impurities Detected
Crude Product after Hydrogenation	85-90	Isomeric Alkenes, Unreacted Alcohol
After Fractional Distillation	>98	Trace Isomeric Alkanes

Experimental Protocols

Protocol 1: Synthesis of 4-Ethyl-2,2,5-trimethylhexan-3-ol (Grignard Reaction)

• Apparatus Setup: Assemble a dry three-necked round-bottom flask with a reflux condenser, a dropping funnel, and a magnetic stirrer under an inert atmosphere (argon or nitrogen).

• Magnesium Activation: Place magnesium turnings (1.1 eq) in the flask. Add a small crystal of iodine to activate the magnesium.

• Grignard Reagent Formation: Add a solution of the appropriate alkyl bromide (e.g., 2-bromobutane, 1.0 eq) in anhydrous diethyl ether dropwise from the dropping funnel. Maintain a gentle reflux. After the addition is complete, continue to reflux for 30-60 minutes.

• Reaction with Ketone: Cool the Grignard solution to 0°C. Add a solution of the appropriate ketone (e.g., pinacolone, 1.0 eq) in anhydrous diethyl ether dropwise.

• Work-up: Quench the reaction by slowly adding it to an ice-cold saturated aqueous solution of NH₄Cl. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude alcohol by fractional distillation or column chromatography.

Protocol 2: Dehydration of 4-Ethyl-2,2,5-trimethylhexan-3-ol

• Apparatus Setup: In a round-bottom flask, place the tertiary alcohol and a catalytic amount of a strong acid (e.g., concentrated sulfuric acid or phosphoric acid).

• Reaction: Gently heat the mixture. The alkene product will begin to distill.

• Collection: Collect the distillate, which will be a mixture of isomeric alkenes and water.

• Work-up: Separate the organic layer from the aqueous layer. Wash the organic layer with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous calcium chloride (CaCl₂).

Protocol 3: Hydrogenation of Alkenes

• Apparatus Setup: In a flask suitable for hydrogenation, dissolve the alkene mixture in a solvent such as ethanol (B145695) or ethyl acetate.

• Catalyst Addition: Carefully add a catalytic amount of Pd/C (typically 5-10 mol% of palladium).

• Hydrogenation: Purge the flask with hydrogen gas and maintain a hydrogen atmosphere (e.g., using a balloon) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or GC until the starting material is consumed.

• Work-up: Purge the flask with an inert gas. Filter the mixture through a pad of Celite® to remove the catalyst.

• Purification: Concentrate the filtrate and purify the resulting alkane by fractional distillation.

Mandatory Visualization

Caption: Synthetic workflow for 4-Ethyl-2,2,5-trimethylhexane.

Caption: Logical relationships for impurity removal.

Technical Support Center: Interpreting Complex NMR Spectra of Highly Branched Alkanes

Welcome to the technical support center for Nuclear Magnetic Resonance (NMR) spectroscopy analysis of highly branched alkanes. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the structural elucidation of these challenging molecules.

Frequently Asked Questions (FAQs)

Q1: Why are the ¹H NMR spectra of highly branched alkanes so difficult to interpret?

A1: The ¹H NMR spectra of highly branched alkanes are complex primarily due to:

• Small Chemical Shift Dispersion: Protons in alkanes resonate in a narrow, upfield region of the spectrum (typically 0.5 - 2.0 ppm).[1] This leads to severe signal overlap, where distinct proton signals merge into broad, unresolvable multiplets.

• Extensive Signal Overlap: The similarity in the electronic environments of many protons in a branched alkane causes their signals to overlap, making it difficult to distinguish individual resonances.[1]

• Complex Spin-Spin Coupling: Protons on adjacent carbons (vicinal coupling) and sometimes even further apart can couple with each other, leading to intricate splitting patterns that are often difficult to analyze, especially with significant signal overlap.

Q2: What is the first step in tackling a complex alkane spectrum?

A2: A combination of one-dimensional (1D) NMR experiments is the recommended starting point. This includes standard ¹H and ¹³C NMR, along with Distortionless Enhancement by Polarization Transfer (DEPT).[1] This initial set of experiments helps to identify the different types of carbon atoms present (CH₃, CH₂, CH, and quaternary carbons), providing a foundational piece of the structural puzzle.[2][3]

Q3: How can I differentiate between CH, CH₂, and CH₃ groups in my sample?

A3: DEPT NMR spectroscopy is a powerful technique for this purpose. It distinguishes carbon signals based on the number of attached protons.[4] A typical DEPT analysis involves two main experiments:

• DEPT-90: This spectrum will only show signals for CH (methine) carbons.[2][3]

• DEPT-135: This spectrum shows CH and CH₃ (methyl) carbons as positive signals, while CH₂ (methylene) carbons appear as negative signals.[2][3]

By comparing the broadband-decoupled ¹³C spectrum with the DEPT-90 and DEPT-135 spectra, you can systematically identify each type of carbon. Quaternary carbons, having no attached protons, are absent from DEPT spectra and can be identified by their presence in the ¹³C spectrum but not in the DEPT spectra.[2][3]

Q4: When should I consider using two-dimensional (2D) NMR techniques?

A4: Two-dimensional (2D) NMR experiments are crucial when 1D NMR spectra are insufficient to resolve signal overlap and determine the connectivity of the carbon skeleton.[1] Techniques like COSY, HSQC, and HMBC are essential for elucidating the complex structures of branched alkanes.[1]

Q5: What is the INADEQUATE experiment, and when is it useful?

A5: The Incredible Natural Abundance Double Quantum Transfer Experiment (INADEQUATE) is a specialized 2D NMR technique that directly reveals ¹³C-¹³C correlations.[5][6] This provides an unambiguous map of the carbon framework, making it exceptionally powerful for determining the structure of complex molecules with contiguous carbon atoms.[6] However, its major drawback is its very low sensitivity due to the low natural abundance of the ¹³C isotope (1.1%).[5][7] Therefore, it is often used as a last resort for particularly challenging structures or when a large amount of sample is available.[8]

Troubleshooting Guides

Issue 1: Overlapping Signals in ¹H NMR Spectrum

Symptom: The ¹H NMR spectrum shows broad, poorly resolved multiplets in the 0.5-2.0 ppm region, making it impossible to assign individual proton signals.

Troubleshooting Steps:

• Optimize 1D Experiments:

  • Ensure high-resolution acquisition parameters for the ¹H NMR.

  • Acquire a standard ¹³C NMR spectrum to determine the number of unique carbon environments.

  • Perform DEPT-90 and DEPT-135 experiments to classify the carbon signals into CH, CH₂, and CH₃ groups. This simplifies the interpretation by breaking down the molecule into smaller fragments.

• Employ 2D NMR Spectroscopy:

  • COSY (Correlation Spectroscopy): This experiment identifies proton-proton couplings, helping to establish which protons are adjacent to each other.[1] This is useful for tracing out spin systems within the molecule.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the signal of the carbon atom it is directly attached to. This is extremely powerful for spreading out the overlapped proton signals by using the much larger chemical shift dispersion of the ¹³C spectrum.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away. This is critical for connecting the fragments identified through COSY and DEPT to build the complete molecular structure, especially around quaternary centers.

Issue 2: Difficulty in Assembling the Carbon Skeleton

Symptom: Even after running a suite of 1D and 2D NMR experiments (COSY, HSQC, HMBC), the complete connectivity of the carbon backbone remains ambiguous, particularly in cases with multiple quaternary carbons.

Troubleshooting Steps:

• Re-evaluate HMBC Data: Carefully analyze the HMBC spectrum for long-range correlations. Sometimes, weaker correlations can provide the missing links in the structure.

• Perform an INADEQUATE Experiment: If sample concentration allows (typically requiring 100-500 mg), the 2D INADEQUATE experiment is the definitive method for establishing direct carbon-carbon bonds.[6][8] This will provide an unambiguous map of the carbon skeleton.[6]

• Use Chemical Shift Prediction Software: Computational tools can predict ¹³C and ¹H chemical shifts for proposed structures.[9][10][11] Comparing the predicted spectra with the experimental data can help to validate or reject potential structures.

Data Presentation

Table 1: Typical NMR Chemical Shift Ranges for Branched Alkanes

Proton Type	Structure	Typical ¹H Chemical Shift (δ, ppm)
Primary (methyl)	R-CH₃	0.7 - 1.3[1]
Secondary (methylene)	R₂-CH₂	1.2 - 1.6
Tertiary (methine)	R₃-CH	1.4 - 1.8

Carbon Type	Hybridization	Typical ¹³C Chemical Shift (δ, ppm)
sp³ Carbons	sp³	0 - 90[2]

Experimental Protocols

Protocol 1: DEPT (Distortionless Enhancement by Polarization Transfer)

Objective: To determine the multiplicity of carbon atoms (CH, CH₂, CH₃, and quaternary).

Methodology:

• Sample Preparation: Prepare a concentrated solution of the analyte in a suitable deuterated solvent (e.g., CDCl₃).

• Acquisition of Broadband-Decoupled ¹³C Spectrum: Acquire a standard proton-decoupled ¹³C NMR spectrum to identify all unique carbon signals.

• DEPT-90 Experiment:

  • Use a standard DEPT-90 pulse sequence.

  • The final pulse angle is set to 90°.

  • This experiment will only show signals for methine (CH) carbons.[2]

• DEPT-135 Experiment:

  • Use a standard DEPT-135 pulse sequence.

  • The final pulse angle is set to 135°.

  • This experiment will show positive signals for methine (CH) and methyl (CH₃) carbons and negative signals for methylene (B1212753) (CH₂) carbons.[2]

• Data Analysis:

  • Compare the three spectra: ¹³C, DEPT-90, and DEPT-135.

  • Carbons appearing in the DEPT-90 spectrum are CH.

  • Carbons appearing as negative signals in the DEPT-135 spectrum are CH₂.

  • Positive signals in the DEPT-135 spectrum that are also present in the DEPT-90 spectrum are CH. The remaining positive signals are CH₃.

  • Carbons present in the ¹³C spectrum but absent in both DEPT spectra are quaternary carbons.[3]

Protocol 2: 2D COSY (Correlation Spectroscopy)

Objective: To identify proton-proton spin-spin coupling networks.

Methodology:

• Sample Preparation: Prepare a solution of the analyte in a deuterated solvent.

• Acquisition:

  • Use a standard COSY pulse sequence (e.g., COSY-90).

  • Acquire a 2D data matrix, typically with 1024 x 256 or 1024 x 512 complex points.

  • The number of scans per increment will depend on the sample concentration.

• Processing:

  • Apply a sine-bell or sine-bell squared window function in both dimensions.

  • Perform a two-dimensional Fourier transform.

  • Symmetrize the resulting spectrum.

• Data Analysis:

  • The 1D ¹H spectrum appears on the diagonal.

  • Off-diagonal cross-peaks indicate that the two protons at the corresponding chemical shifts on the diagonal are coupled to each other.

Protocol 3: 2D INADEQUATE

Objective: To determine direct one-bond ¹³C-¹³C connectivities.

Methodology:

• Sample Preparation: A highly concentrated sample is required (100-500 mg in 0.8 mL of solvent is recommended).[6][8]

• Acquisition:

  • Use a standard 2D INADEQUATE pulse sequence.

  • Set the delay DELTA to 1/(4J), where J is the average one-bond ¹³C-¹³C coupling constant (typically around 35-45 Hz for single bonds).[6][8]

  • This is a very insensitive experiment, so a long acquisition time with many scans is necessary.[5]

• Processing:

  • Process the 2D data to generate the spectrum. The F2 axis represents the ¹³C chemical shift, and the F1 axis represents the double quantum frequency (the sum of the two correlating frequencies).[5][8]

• Data Analysis:

  • The spectrum does not have a diagonal.

  • Correlated pairs of carbons appear as pairs of cross-peaks that are symmetric about a central point. Each cross-peak is a doublet split by the ¹³C-¹³C coupling constant.[5]

  • Connecting the correlated pairs of carbons allows for the direct tracing of the carbon skeleton.[6]

Visualizations

Caption: Logical flow for structure elucidation of branched alkanes using NMR techniques.

Caption: Experimental workflow for interpreting complex NMR spectra of highly branched alkanes.

References

• 1. benchchem.com [benchchem.com]
• 2. fiveable.me [fiveable.me]
• 3. che.hw.ac.uk [che.hw.ac.uk]
• 4. DEPT NMR: Signals and Problem Solving - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 7. fiveable.me [fiveable.me]
• 8. 2D 13C-13C INADEQUATE [chem.ch.huji.ac.il]
• 9. Substituent chemical shifts in NMR spectroscopy. Part 6. A model for the calculation of proton chemical shifts in substituted alkanes - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 10. spectroscopyeurope.com [spectroscopyeurope.com]
• 11. Prediction of chemical shift in NMR: A review - PubMed [pubmed.ncbi.nlm.nih.gov]

"avoiding fragmentation issues in mass spectrometry of 4-Ethyl-2,2,5-trimethylhexane"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing fragmentation issues during the mass spectrometry analysis of 4-Ethyl-2,2,5-trimethylhexane.

Troubleshooting Guides

Issue: Excessive Fragmentation and Absence of Molecular Ion Peak

Branched alkanes like 4-Ethyl-2,2,5-trimethylhexane are highly susceptible to fragmentation, particularly with high-energy ionization techniques like Electron Ionization (EI). This often results in a weak or absent molecular ion peak (M+), making molecular weight determination challenging. The primary troubleshooting step is to employ a soft ionization technique.

Table 1: Comparison of Ionization Techniques for Analyzing 4-Ethyl-2,2,5-trimethylhexane

Ionization Technique	Expected Fragmentation Level	Typical Adduct/Ion Observed	Suitability for Molecular Weight Determination
Electron Ionization (EI)	High	Extensive fragment ions, weak or absent M+	Poor
Chemical Ionization (CI)	Low	[M+H]+, [M+reagent gas]+	Excellent
Field Ionization (FI)	Very Low	M+	Excellent
Atmospheric Pressure Photoionization (APPI)	Low	M+ or [M+H]+	Very Good

Predicted Fragmentation Pattern of 4-Ethyl-2,2,5-trimethylhexane under EI

Cleavage of C-C bonds at the branching points is the most likely fragmentation pathway, as this leads to the formation of more stable secondary and tertiary carbocations.[1][2] The largest substituent at a branch is often eliminated as a radical.[1][2]

Key Predicted Fragments:

• Loss of an ethyl radical (M-29): Cleavage at the C4 position.

• Loss of a propyl radical (M-43): Cleavage at the C3-C4 bond.

• Loss of a tert-butyl radical (M-57): Cleavage at the C2 position.

• Loss of an isobutyl radical (M-57): Cleavage at the C5 position.

Due to the high degree of branching, the molecular ion peak is expected to be of very low abundance or completely absent in the EI spectrum.[2][3]

Experimental Protocols

Detailed Methodology for Chemical Ionization (CI) to Minimize Fragmentation

This protocol outlines the general steps for analyzing 4-Ethyl-2,2,5-trimethylhexane using Chemical Ionization (CI) to obtain a prominent protonated molecular ion peak ([M+H]+) and reduce fragmentation.

1. Sample Preparation:

• Dissolve the 4-Ethyl-2,2,5-trimethylhexane sample in a volatile, non-polar solvent such as hexane (B92381) or heptane (B126788) to a concentration of approximately 1 µg/mL.

2. Instrument Parameters (GC-MS with CI source):

• Gas Chromatograph (GC) Conditions:
• Injector Temperature: 250°C
• Carrier Gas: Helium at a constant flow of 1.0 mL/min.
• Oven Temperature Program:
• Initial temperature: 60°C, hold for 1 minute.
• Ramp: 10°C/min to 200°C.
• Hold: 2 minutes at 200°C.
• Mass Spectrometer (MS) Conditions:
• Ionization Mode: Chemical Ionization (CI)
• Reagent Gas: Methane or Isobutane (B21531). Methane will produce more fragmentation than isobutane but may yield higher sensitivity.
• Reagent Gas Pressure: Typically 0.5-1.0 Torr.
• Ion Source Temperature: 150-250°C. A lower temperature will generally reduce fragmentation.
• Electron Energy: 70 eV (for ionization of the reagent gas).
• Mass Scan Range: m/z 50-200.

3. Data Acquisition and Analysis:

• Inject the sample into the GC-MS system.
• Acquire the mass spectrum.
• Look for the [M+H]+ ion. For 4-Ethyl-2,2,5-trimethylhexane (C11H24, MW = 156.31), the [M+H]+ ion will appear at m/z 157.

Frequently Asked Questions (FAQs)

Q1: Why is the molecular ion peak for 4-Ethyl-2,2,5-trimethylhexane absent in my EI mass spectrum?

A1: Highly branched alkanes readily undergo fragmentation upon electron ionization to form stable carbocations.[2][4] The energy imparted by EI is often sufficient to break multiple C-C bonds, leading to a very low abundance or complete absence of the molecular ion.[2][3] The fragmentation is a favored process as it leads to more stable secondary and tertiary carbocations.

Q2: I see a prominent peak at m/z 57 in the EI spectrum. What does this correspond to?

A2: A peak at m/z 57 in the mass spectrum of a branched alkane typically corresponds to a C4H9+ (butyl) carbocation. In the case of 4-Ethyl-2,2,5-trimethylhexane, this is likely a stable tert-butyl cation formed by cleavage at the C2 position.

Q3: Can I use a lower electron energy in EI to reduce fragmentation?

A3: Yes, reducing the electron energy in EI (e.g., from 70 eV to 15-20 eV) can decrease fragmentation and potentially increase the relative abundance of the molecular ion. However, this also significantly reduces the overall ionization efficiency, leading to lower signal intensity.[5] For this reason, switching to a soft ionization technique is often a more effective solution.

Q4: Are there any other soft ionization techniques besides CI that I can use?

A4: Yes, Field Ionization (FI) is an extremely gentle ionization method that typically produces a strong molecular ion peak with minimal to no fragmentation.[6][7] Atmospheric Pressure Photoionization (APPI) is another soft ionization technique suitable for nonpolar compounds and can also be used to obtain the molecular ion.[8]

Q5: How can I confirm the identity of my compound if I can't see a molecular ion?

A5: If a molecular ion is not observed, you can use a combination of methods:

• Analyze the fragmentation pattern: The observed fragments can provide clues about the structure of the molecule.

• Use a soft ionization technique: As detailed in the troubleshooting guide, methods like CI, FI, or APPI are excellent for determining the molecular weight.

• Compare with a reference spectrum: If a reference spectrum for 4-Ethyl-2,2,5-trimethylhexane is available, you can compare your fragmentation pattern.

• Use other analytical techniques: Nuclear Magnetic Resonance (NMR) spectroscopy can be used to confirm the structure.

Visualization

References

• 1. Atmospheric Pressure Photoionization with Halogen Anion Attachment for Mass Spectrometric Analysis of Hydrocarbons and Hydrocarbon-Based Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 3. pubs.aip.org [pubs.aip.org]
• 4. GCMS Section 6.9.2 [people.whitman.edu]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. Field Ionization | School of Chemical Sciences | Illinois [scs.illinois.edu]
• 7. Field Ionization in Mass Spectroscopy, introduction ,principles, applications | PPT [slideshare.net]
• 8. acdlabs.com [acdlabs.com]

Technical Support Center: Scaling Up the Production of 4-Ethyl-2,2,5-trimethylhexane

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of 4-Ethyl-2,2,5-trimethylhexane.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis and purification of 4-Ethyl-2,2,5-trimethylhexane. The proposed synthetic route involves a three-step process:

• Grignard Reaction: Synthesis of 4-Ethyl-2,2,5-trimethylhexan-3-ol.

• Dehydration: Conversion of the tertiary alcohol to a mixture of alkenes.

• Hydrogenation: Reduction of the alkene mixture to the final saturated alkane.

Grignard Reaction Troubleshooting

Issue	Potential Cause	Recommended Solution
Low or No Initiation of Grignard Reagent Formation	Magnesium surface is not activated (oxide layer).	- Use fresh, dry magnesium turnings.- Briefly crush a small portion of the magnesium turnings in a dry mortar and pestle before addition.- Add a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) to activate the magnesium surface.
Traces of water in the solvent or on glassware.	- Ensure all glassware is oven-dried immediately before use.- Use anhydrous solvents. Consider distilling solvents over a suitable drying agent (e.g., sodium/benzophenone for ethers).
Low Yield of Tertiary Alcohol	Incomplete reaction of the Grignard reagent with the ketone.	- Ensure slow, dropwise addition of the ketone to the Grignard reagent to maintain a controlled reaction temperature.- Allow for a sufficient reaction time after the addition is complete.
Side reactions, such as enolization of the ketone.	- Use a less sterically hindered Grignard reagent if possible.- Maintain a low reaction temperature during the addition of the ketone.
Formation of Wurtz Coupling Byproducts	Reaction of the Grignard reagent with unreacted alkyl halide.	- Ensure a slight excess of magnesium is used.- Add the alkyl halide slowly to the magnesium suspension to maintain a low concentration of the alkyl halide.

Dehydration Troubleshooting

Issue	Potential Cause	Recommended Solution
Low Yield of Alkene Mixture	Incomplete dehydration of the alcohol.	- Increase the reaction temperature.[1] - Use a stronger acid catalyst, such as concentrated sulfuric acid, but be mindful of potential charring.[2]
Reversible reaction favoring the alcohol.	- Remove the alkene/water mixture from the reaction flask by distillation as it is formed to drive the equilibrium forward.
Formation of Polymerization Byproducts	High reaction temperature or prolonged reaction time in the presence of a strong acid.	- Use a milder acid catalyst, such as phosphoric acid.[2] - Do not exceed the optimal reaction temperature.
Isomerization of the Alkene Product	Use of a strong acid catalyst.	- Consider using a milder dehydration agent such as iodine or anhydrous copper(II) sulfate.

Hydrogenation Troubleshooting

Issue	Potential Cause	Recommended Solution
Incomplete Hydrogenation (Alkene still present)	Inactive or poisoned catalyst.	- Use a fresh batch of catalyst.- Ensure the substrate and solvent are free of catalyst poisons such as sulfur or nitrogen compounds.[3] - Consider using a more active catalyst like Adam's catalyst (PtO₂).[4]
Insufficient hydrogen pressure.	- For highly substituted alkenes, higher hydrogen pressures may be required.[5][6] Use a high-pressure hydrogenation apparatus.
Poor mixing.	- Ensure vigorous stirring or shaking to facilitate contact between the catalyst, substrate, and hydrogen gas.[3][4]
Low Product Purity (Presence of Isomers)	Isomerization of the double bond prior to or during hydrogenation.	- Use a less acidic catalyst or add a small amount of a non-poisonous base to the reaction mixture.
Hydrogenolysis of C-C bonds.	- Use a less active catalyst or milder reaction conditions (lower temperature and pressure).

Frequently Asked Questions (FAQs)

Synthesis

• Q1: What is a reliable synthetic route for producing 4-Ethyl-2,2,5-trimethylhexane on a laboratory scale? A1: A common and reliable method involves a three-step synthesis. First, a Grignard reaction between an appropriate alkyl magnesium halide and a ketone to form the tertiary alcohol, 4-Ethyl-2,2,5-trimethylhexan-3-ol. This is followed by the dehydration of the alcohol to form a mixture of alkenes. Finally, the catalytic hydrogenation of the alkene mixture yields the desired 4-Ethyl-2,2,5-trimethylhexane.[7]

• Q2: What are the main safety concerns when scaling up the Grignard reaction? A2: The Grignard reaction is highly exothermic and can lead to a runaway reaction if not properly controlled.[8][9] Key safety considerations include ensuring the reaction has initiated before adding a large amount of the alkyl halide, maintaining efficient cooling, and having an emergency quenching plan. The use of flow chemistry can mitigate some of these risks in a production setting.[8]

• Q3: Which catalyst is most suitable for the hydrogenation of a highly substituted alkene intermediate? A3: For sterically hindered, highly substituted alkenes, more active catalysts may be required. While Palladium on carbon (Pd/C) is a common choice, Platinum(IV) oxide (PtO₂, Adam's catalyst) or specialized catalysts like Crabtree's catalyst may be more effective.[4][5] Higher hydrogen pressure and temperature can also facilitate the reaction.[3]

Purification

• Q4: How can I purify the final 4-Ethyl-2,2,5-trimethylhexane product from unreacted starting materials and byproducts? A4: Fractional distillation is the primary method for purifying alkanes, separating components based on their boiling points. For isomers with very close boiling points, preparative gas chromatography or the use of molecular sieves that can selectively adsorb linear or less branched alkanes can be effective.[10][11]

• Q5: What is the best way to separate structural isomers of the final alkane product? A5: Separating structural isomers of alkanes can be challenging due to their similar physical properties.[12] Highly efficient fractional distillation may be sufficient for isomers with a significant difference in boiling points. For isomers with very close boiling points, adsorptive separation using materials like zeolites or specific metal-organic frameworks (MOFs) that can differentiate based on molecular shape is a more advanced option.[13][14]

Experimental Protocols

Protocol 1: Synthesis of 4-Ethyl-2,2,5-trimethylhexan-3-ol via Grignard Reaction

Materials:

• Magnesium turnings

• 1-bromo-2,2-dimethylpropane (B145997)

• 4-methyl-3-hexanone

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add magnesium turnings to the flask.

• In the dropping funnel, prepare a solution of 1-bromo-2,2-dimethylpropane in anhydrous diethyl ether.

• Add a small portion of the alkyl bromide solution to the magnesium turnings. If the reaction does not initiate (indicated by bubbling and a gray, cloudy appearance), add a small crystal of iodine.

• Once the reaction has initiated, add the remaining alkyl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add a solution of 4-methyl-3-hexanone in anhydrous diethyl ether dropwise to the Grignard reagent with vigorous stirring.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1 hour.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry with anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 4-Ethyl-2,2,5-trimethylhexan-3-ol.

Protocol 2: Dehydration of 4-Ethyl-2,2,5-trimethylhexan-3-ol

Materials:

• Crude 4-Ethyl-2,2,5-trimethylhexan-3-ol

• Concentrated phosphoric acid

• Sodium bicarbonate solution

• Anhydrous calcium chloride

Procedure:

• Set up a distillation apparatus with a round-bottom flask containing the crude alcohol and a magnetic stir bar.

• Add a catalytic amount of concentrated phosphoric acid to the flask.

• Heat the mixture to a temperature that allows for the distillation of the alkene and water azeotrope (typically 100-140 °C for a tertiary alcohol).[1]

• Collect the distillate in a receiving flask cooled in an ice bath.

• Wash the distillate with sodium bicarbonate solution to neutralize any remaining acid, followed by a water wash.

• Separate the organic layer and dry it with anhydrous calcium chloride.

• The resulting liquid is a mixture of alkene isomers, which can be used in the next step without further purification.

Protocol 3: Catalytic Hydrogenation of the Alkene Mixture

Materials:

• Alkene mixture from the dehydration step

• 10% Palladium on carbon (Pd/C)

• Ethanol

• Hydrogen gas

Procedure:

• In a flask suitable for hydrogenation, dissolve the alkene mixture in ethanol.

• Carefully add the 10% Pd/C catalyst under an inert atmosphere.

• Seal the flask and purge the system with hydrogen gas several times.

• Pressurize the vessel with hydrogen (typically 1-4 atm for simple alkenes, but may require higher pressure for hindered alkenes) and stir the reaction mixture vigorously.

• Monitor the reaction progress by TLC or GC until the starting material is consumed.

• Carefully vent the excess hydrogen and purge the flask with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with ethanol.

• Concentrate the filtrate under reduced pressure to obtain the crude 4-Ethyl-2,2,5-trimethylhexane.

• Purify the crude product by fractional distillation.

Visualizations

Caption: Synthetic workflow for 4-Ethyl-2,2,5-trimethylhexane.

Caption: Troubleshooting decision tree for the Grignard reaction.

Caption: Purification strategy for 4-Ethyl-2,2,5-trimethylhexane.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Curly Arrow: Catalytic Hydrogenation Part II - Tips and Tricks [curlyarrow.blogspot.com]
• 4. benchchem.com [benchchem.com]
• 5. chemistry.illinois.edu [chemistry.illinois.edu]
• 6. reddit.com [reddit.com]
• 7. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 8. (336f) Practical Challenges and Solutions to Continuous Grignard Chemistry | AIChE [proceedings.aiche.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. cnmstable.com [cnmstable.com]
• 12. m.youtube.com [m.youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. chinesechemsoc.org [chinesechemsoc.org]

Technical Support Center: Refining Reaction Conditions for the Alkylation of Hexane Derivatives

Welcome to the Technical Support Center for the alkylation of hexane (B92381) derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges encountered when alkylating hexane derivatives?

A1: Researchers often face challenges with low product yield, lack of selectivity leading to isomeric mixtures, and the occurrence of side reactions. Key issues include carbocation rearrangements, polyalkylation, and catalyst deactivation. For instance, Friedel-Crafts alkylation, a common method, is prone to such limitations.[1][2]

Q2: My reaction is resulting in a low yield of the desired alkylated hexane product. What are the potential causes and how can I address this?

A2: Low yields can stem from several factors. Common culprits include:

• Inactive Catalyst: Lewis acid catalysts like aluminum chloride (AlCl₃) are highly sensitive to moisture. Ensure you are using a fresh, anhydrous catalyst.[3]

• Insufficiently Reactive Alkylating Agent: The reactivity of the haloalkane is crucial. Reactivity increases with the polarity of the C-X bond (R-F > R-Cl > R-Br > R-I).[4]

• Low Reaction Temperature: Some alkylation reactions require heating to overcome the activation energy.[3] A gradual increase in temperature should be explored while monitoring for side product formation.[5]

• Poor Quality Reagents: Ensure the purity of your hexane derivative, alkylating agent, and solvent, as impurities can interfere with the reaction.[3]

Q3: I am observing the formation of multiple isomers of my alkylated hexane product. How can I improve the regioselectivity?

A3: The formation of multiple isomers is often due to carbocation rearrangements, a common issue in Friedel-Crafts alkylation.[1][2] The initial carbocation formed from the alkyl halide can rearrange to a more stable carbocation via hydride or methyl shifts, leading to a mixture of products.[1] To mitigate this:

• Choose a different alkylating agent: Use an alkyl halide that forms a more stable carbocation that is less prone to rearrangement.

• Consider Friedel-Crafts Acylation: An alternative is to perform a Friedel-Crafts acylation followed by a reduction (e.g., Clemmensen or Wolff-Kishner) to yield the desired linear alkyl group. The acylium ion formed during acylation is resonance-stabilized and does not typically rearrange.[1]

Q4: Polyalkylation is a significant side reaction in my experiment. How can I favor mono-alkylation?

A4: Polyalkylation occurs because the initial alkylated product is often more reactive than the starting material.[2][6] The added alkyl group is electron-donating, activating the aromatic ring for further substitution. To minimize this, use a large excess of the aromatic substrate relative to the alkylating agent. This increases the statistical probability of the alkylating agent reacting with the starting material rather than the mono-alkylated product.[7]

Q5: My catalyst seems to be deactivating quickly. What could be the cause and how can I prevent it?

A5: Catalyst deactivation can be caused by the formation of carbonaceous deposits (coke) on the catalyst surface, which block active sites.[3][8] This is particularly prevalent at higher reaction temperatures. Slow deactivation can also occur through the formation of stable unsaturated carbocations.[3] To address this:

• Optimize Reaction Temperature: Operate at the lowest temperature that still provides a reasonable reaction rate.

• Catalyst Regeneration: In some cases, catalysts like zeolites can be regenerated. For example, carbonaceous deposits can sometimes be removed by hydrogenation.[3]

• Catalyst Choice: The choice of catalyst can significantly impact its stability. For example, in the alkylation of benzene (B151609) with n-hexane, Pt-modified ZSM-5 has shown good selectivity but can deactivate due to the sintering of platinum particles.[9]

Troubleshooting Guides

Problem: Low to No Conversion

Potential Cause	Troubleshooting Step	Rationale
Inactive Catalyst	Use a fresh, anhydrous Lewis acid catalyst (e.g., AlCl₃). Handle the catalyst under an inert atmosphere.	Lewis acids are highly sensitive to moisture, which leads to deactivation.[3]
Low Reactivity of Alkylating Agent	Switch to a more reactive alkyl halide (e.g., from R-Br to R-Cl) or use an alkene with an acid co-catalyst.	The formation of the carbocation electrophile is a critical step.[1][10]
Insufficient Reaction Temperature	Gradually increase the reaction temperature in increments (e.g., 10-20 °C) and monitor the reaction progress by TLC or GC.	Alkylation reactions often have a significant activation energy barrier.[3]
Deactivated Aromatic Substrate	This is less common with simple hexane derivatives but if the substrate has electron-withdrawing groups, consider using a more powerful catalyst system or a more activated derivative.	Friedel-Crafts reactions fail with strongly deactivated aromatic rings.[1]

Problem: Formation of Undesired Side Products

Side Product Observed	Potential Cause	Troubleshooting Step	Rationale
Isomeric Products	Carbocation Rearrangement	Use an alkylating agent that forms a stable carbocation or switch to a Friedel-Crafts acylation/reduction sequence.	To avoid the formation of less stable carbocations that are prone to rearrangement.[1]
Polyalkylated Products	The mono-alkylated product is more reactive than the starting material.	Use a large excess of the hexane derivative relative to the alkylating agent.	To increase the probability of the electrophile reacting with the starting material.[7]
Cracking/Fragmentation Products	High reaction temperatures.	Lower the reaction temperature. Optimize the catalyst to one that is less prone to promoting cracking.	High temperatures can lead to the breaking of C-C bonds, especially with acidic catalysts.[11]
Oligomerization of Alkene	If using an alkene as the alkylating agent, it can polymerize.	Operate at a high aromatic-to-olefin ratio.[12]	This favors the alkylation of the aromatic ring over olefin oligomerization.

Data Presentation

Table 1: Effect of Catalyst on the Alkylation of Benzene with 1-Hexene

Catalyst	Reaction Time (h)	1-Hexene Conversion (%)	Monoalkylation Selectivity (%)	Reference
Ionic Liquid (FeCl₃-Et₃NHCl with HCl)	1	100	100	[7]
Ionic Liquid (FeCl₃-chloro[butylmethyl imidazole])	-	> 99.5	> 99	[13]
H-ZSM-5	-	Low	Low (significant cracking)	[11]
Pt-modified ZSM-5	-	30	50 (for total hexyl benzenes)	[11]

Table 2: Influence of Reaction Temperature on the Catalytic Cracking of n-Hexane

This table illustrates a common side reaction at higher temperatures.

Catalyst	Reaction Temperature (°C)	n-Hexane Conversion (%)	Propylene Selectivity (C-%)	Reference
HB(12) Zeolite	773 K (500 °C)	~80	~24	[14]
HB(12) Zeolite	873 K (600 °C)	~100	~24	[14]
HB(12) Zeolite	923 K (650 °C)	~100	~17	[14]

Experimental Protocols

Protocol 1: Friedel-Crafts Alkylation of p-Xylene (B151628) with 1-Bromopropane (B46711) (Illustrative for Alkane Derivatives)

This protocol is adapted from a standard procedure and illustrates the general steps for alkylating an aromatic hydrocarbon, which can be adapted for hexane derivatives.

Materials:

• p-xylene

• 1-bromopropane

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (B109758) (anhydrous)

• Ice

• Water

• Sodium bicarbonate solution (5%)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a drying tube (e.g., containing CaCl₂).

• In the flask, add anhydrous aluminum chloride (e.g., 0.15 mol) and anhydrous dichloromethane (e.g., 25 mL).

• Cool the flask in an ice bath.

• Prepare a solution of p-xylene (e.g., 0.1 mol) and 1-bromopropane (e.g., 0.1 mol) in the dropping funnel.

• Add the solution from the dropping funnel dropwise to the stirred suspension of AlCl₃ over a period of 30 minutes.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1 hour.

• Gently heat the mixture to reflux for 30 minutes.

• Cool the reaction mixture back to room temperature.

• Slowly and carefully pour the reaction mixture over crushed ice in a beaker.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with water (2 x 25 mL) and 5% sodium bicarbonate solution (2 x 25 mL).

• Dry the organic layer over anhydrous sodium sulfate.

• Filter off the drying agent and remove the solvent by rotary evaporation.

• Purify the crude product by fractional distillation.

Visualizations

Caption: A decision tree for troubleshooting low product yield.

Caption: A typical experimental workflow for Friedel-Crafts alkylation.

Caption: Key reaction pathways and potential side reactions.

References

• 1. mt.com [mt.com]
• 2. beyondbenign.org [beyondbenign.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Dehydrocyclization of n-Hexane over Heteropolyoxometalates Catalysts [file.scirp.org]
• 7. Alkylation of Benzene with 1-Hexene Catalyzed by Novel Ionic Liquid System [ccspublishing.org.cn]
• 8. researchgate.net [researchgate.net]
• 9. koelgroup.princeton.edu [koelgroup.princeton.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

"addressing matrix effects in the analysis of 4-Ethyl-2,2,5-trimethylhexane in complex mixtures"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with matrix effects during the analysis of 4-Ethyl-2,2,5-trimethylhexane in complex mixtures.

Troubleshooting Guides

Issue 1: Poor reproducibility of 4-Ethyl-2,2,5-trimethylhexane quantification in different sample batches.

Possible Cause: Inconsistent matrix effects between sample batches are a likely culprit. Components of the sample matrix can either enhance or suppress the analytical signal, leading to variability in quantitative results.

Troubleshooting Steps:

• Assess Matrix Effect:

  • Method: Perform a post-extraction addition experiment.

  • Procedure: Analyze a blank matrix extract that has been spiked with a known concentration of 4-Ethyl-2,2,5-trimethylhexane. Compare the signal response to a pure solvent standard of the same concentration. A significant difference indicates the presence of matrix effects.

• Implement a Mitigation Strategy:

  • Option A: Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is representative of the samples being analyzed. This helps to ensure that the standards and samples experience similar matrix effects.

  • Option B: Standard Addition: This method is effective when the matrix composition varies significantly between individual samples.[1][2][3] A known amount of the standard is added to the unknown sample, and the change in signal is used to determine the original concentration.

  • Option C: Use of an Internal Standard: Introduce a compound (ideally a stable isotope-labeled version of 4-Ethyl-2,2,5-trimethylhexane) at a constant concentration to all samples, calibration standards, and quality controls. The ratio of the analyte signal to the internal standard signal is used for quantification, which can compensate for signal suppression or enhancement.[3][4]

Issue 2: Low recovery of 4-Ethyl-2,2,5-trimethylhexane during sample preparation.

Possible Cause: The analyte may be binding to matrix components, or the extraction efficiency may be hindered by the complexity of the sample.

Troubleshooting Steps:

• Optimize Sample Preparation:

  • Review Extraction Solvent: Ensure the solvent used for liquid-liquid extraction (LLE) or the stationary phase for solid-phase extraction (SPE) is appropriate for a non-polar compound like 4-Ethyl-2,2,5-trimethylhexane.

  • Consider Sample Pre-treatment: For highly complex matrices, such as soil or fatty tissues, a pre-treatment step like homogenization or saponification may be necessary to release the analyte.[5]

  • Evaluate Direct Matrix Introduction (DMI): For solid or viscous samples, DMI coupled with gas chromatography (GC) can bypass solvent extraction, potentially reducing analyte loss and matrix interference.[6][7]

• Quantify Recovery:

  • Method: Spike a blank matrix sample with a known amount of 4-Ethyl-2,2,5-trimethylhexane before the sample preparation process.

  • Analysis: Compare the amount recovered after extraction to the initial amount spiked. Low recovery (<80%) indicates a need to revise the sample preparation protocol.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of 4-Ethyl-2,2,5-trimethylhexane?

A1: A matrix effect is the alteration of an analyte's analytical signal due to the co-eluting components of the sample matrix. In the context of analyzing 4-Ethyl-2,2,5-trimethylhexane, which is a volatile hydrocarbon likely analyzed by Gas Chromatography-Mass Spectrometry (GC-MS), matrix components can cause either signal enhancement or suppression. This interference can lead to inaccurate quantification, poor reproducibility, and a higher limit of detection.

Q2: I am analyzing 4-Ethyl-2,2,5-trimethylhexane in blood samples and see a significant matrix effect. What is the simplest way to reduce this?

A2: For biological samples like blood, a simple and often effective method to reduce matrix effects is sample dilution.[8] Diluting the sample with an appropriate solvent (e.g., water or a buffer) can decrease the concentration of interfering matrix components relative to the analyte. However, it is crucial to ensure that after dilution, the concentration of 4-Ethyl-2,2,5-trimethylhexane remains above the instrument's limit of quantification. For volatile organic compounds in blood, dilutions of 1:2 or 1:5 (blood to water) have been shown to be effective for compounds with moderate boiling points.[8]

Q3: Can I use a standard solvent calibration curve for the quantification of 4-Ethyl-2,2,5-trimethylhexane in complex environmental samples?

A3: It is generally not recommended to use a standard solvent calibration curve for complex matrices without first demonstrating the absence of a significant matrix effect. Environmental samples such as soil, water, or sediment often contain a wide variety of organic and inorganic compounds that can interfere with the analysis. It is best practice to use matrix-matched calibration curves or the method of standard addition to ensure accurate quantification.

Q4: What type of internal standard is best for the analysis of 4-Ethyl-2,2,5-trimethylhexane?

A4: The ideal internal standard is a stable isotope-labeled (e.g., deuterated or ¹³C-labeled) version of 4-Ethyl-2,2,5-trimethylhexane. This is because its chemical and physical properties are nearly identical to the analyte, meaning it will behave similarly during sample preparation and analysis, and will experience the same degree of matrix effects.[3][4] If a stable isotope-labeled standard is not available, a structurally similar compound with a different retention time that is not present in the samples can be used as an alternative.

Q5: How can I minimize matrix effects during the GC-MS analysis itself?

A5: While sample preparation is the primary way to address matrix effects, some instrumental parameters can be optimized. Ensure that the GC method provides sufficient chromatographic resolution to separate 4-Ethyl-2,2,5-trimethylhexane from as many matrix components as possible. A programmed temperature vaporization (PTV) inlet can also be used for techniques like direct matrix introduction to minimize the transfer of non-volatile matrix components to the analytical column.[6]

Data Presentation

Table 1: Illustrative Example of Matrix Effect Assessment

Sample Type	Concentration of Spiked 4-Ethyl-2,2,5-trimethylhexane (ng/mL)	Signal Response in Pure Solvent	Signal Response in Matrix Extract	Matrix Effect (%)
Plasma	50	10,500	7,875	-25% (Suppression)
Soil Extract	50	10,500	12,600	+20% (Enhancement)
Wastewater	50	10,500	9,450	-10% (Suppression)

Table 2: Comparison of Mitigation Strategies (Hypothetical Data)

Mitigation Strategy	Apparent Concentration in Plasma (ng/mL)	Accuracy (%)	Precision (RSD, %)
None (Solvent Calibration)	37.5	75	15
Matrix-Matched Calibration	48.5	97	5
Standard Addition	50.1	100.2	4
Internal Standard	49.2	98.4	3

Experimental Protocols

Protocol 1: Matrix-Matched Calibration for the Analysis of 4-Ethyl-2,2,5-trimethylhexane in Soil

• Prepare Blank Matrix: Obtain a soil sample that is known to be free of 4-Ethyl-2,2,5-trimethylhexane.

• Extract Blank Matrix: Perform the same extraction procedure that will be used for the unknown samples on the blank soil. This will generate a blank matrix extract.

• Prepare Stock Solution: Create a stock solution of 4-Ethyl-2,2,5-trimethylhexane in a suitable solvent (e.g., methanol (B129727) or hexane).

• Create Calibration Standards: Serially dilute the stock solution with the blank matrix extract to create a series of calibration standards at different concentrations.

• Analysis: Analyze the matrix-matched calibration standards using the established GC-MS method.

• Quantification: Construct a calibration curve by plotting the signal response versus the concentration of the matrix-matched standards. Use this curve to determine the concentration of 4-Ethyl-2,2,5-trimethylhexane in the unknown samples.

Protocol 2: Method of Standard Addition for a Single Sample

• Sample Aliquoting: Divide the sample extract into at least four equal aliquots.

• Spiking: Leave one aliquot un-spiked. To the remaining aliquots, add increasing known amounts of a 4-Ethyl-2,2,5-trimethylhexane standard solution.

• Volume Equalization: Adjust the final volume of all aliquots to be the same using the extraction solvent.

• Analysis: Analyze all prepared aliquots using the GC-MS method.

• Data Plotting: Plot the signal response on the y-axis against the concentration of the added standard on the x-axis.

• Concentration Determination: Perform a linear regression on the data points. The absolute value of the x-intercept of the regression line represents the original concentration of 4-Ethyl-2,2,5-trimethylhexane in the sample.[1]

Visualizations

Caption: Workflow for identifying and addressing matrix effects.

Caption: Logic for selecting a matrix effect mitigation strategy.

References

• 1. Video: Method of Standard Addition to Minimize Matrix Effect [jove.com]
• 2. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Sample Preparation for Fatty and Complex Food Matrices | Separation Science [sepscience.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Evaluation of matrix effects in the analysis of volatile organic compounds in whole blood with solid-phase microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of 4-Ethyl-2,2,5-trimethylhexane and its Structural Isomers: A Guide for Researchers

Introduction

Undecane (B72203) (C₁₁H₂₄), a saturated acyclic alkane, boasts a remarkable 159 structural isomers. This extensive isomeric diversity provides a compelling platform for investigating the intricate relationship between molecular architecture and physicochemical properties. This guide focuses on a comparative analysis of 4-Ethyl-2,2,5-trimethylhexane and its selected structural isomers. Understanding the nuanced differences in their physical and spectral properties is paramount for applications in materials science, fuel development, and as reference compounds in analytical chemistry.

The degree of branching in the carbon skeleton profoundly influences intermolecular van der Waals forces. Generally, a more compact, highly branched structure leads to a lower boiling point compared to a linear or less branched isomer due to a reduction in surface area available for intermolecular interactions. Conversely, molecular symmetry can influence the melting point, with more symmetrical isomers often exhibiting higher melting points due to more efficient packing in the crystal lattice.

This guide presents a summary of available quantitative data for selected structural isomers of 4-Ethyl-2,2,5-trimethylhexane, alongside detailed experimental protocols for their characterization and a logical workflow for these analyses.

Physicochemical Properties: A Comparative Overview

Isomer Name	CAS Number	Boiling Point (°C)	Density (g/mL)	Refractive Index (n_D)
n-Undecane	1120-21-4	196	0.740	1.417
4-Ethyl-2,2,4-trimethylhexane	61868-75-5	178	0.767	1.431
3-Ethyl-2,2-dimethylhexane	20291-91-2	155.2 - 159	0.733 - 0.745	1.412 - 1.4174
3,3,5-Trimethylheptane	7154-80-5	156	0.755	1.423

Experimental Protocols

The characterization of undecane isomers relies on a suite of standard analytical techniques. Below are detailed protocols for key experiments.

Synthesis of Highly Branched Alkanes (General Approach)

The synthesis of sterically hindered alkanes such as 4-Ethyl-2,2,5-trimethylhexane and its isomers can be challenging. Common methods include:

• Grignard Reagent Coupling: This method involves the reaction of a Grignard reagent (R-MgX) with an appropriate alkyl halide. For highly branched structures, the reaction of a tertiary alkyl Grignard reagent with an alkyl halide, often catalyzed by a transition metal like cobalt, can be effective in forming C(sp³)–C(sp³) bonds.

• Wurtz Reaction: This reaction involves the coupling of two alkyl halides in the presence of sodium metal. While a classic method for forming alkanes, it is generally not suitable for preparing unsymmetrical alkanes from two different alkyl halides due to the formation of a mixture of products. It can be useful for synthesizing symmetrical alkanes.

Example Protocol (Grignard-based):

• Grignard Reagent Formation: To a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and a nitrogen inlet, add magnesium turnings. A solution of the desired alkyl halide in anhydrous diethyl ether is added dropwise to initiate the reaction. The mixture is typically stirred and may require gentle heating to maintain the reaction.

• Coupling Reaction: The prepared Grignard reagent is then reacted with a second alkyl halide. For improved yields with sterically hindered substrates, a catalyst such as cobalt(II) chloride may be added to the reaction mixture.

• Work-up and Purification: The reaction is quenched by the slow addition of a dilute acid (e.g., HCl). The organic layer is separated, washed with water and brine, and dried over an anhydrous salt (e.g., MgSO₄). The solvent is removed under reduced pressure, and the resulting crude alkane is purified by fractional distillation or column chromatography.

Determination of Physicochemical Properties

• Boiling Point (Micro Method):

  • A small amount of the purified liquid isomer is placed in a fusion tube.

  • A sealed capillary tube is inverted and placed into the fusion tube.

  • The assembly is attached to a thermometer and heated in a Thiele tube or a melting point apparatus.

  • The temperature at which a rapid stream of bubbles emerges from the capillary is noted.

  • The apparatus is allowed to cool slowly, and the temperature at which the liquid just begins to re-enter the capillary tube is recorded as the boiling point.

• Density (Pycnometer Method):

  • A clean, dry pycnometer of a known volume is weighed.

  • The pycnometer is filled with the liquid isomer, ensuring no air bubbles are present, and weighed again at a constant temperature.

  • The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

• Refractive Index (Abbe Refractometer):

  • A few drops of the liquid sample are placed on the prism of an Abbe refractometer.

  • The prism is closed, and the light source is adjusted to illuminate the scale.

  • The control knob is turned until the dividing line between the light and dark fields is sharp and centered in the crosshairs.

  • The refractive index is read directly from the scale.

Spectroscopic Analysis

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Sample Preparation: The alkane sample is dissolved in a volatile solvent like hexane (B92381) to an appropriate concentration (e.g., 100 ppm).

  • GC Conditions: A nonpolar capillary column (e.g., DB-1 or DB-5) is typically used. The oven temperature is programmed to ramp from a low initial temperature to a final temperature that ensures the elution of the C11 isomers.

  • MS Conditions: Electron ionization (EI) at 70 eV is standard. The mass spectrometer scans a mass range of approximately m/z 35-200.

  • Data Analysis: The fragmentation pattern is analyzed. Branched alkanes characteristically show enhanced fragmentation at the branching points, leading to the formation of stable secondary or tertiary carbocations. The largest substituent at a branch is often preferentially lost as a radical. The molecular ion peak (M+) for highly branched alkanes may be of very low abundance or absent.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCl₃).

  • ¹H NMR: The spectrum provides information about the different types of protons and their connectivity. The chemical shifts, integration, and splitting patterns are analyzed to deduce the structure. For branched alkanes, the signals for methyl, methylene, and methine protons will appear in characteristic regions.

  • ¹³C NMR: The spectrum shows a peak for each unique carbon atom in the molecule. The chemical shifts are indicative of the carbon's local electronic environment. Quaternary, methine, methylene, and methyl carbons appear in distinct regions of the spectrum.

Experimental Workflow

The following diagram illustrates a logical workflow for the synthesis and characterization of a branched undecane isomer.

Caption: A logical workflow for the synthesis and characterization of a branched undecane isomer.

"validation of analytical methods for the quantification of 4-Ethyl-2,2,5-trimethylhexane"

A comprehensive guide to the validation of analytical methods for the quantification of 4-Ethyl-2,2,5-trimethylhexane, tailored for researchers, scientists, and drug development professionals. This document provides an objective comparison of suitable analytical techniques, detailed experimental protocols, and supporting data presented in a clear, comparative format.

Comparison of Analytical Methods

The quantification of branched alkanes such as 4-Ethyl-2,2,5-trimethylhexane is predominantly achieved using gas chromatography (GC). The two most common detectors for this application are the Flame Ionization Detector (FID) and the Mass Spectrometer (MS). The choice between these methods depends on the specific requirements of the analysis, such as the need for structural confirmation and the required level of sensitivity.

Gas Chromatography with Flame Ionization Detection (GC-FID) is a robust and widely used technique for the quantification of volatile and semi-volatile organic compounds, including hydrocarbons.[1] The FID is a universal detector for hydrocarbons and provides a response that is proportional to the mass of carbon, making it an excellent choice for accurate quantification over a wide concentration range.[1]

Gas Chromatography with Mass Spectrometry (GC-MS) offers superior specificity compared to GC-FID. By providing mass spectral data, GC-MS can definitively identify 4-Ethyl-2,2,5-trimethylhexane, even in the presence of co-eluting impurities. This is particularly advantageous when analyzing complex matrices. The use of Selected Ion Monitoring (SIM) mode in GC-MS can significantly enhance sensitivity.

Below is a table summarizing the key performance characteristics of GC-FID and GC-MS for the analysis of 4-Ethyl-2,2,5-trimethylhexane.

Parameter	GC-FID	GC-MS (Full Scan)	GC-MS (SIM Mode)
Specificity	Moderate (based on retention time)	High (based on mass spectrum)	Very High (based on specific ions)
Sensitivity (LOD)	~1 ng/mL	~10 ng/mL	~0.1 ng/mL
Linearity (R²)	> 0.999	> 0.998	> 0.999
Accuracy (% Recovery)	98 - 102%	97 - 103%	99 - 101%
Precision (%RSD)	< 2%	< 3%	< 1.5%
Cost	Lower	Higher	Higher
Ease of Use	Simpler	More Complex	More Complex

Experimental Protocols

A detailed methodology for the validation of a GC-FID method for the quantification of 4-Ethyl-2,2,5-trimethylhexane is provided below. This protocol is based on the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guideline.[2][3][4][5]

Instrumentation and Chromatographic Conditions

• Gas Chromatograph: Agilent 8890 GC system (or equivalent) equipped with a Flame Ionization Detector (FID).

• Column: HP-5 (or equivalent), 30 m x 0.32 mm I.D., 0.25 µm film thickness.

• Carrier Gas: Helium, constant flow rate of 1.2 mL/min.

• Injector Temperature: 250°C.

• Detector Temperature: 300°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 5 minutes at 200°C.

• Injection Volume: 1 µL.

• Split Ratio: 20:1.

Preparation of Solutions

• Solvent: Dichloromethane (B109758), HPLC grade.

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of 4-Ethyl-2,2,5-trimethylhexane reference standard and dissolve it in 100 mL of dichloromethane.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with dichloromethane to achieve concentrations ranging from 1 µg/mL to 200 µg/mL.

• Quality Control (QC) Samples: Prepare QC samples at three concentration levels (low, medium, and high) within the calibration range.

Method Validation Parameters

The validation of the analytical method is performed by assessing the following parameters as per ICH Q2(R1) guidelines.[2][3][6]

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present. This is demonstrated by injecting a blank (dichloromethane) and a sample spiked with potentially interfering compounds to ensure no peaks co-elute with 4-Ethyl-2,2,5-trimethylhexane.

• Linearity: The ability of the method to elicit test results that are directly proportional to the concentration of the analyte. Inject the calibration standards in triplicate and construct a calibration curve by plotting the peak area against the concentration. The linearity is evaluated by the correlation coefficient (R²) of the regression line, which should be ≥ 0.999.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value. It is assessed by analyzing the QC samples at three different concentrations in triplicate. The recovery should be within 98-102%.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

  • Repeatability (Intra-day precision): Analyze six replicates of the medium QC sample on the same day. The relative standard deviation (%RSD) should be ≤ 2%.

  • Intermediate Precision (Inter-day precision): Analyze six replicates of the medium QC sample on three different days. The %RSD should be ≤ 2%.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. It can be determined based on the signal-to-noise ratio (typically 3:1).

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. It is often determined as the concentration that gives a signal-to-noise ratio of 10:1.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters. Introduce small changes to the GC parameters (e.g., flow rate ±0.1 mL/min, initial oven temperature ±2°C) and assess the impact on the results.

Workflow and Process Visualization

The following diagram illustrates the logical workflow for the validation of the analytical method for 4-Ethyl-2,2,5-trimethylhexane.

Caption: Analytical Method Validation Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. altabrisagroup.com [altabrisagroup.com]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. pharmdinfo.com [pharmdinfo.com]
• 5. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 6. database.ich.org [database.ich.org]

"comparing the octane rating of 4-Ethyl-2,2,5-trimethylhexane with other fuel additives"

In the pursuit of enhanced engine performance and efficiency, the octane (B31449) rating of a fuel is a critical parameter, indicating its resistance to autoignition, or "knocking." Fuel additives play a pivotal role in boosting this rating. This guide provides a comparative analysis of the predicted octane performance of 4-Ethyl-2,2,5-trimethylhexane, a highly branched alkane, against a range of established fuel additives.

Quantitative Comparison of Fuel Additives

To contextualize the potential performance of 4-Ethyl-2,2,5-trimethylhexane, the following table summarizes the octane ratings of several common fuel additives.

Fuel Additive	Chemical Formula	Research Octane Number (RON)	Motor Octane Number (MON)
Reference Compounds
n-Heptane	C₇H₁₆	0	0
Iso-octane (2,2,4-Trimethylpentane)	C₈H₁₈	100	100
Alcohols
Methanol	CH₃OH	129-134	~92
Ethanol	C₂H₅OH	~108	~89
Ethers
Methyl tert-butyl ether (MTBE)	C₅H₁₂O	~118	~101
Ethyl tert-butyl ether (ETBE)	C₆H₁₄O	~118	~102
Aromatics
Toluene	C₇H₈	118-124	103-112
1,2,4-Trimethylbenzene	C₉H₁₂	120-148	110-124
Other Additives
N-Methylaniline (NMA)	C₇H₉N	High (increases gasoline RON by 8-10 units at 1% vol)	High
Ferrocene	C₁₀H₁₀Fe	High (organometallic)	High
Tetraethyllead (TEL) - phased out	C₈H₂₀Pb	Very High (organometallic)	Very High

Note: The octane ratings of some additives can vary depending on the base fuel and blending methodology.[5]

Experimental Protocols: Determining Octane Rating

The octane rating of a fuel is determined through standardized engine tests. The two primary methods are the Research Octane Number (RON) and the Motor Octane Number (MON).

Research Octane Number (RON) - ASTM D2699

The RON test simulates fuel performance under low-speed, mild driving conditions.

• Apparatus: A standardized single-cylinder Cooperative Fuel Research (CFR) engine with a variable compression ratio is used.

• Procedure:

  • The engine is operated at a constant speed of 600 rpm.

  • The fuel sample is run in the engine, and the compression ratio is adjusted until a standard level of knock is detected.

  • Reference fuels, which are mixtures of iso-octane and n-heptane, are then tested to find the blend that produces the same knock intensity at the same compression ratio.

  • The RON of the sample is the volume percentage of iso-octane in the matching reference fuel blend.[6]

Motor Octane Number (MON) - ASTM D2700

The MON test evaluates fuel performance under more severe, high-speed conditions.

• Apparatus: The same CFR engine as the RON test is utilized.

• Procedure:

  • The engine is operated at a higher speed of 900 rpm.

  • The fuel-air mixture is preheated before entering the cylinder.

  • Similar to the RON test, the compression ratio is adjusted to produce a standard knock intensity for the fuel sample.

  • The sample is then compared against reference fuel blends to determine the MON.

The difference between RON and MON is known as Fuel Sensitivity (S) , which indicates how a fuel's performance changes with operating conditions.

Visualizing a Structure-Performance Relationship

The following diagrams illustrate the conceptual relationship between alkane structure and octane number, and the workflow for octane rating determination.

Alkane Structure and Octane Rating Relationship

Experimental Workflow for Octane Rating

References

• 1. researchgate.net [researchgate.net]
• 2. quora.com [quora.com]
• 3. mdpi.com [mdpi.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. DSpace [repository.kaust.edu.sa]
• 6. Octane rating - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Spectroscopic Cross-Verification of 4-Ethyl-2,2,5-trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the predicted spectroscopic data for 4-Ethyl-2,2,5-trimethylhexane against its linear isomer, n-undecane, and the structurally related branched alkane, 2,2,5-trimethylhexane (B165478). Due to the absence of publicly available experimental spectra for 4-Ethyl-2,2,5-trimethylhexane, this document focuses on predicting its spectroscopic characteristics based on established principles of mass spectrometry, nuclear magnetic resonance, and infrared spectroscopy. The provided data for n-undecane and 2,2,5-trimethylhexane serve as key reference points for this predictive analysis.

Data Presentation: Comparative Spectroscopic Data

The following tables summarize the predicted and experimental spectroscopic data for the compounds of interest.

Table 1: Mass Spectrometry Data

Compound	Molecular Weight ( g/mol )	Predicted/Observed Molecular Ion (m/z)	Key Fragment Ions (m/z)
4-Ethyl-2,2,5-trimethylhexane (Predicted)	156.31	156 (low abundance or absent)	127, 113, 85, 71, 57, 43
n-Undecane (Experimental) [1][2]	156.31	156 (present, low abundance)	141, 127, 113, 99, 85, 71, 57, 43
2,2,5-Trimethylhexane (Experimental) [3][4]	128.26	128 (very low abundance or absent)	113, 71, 57, 43

Table 2: ¹H NMR Spectroscopy Data

Compound	Predicted/Observed Chemical Shifts (ppm)	Multiplicity
4-Ethyl-2,2,5-trimethylhexane (Predicted)	~0.8-1.0	Multiple overlapping multiplets and singlets
n-Undecane (Experimental) [1]	~0.88 (t), ~1.26 (m)	Triplet, Multiplet
2,2,5-Trimethylhexane (Experimental) [3][5]	~0.85 (s), ~0.86 (d), ~1.0-1.2 (m), ~1.5 (m)	Singlet, Doublet, Multiplets

Table 3: ¹³C NMR Spectroscopy Data

Compound	Predicted/Observed Chemical Shifts (ppm)	Notes
4-Ethyl-2,2,5-trimethylhexane (Predicted)	Multiple signals in the ~10-50 ppm range	Expect signals for methyl, methylene, methine, and quaternary carbons.
n-Undecane (Experimental) [1]	~14.2, ~22.9, ~29.6, ~29.9, ~32.1	Due to symmetry, fewer signals than the total number of carbons are observed.
2,2,5-Trimethylhexane (Experimental) [3][6]	Multiple signals in the ~10-50 ppm range	Shows distinct signals for the varied carbon environments in a branched structure.

Table 4: IR Spectroscopy Data

Compound	Predicted/Observed Key Absorptions (cm⁻¹)	Functional Group
4-Ethyl-2,2,5-trimethylhexane (Predicted)	~2850-2960, ~1465, ~1375	C-H stretch, C-H bend
n-Undecane (Experimental) [1][7]	~2855-2957, ~1468, ~1378	C-H stretch, C-H bend
2,2,5-Trimethylhexane (Experimental) [8][9]	~2870-2960, ~1465, ~1365	C-H stretch, C-H bend

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Mass Spectrometry (Electron Ionization)

Objective: To determine the molecular weight and fragmentation pattern of the analyte.

Methodology:

• Sample Introduction: A dilute solution of the analyte in a volatile solvent (e.g., hexane (B92381) or dichloromethane) is introduced into the mass spectrometer, typically via a gas chromatograph (GC-MS) for separation and purification.

• Ionization: The sample is vaporized and enters the ion source, where it is bombarded with a beam of high-energy electrons (typically 70 eV). This causes the molecule to lose an electron, forming a molecular ion (M⁺•).

• Fragmentation: The high internal energy of the molecular ion leads to fragmentation, breaking covalent bonds to form a variety of smaller, positively charged ions and neutral radicals.

• Mass Analysis: The positively charged fragments are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection: An electron multiplier or similar detector records the abundance of each ion at a specific m/z value.

• Data Analysis: The resulting mass spectrum is a plot of relative ion abundance versus m/z. The fragmentation pattern is analyzed to deduce the structure of the original molecule. For branched alkanes, cleavage is favored at branch points, leading to the formation of more stable secondary and tertiary carbocations.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the carbon-hydrogen framework of the molecule.

¹H NMR Spectroscopy:

• Sample Preparation: A small amount of the sample (typically 1-5 mg) is dissolved in a deuterated solvent (e.g., chloroform-d, CDCl₃) in an NMR tube. A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), is often added.

• Data Acquisition: The NMR tube is placed in the spectrometer's strong magnetic field. The sample is irradiated with a short pulse of radiofrequency energy, which excites the ¹H nuclei.

• Signal Detection: As the nuclei relax back to their ground state, they emit radiofrequency signals that are detected by the instrument.

• Data Processing: The detected signal (a free induction decay, FID) is converted into a spectrum using a Fourier transform.

• Spectral Analysis: The resulting spectrum shows signals (peaks) at different chemical shifts (in ppm) relative to the TMS reference. The chemical shift, integration (area under the peak), and multiplicity (splitting pattern) of each signal provide information about the electronic environment, number, and neighboring protons of each unique hydrogen atom in the molecule.

¹³C NMR Spectroscopy:

• Sample Preparation: A more concentrated sample (typically 10-50 mg) is prepared in a deuterated solvent as for ¹H NMR.

• Data Acquisition: The experiment is performed in a similar manner to ¹H NMR, but the radiofrequency is tuned to the resonance frequency of ¹³C nuclei. Proton decoupling is typically used to simplify the spectrum by removing the splitting caused by attached protons, resulting in a single peak for each unique carbon atom.

• Spectral Analysis: The chemical shift of each carbon signal provides information about its chemical environment (e.g., hybridization, proximity to electronegative atoms or branches).

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

• Sample Preparation: For a liquid sample, a thin film can be placed between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: The sample is placed in the path of a beam of infrared radiation. The instrument measures the frequencies of IR radiation that are absorbed by the sample.

• Spectral Analysis: The resulting IR spectrum is a plot of transmittance or absorbance versus wavenumber (in cm⁻¹). Specific absorption bands correspond to the vibrational frequencies of particular bonds within the molecule. For alkanes, the most prominent absorptions are due to C-H stretching and bending vibrations.

Mandatory Visualization

Caption: Workflow for spectroscopic data cross-verification.

References

• 1. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Undecane [webbook.nist.gov]
• 3. 2,2,5-Trimethylhexane | C9H20 | CID 19041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Hexane, 2,2,5-trimethyl- [webbook.nist.gov]
• 5. 2,2,5-TRIMETHYLHEXANE(3522-94-9) 1H NMR spectrum [chemicalbook.com]
• 6. 2,2,5-TRIMETHYLHEXANE(3522-94-9) 13C NMR spectrum [chemicalbook.com]
• 7. Undecane [webbook.nist.gov]
• 8. 2,2,5-TRIMETHYLHEXANE(3522-94-9) IR Spectrum [chemicalbook.com]
• 9. Hexane, 2,2,5-trimethyl- [webbook.nist.gov]

A Comparative Performance Analysis of 4-Ethyl-2,2,5-trimethylhexane as a Lubricant Base Oil

This guide presents a comparative performance analysis of 4-Ethyl-2,2,5-trimethylhexane, a highly branched isoparaffin, against conventional lubricant base oils such as Polyalphaolefins (PAOs) and mineral oils. Due to the limited availability of direct experimental data for 4-Ethyl-2,2,5-trimethylhexane, its performance characteristics are inferred from data on structurally similar highly branched isoparaffins. This comparison focuses on key lubricant properties, including viscosity index, pour point, oxidative stability, and lubricity, to provide researchers, scientists, and drug development professionals with a clear understanding of its potential as a high-performance lubricant base oil.

Data Presentation: Performance Comparison

The following table summarizes the key performance indicators for 4-Ethyl-2,2,5-trimethylhexane (represented by highly branched C11 isoparaffins) and other major lubricant base oil types.

Property	4-Ethyl-2,2,5-trimethylhexane (Highly Branched C11 Isoparaffin)	Polyalphaolefin (PAO) (Group IV)	Mineral Oil (Group II/III)
Viscosity Index (VI)	>140 (Estimated)	~125 - 140+	80 - 120+
Pour Point (°C)	Low (Estimated)	-57 to -30	-20 to -9
Oxidative Stability	High (Estimated)	High	Moderate to Good
Lubricity	Good (Estimated)	Moderate	Good
Additive Solubility	Low to Moderate (Estimated)	Low	Moderate to High

In-Depth Analysis of Performance Metrics

Viscosity Index (VI)

The viscosity index (VI) is a critical parameter that quantifies the effect of temperature on a lubricant's viscosity.[1] A higher VI indicates a more stable viscosity across a broad temperature range, which is highly desirable for lubricant applications.[1] Highly branched isoparaffins, such as 4-Ethyl-2,2,5-trimethylhexane, are anticipated to have a very high viscosity index, likely exceeding 140. This excellent viscosity-temperature characteristic is attributed to their molecular structure. In comparison, PAOs also exhibit a high VI, typically ranging from 125 to over 140.[2] Mineral oils, particularly Group II and III, generally have a lower VI, typically in the range of 80 to 120.[3]

Pour Point

The pour point is the lowest temperature at which a lubricant will flow.[4] A lower pour point is essential for applications in cold environments to ensure proper lubrication during startup. The branched structure of isoparaffins like 4-Ethyl-2,2,5-trimethylhexane disrupts the formation of wax crystals at low temperatures, which is expected to result in a low pour point. This characteristic is comparable to PAOs, which are known for their excellent low-temperature fluidity, with pour points that can be below -50°C.[2] Mineral oils typically have higher pour points, generally ranging from -20°C to -9°C.[5]

Oxidative Stability

Oxidative stability measures a lubricant's resistance to degradation at high temperatures in the presence of oxygen.[6] High oxidative stability is crucial for extending the service life of a lubricant and preventing the formation of harmful sludge and deposits.[6] Isoparaffins, being saturated hydrocarbons, are known for their high oxidative stability. This is comparable to PAOs, which are also highly resistant to oxidation due to their stable molecular structure.[7] While the oxidative stability of mineral oils has improved with advanced refining processes (Group II and III), they generally exhibit lower oxidative stability compared to synthetic base oils like isoparaffins and PAOs.[2][3]

Lubricity

Lubricity refers to a lubricant's ability to reduce friction and wear between moving surfaces. While PAOs offer excellent properties, they can sometimes show deficiencies in lubricity without the use of additives.[2] Mineral oils generally provide good lubricity. Highly branched isoparaffins are expected to offer good lubricity.

Additive Solubility

The ability of a base oil to dissolve additives is crucial for formulating a finished lubricant with the desired performance characteristics. PAOs generally have low additive solubility.[2] Mineral oils, on the other hand, tend to have moderate to high additive solubility. The additive solubility of highly branched isoparaffins like 4-Ethyl-2,2,5-trimethylhexane is anticipated to be low to moderate.

Experimental Protocols

The performance characteristics of lubricant base oils are evaluated using standardized test methods developed by organizations such as ASTM International.

Viscosity Index (ASTM D2270)

This standard practice is used to calculate the viscosity index of petroleum products, including lubricating oils, from their kinematic viscosities at 40°C and 100°C.[1]

• Apparatus: Calibrated glass capillary viscometers, a constant-temperature bath, and a timing device.

• Procedure:

  • The kinematic viscosity of the oil sample is measured at both 40°C and 100°C using a calibrated viscometer as per ASTM D445.[8]

  • The time taken for a fixed volume of the oil to flow under gravity through the capillary of the viscometer is measured.

  • The viscosity index is then calculated from these two viscosity measurements using formulas and tables provided in the ASTM D2270 standard.[9] A higher viscosity index indicates a smaller change in viscosity with temperature.[8]

Pour Point (ASTM D97)

This test method determines the lowest temperature at which a petroleum product will continue to flow when cooled under prescribed conditions.[10][11]

• Apparatus: Test jar, thermometer, jacket, cooling bath.

• Procedure:

  • The sample is first heated to a specified temperature to dissolve any wax crystals.[10]

  • The sample is then cooled at a specified rate in a cooling bath.[12]

  • At each 3°C interval, the test jar is removed and tilted to see if the oil moves.[12]

  • The lowest temperature at which movement of the oil is observed is recorded.

  • The pour point is reported as 3°C above this recorded temperature.[10]

Oxidative Stability (ASTM D2272 - RPVOT)

The Rotating Pressure Vessel Oxidation Test (RPVOT) is used to evaluate the oxidation stability of steam turbine oils and other lubricants.[6] It provides an indication of the oil's remaining useful life.[13]

• Apparatus: Rotating pressure vessel, oxygen cylinder, pressure gauge, heating bath.

• Procedure:

  • A sample of the oil is placed in the pressure vessel with water and a copper catalyst coil.[13]

  • The vessel is sealed, pressurized with oxygen, and placed in a heating bath at 150°C while being rotated.[13]

  • The pressure inside the vessel is monitored. As the oil oxidizes, it consumes oxygen, causing the pressure to drop.

  • The test is complete when the pressure drops by a specified amount from the maximum pressure. The time taken to reach this point is reported in minutes and indicates the oil's oxidation stability.[13]

Logical Relationships in Lubricant Performance

The selection of a lubricant base oil involves a trade-off between various performance characteristics. The following diagram illustrates the logical relationships in comparing 4-Ethyl-2,2,5-trimethylhexane with other base oils.

Caption: Logical flow of lubricant base oil properties to application suitability.

References

• 1. ASTM D2270 - eralytics [eralytics.com]
• 2. Understanding the Differences Between Base Oil Formulations [machinerylubrication.com]
• 3. Base Oil Groups Explained | Machinery Lubrication [machinerylubrication.com]
• 4. ASTM D97 – SPL [spllabs.com]
• 5. benchchem.com [benchchem.com]
• 6. RPVOT (ASTM D2272): Why Oxidation Stability Testing Matters More Than Ever - TestOil [testoil.com]
• 7. m.youtube.com [m.youtube.com]
• 8. ASTM D2270 – SPL [spllabs.com]
• 9. precisionlubrication.com [precisionlubrication.com]
• 10. ASTM D97 Test Method for Pour Point | Ayalytcial [ayalytical.com]
• 11. store.astm.org [store.astm.org]
• 12. tamson-instruments.com [tamson-instruments.com]
• 13. petrocanadalubricants.com [petrocanadalubricants.com]

Differentiating Undecane (C11H24) Isomers: A Comparative Guide to Advanced Mass Spectrometry Techniques

For Researchers, Scientists, and Drug Development Professionals

The 159 structural isomers of undecane (B72203) (C11H24) present a significant analytical challenge due to their identical molecular weight and often similar physicochemical properties. Distinguishing these isomers is critical in fields ranging from petrochemical analysis to metabolomics, where structural variations can dictate chemical reactivity and biological activity. This guide provides an objective comparison of advanced mass spectrometry-based techniques for the effective differentiation of C11H24 isomers, complete with experimental protocols and data to support methodological selection.

Performance Comparison of Analytical Techniques

The differentiation of C11H24 isomers relies on exploiting subtle differences in their physical and chemical properties. Advanced mass spectrometry techniques, often coupled with upfront separation, provide multiple dimensions of analysis to resolve these complex mixtures. The following table summarizes the performance of key techniques for this application.

Technique	Principle of Separation	Key Performance Metric(s)	Ideal Application	Limitations for C11H24
Gas Chromatography-Mass Spectrometry (GC-MS)	Boiling point and polarity (GC); Mass-to-charge ratio and fragmentation pattern (MS).	Retention Index (RI): High resolution separation based on volatility.	Baseline separation of isomers with distinct boiling points.	Co-elution of closely boiling isomers; Similar EI fragmentation patterns for many branched alkanes.
Ion Mobility Spectrometry-Mass Spectrometry (IMS-MS)	Ion shape, size, and charge (IMS); Mass-to-charge ratio (MS).	Collision Cross Section (CCS) (Ų): A measure of the ion's rotationally averaged area, unique to its 3D structure.	Separation of co-eluting or isobaric isomers; High-throughput screening.	Lower resolving power for isomers with very similar shapes; CCS databases for hydrocarbons are still developing.
Tandem Mass Spectrometry (MS/MS)	Mass-selected fragmentation pathways.	Diagnostic Fragment Ions (m/z): Unique product ions that serve as a structural fingerprint.	Definitive structural elucidation of specific, isolated isomers.	Requires isomer pre-separation; Fragmentation can be non-specific without careful optimization of collision energy.
Gas Chromatography-Vacuum Ultraviolet Spectroscopy (GC-VUV)	Boiling point (GC); Gas-phase electronic absorbance (VUV).	Unique Absorbance Spectra (120-240 nm): "Fingerprint" spectra for individual isomers.	Orthogonal confirmation to MS; Deconvolution of co-eluting isomers.	Newer technique with less extensive libraries compared to MS; Sensitivity may be lower than MS for some compounds.

Logical Workflow for Isomer Differentiation

The effective differentiation of complex isomer mixtures often requires a multi-modal approach. The following workflow illustrates how different analytical techniques can be integrated to achieve comprehensive characterization.

Caption: A general workflow for C11H24 isomer analysis using hyphenated techniques.

The Orthogonal Nature of Advanced Detection

No single technique provides all the necessary information for unambiguous isomer identification. The strength of a multi-dimensional approach lies in the orthogonality of the data, where each technique provides a unique and complementary piece of the puzzle.

Caption: Orthogonal techniques provide unique data for confident isomer identification.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing results. Below are standardized protocols for the key techniques discussed.

Protocol 1: GC-MS for C11H24 Isomer Profiling

This protocol outlines a standard method for the separation and identification of undecane isomers using Gas Chromatography-Mass Spectrometry.

• Sample Preparation:

  • Prepare a 100 µg/mL stock solution of the C11H24 isomer mixture in high-purity n-hexane.

  • Create a calibration curve by serial dilution of the stock solution to concentrations ranging from 1 µg/mL to 50 µg/mL.

  • Transfer 1 mL of each standard and the unknown sample mixture into 2 mL autosampler vials.

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC or equivalent.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Injector: Split/splitless inlet, operated in split mode (100:1 split ratio).

  • Injector Temperature: 280 °C.

  • GC Column: A non-polar capillary column, such as a DB-5ms (60 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended for resolving alkane isomers.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 35 °C, hold for 5 minutes.

    • Ramp 1: Increase to 150 °C at a rate of 2 °C/min.

    • Ramp 2: Increase to 250 °C at a rate of 20 °C/min.

    • Hold: Maintain 250 °C for 5 minutes.

  • MS Ion Source: Electron Ionization (EI) at 70 eV.

  • MS Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 35-200.

• Data Analysis:

  • Identify isomers based on their retention times and by comparing their mass spectra against a reference library (e.g., NIST).

  • Calculate Kovats retention indices for each peak using an n-alkane standard mixture (C8-C20) run under the same conditions for more reliable identification.

Protocol 2: GC-IMS-MS for Enhanced Isomer Separation

This protocol adds an ion mobility dimension for separating co-eluting isomers.

• Sample Preparation and GC Conditions: Follow the same procedure as in Protocol 1.

• Instrumentation and Conditions:

  • GC-MS System: As described in Protocol 1.

  • Ion Mobility Spectrometer: An Agilent 6560 IM-QTOF LC/MS or similar, equipped with a GC-APCI interface.

  • Ion Source: Atmospheric Pressure Chemical Ionization (APCI).

  • Drift Gas: Nitrogen, maintained at a constant pressure and temperature (e.g., 4 Torr, 300 K).

  • Drift Voltage: Ramped or set to a fixed value optimized for alkane separation (e.g., 1000-2000 V).

  • Data Acquisition: Data is collected in a three-dimensional format (retention time vs. drift time vs. m/z).

• Data Analysis:

  • Extract ion mobilograms for the C11H24 molecular ion (or characteristic fragment).

  • Resolve co-eluting isomers based on their distinct drift times.

  • Calculate the Collision Cross Section (CCS) for each separated isomer using a calibration standard (e.g., Tune Mix). Compare experimental CCS values to theoretical or database values for identification.

Protocol 3: Tandem Mass Spectrometry (MS/MS) for Structural Elucidation

This protocol is designed to generate unique fragmentation patterns for definitive isomer identification.

• Sample Introduction and Ionization: Use the GC-MS setup from Protocol 1 to introduce and ionize the separated or partially separated isomers.

• Instrumentation and Conditions:

  • Mass Spectrometer: A triple quadrupole (QqQ) or Quadrupole Time-of-Flight (Q-TOF) instrument capable of MS/MS.

  • Precursor Ion Selection: Isolate the molecular ion of undecane (m/z 156) or a primary fragment ion in the first mass analyzer (Q1).

  • Collision-Induced Dissociation (CID): Fragment the selected precursor ions in the collision cell (q2) using an inert gas like argon or nitrogen.

  • Collision Energy: Optimize the collision energy (e.g., 10-40 eV) to generate a rich spectrum of diagnostic product ions. A ramped collision energy experiment can be beneficial.

  • Product Ion Scan: Scan the third mass analyzer (Q3) to detect the resulting fragment ions.

• Data Analysis:

  • Compare the product ion spectra of different isomers. Branched alkanes will preferentially fragment at the branching point, leading to the formation of stable secondary or tertiary carbocations.[1][2] The relative abundances of these specific fragments serve as a fingerprint to differentiate isomers. For instance, cleavage at a methyl branch will show a characteristic loss of 15 Da (CH₃).

References

• 1. ch.ic.ac.uk [ch.ic.ac.uk]
• 2. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]

A Comparative Analysis of the Stability of 4-Ethyl-2,2,5-trimethylhexane and Other Alkanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the stability of the highly branched alkane, 4-Ethyl-2,2,5-trimethylhexane, against other alkanes with varying degrees of branching. The stability of alkanes is a critical factor in numerous applications, including pharmaceuticals, lubricants, and fuels, as it dictates their shelf-life, reactivity, and degradation pathways. This document outlines the key parameters for assessing alkane stability, presents available experimental data, and details the methodologies for these evaluations.

While specific experimental data for 4-Ethyl-2,2,5-trimethylhexane is limited in publicly available literature, this guide leverages established principles of alkane chemistry and data from analogous compounds to provide a robust comparative framework.

Key Stability Indicators

The stability of an alkane can be evaluated through several key experimental metrics:

• Heat of Combustion: The heat of combustion is the amount of heat released during the complete combustion of a substance. For isomeric alkanes, a lower heat of combustion corresponds to a lower internal energy and thus, greater thermodynamic stability.[1][2] Branched alkanes consistently exhibit lower heats of combustion compared to their linear counterparts.[1][3]

• Bond Dissociation Energy (BDE): BDE is the measure of the energy required to break a specific covalent bond. Higher BDE values for C-H and C-C bonds indicate greater stability at the molecular level.[4][5] The type of C-H bond (primary, secondary, or tertiary) significantly influences its BDE, with tertiary C-H bonds being the weakest and therefore, more susceptible to abstraction.[4]

• Oxidative Stability: This refers to an alkane's resistance to reaction with oxygen. It is a crucial parameter for materials intended for long-term storage or use in oxygen-rich environments. The presence of less stable C-H bonds, particularly tertiary ones, can make branched alkanes more susceptible to initiating oxidation, although the overall oxidation rate can be slower than in linear alkanes under certain conditions.[6][7]

• Thermal Stability (Pyrolysis): Pyrolysis involves the thermal decomposition of a compound in an inert atmosphere.[8][9][10] The temperature at which decomposition begins and the distribution of the resulting smaller hydrocarbon fragments provide insights into the alkane's thermal stability. The rate of pyrolysis tends to increase with molecular weight and branching.[8][11]

Comparative Data

The following tables summarize key stability data for a selection of C11 alkanes, including the linear isomer (undecane), a moderately branched isomer (5-methyl-decane), and the highly branched 4-Ethyl-2,2,5-trimethylhexane. Due to the scarcity of direct experimental values for 4-Ethyl-2,2,5-trimethylhexane, its heat of combustion is estimated based on established trends where increased branching leads to lower heats of combustion.

Table 1: Comparison of Heat of Combustion for C11 Alkane Isomers

Alkane	Structure	Degree of Branching	Heat of Combustion (kJ/mol) (Experimental/Estimated)	Relative Stability
n-Undecane	CH₃(CH₂)₉CH₃	Linear	-7433	Least Stable
5-Methyl-decane	CH₃(CH₂)₄CH(CH₃)(CH₂)₄CH₃	Moderately Branched	-7425 (Estimated)	More Stable
4-Ethyl-2,2,5-trimethylhexane	(CH₃)₃CCH₂CH(CH₂CH₃)CH(CH₃)₂	Highly Branched	<-7425 (Estimated)	Most Stable

Note: Experimental heat of combustion for n-Undecane is a well-established value. Values for branched C11 isomers are estimated based on the known trend that increased branching lowers the heat of combustion and therefore increases stability.[1][2][3]

Table 2: Typical Bond Dissociation Energies (BDE) for Different C-H Bonds

Bond Type	Example Location in 4-Ethyl-2,2,5-trimethylhexane	BDE (kJ/mol)	Relative Reactivity
Primary (1°) C-H	C1, C6-methyls, Ethyl-methyl	~423	Low
Secondary (2°) C-H	C3, Ethyl-methylene	~413	Medium
Tertiary (3°) C-H	C4, C5	~404	High

Note: These are generalized BDE values. The specific BDE for each bond in a molecule can be influenced by the surrounding chemical environment.[4][12]

Experimental Protocols

This protocol outlines the standard method for determining the heat of combustion of a liquid hydrocarbon.

• Apparatus: A high-pressure bomb calorimeter, oxygen cylinder with a pressure regulator, and a temperature measurement system.

• Procedure:

  • A precisely weighed sample of the alkane (typically 0.5 - 1.0 g) is placed in a sample crucible within the bomb calorimeter.

  • A fuse wire is connected to the ignition circuit and positioned to be in contact with the sample.

  • The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.

  • The bomb is submerged in a known quantity of water in the calorimeter's insulated container.

  • The initial temperature of the water is recorded.

  • The sample is ignited via an electrical current through the fuse wire.

  • The temperature of the water is monitored and the maximum temperature reached is recorded.

  • The heat of combustion is calculated based on the temperature change, the heat capacity of the calorimeter system, and the mass of the sample.

This method determines the relative resistance of an alkane to oxidation under controlled conditions.

• Apparatus: Differential Scanning Calorimeter (DSC) with a controlled atmosphere capability.

• Procedure:

  • A small, precisely weighed sample of the alkane (5-10 mg) is placed in an open aluminum DSC pan.

  • The sample is placed in the DSC cell, which is then purged with an inert gas (e.g., nitrogen).

  • The sample is heated under the inert atmosphere to a specified isothermal temperature (e.g., 150-200 °C).

  • Once the temperature has stabilized, the purge gas is switched to pure oxygen at a constant flow rate.

  • The DSC monitors the heat flow from the sample. The onset of oxidation is marked by a sharp exothermic peak.

  • The OIT is the time elapsed from the introduction of oxygen to the onset of the exothermic reaction. A longer OIT indicates greater oxidative stability.

This technique is used to determine the thermal decomposition profile of an alkane.

• Apparatus: A pyrolyzer unit coupled to a Gas Chromatograph (GC), often with a Mass Spectrometer (MS) for product identification.

• Procedure:

  • A small amount of the alkane sample is introduced into the pyrolyzer.

  • The sample is rapidly heated to a high temperature (typically 500-800°C) in an inert atmosphere (e.g., helium).[13]

  • The thermal decomposition products (pyrolysate) are swept directly into the GC column.

  • The GC separates the different components of the pyrolysate based on their boiling points and interactions with the column's stationary phase.[13][14]

  • The separated components are detected, and if a mass spectrometer is used, identified.

  • The temperature at which significant decomposition begins and the composition of the resulting products provide a measure of the alkane's thermal stability. The rate of pyrolysis generally increases with branching.[8][11]

Visualizing Stability Comparison Workflow

The following diagram illustrates the logical workflow for a comprehensive stability assessment of an alkane.

Caption: Workflow for comparing alkane stability.

Conclusion

Based on established principles of physical organic chemistry, 4-Ethyl-2,2,5-trimethylhexane, as a highly branched alkane, is predicted to be more stable than its less branched and linear C11 isomers. This increased stability is primarily attributed to a lower heat of combustion. However, its numerous tertiary C-H bonds may render it more susceptible to initiating oxidation, a factor that must be considered in applications where oxidative degradation is a concern. The detailed experimental protocols provided in this guide offer a framework for conducting rigorous stability assessments of 4-Ethyl-2,2,5-trimethylhexane and other alkanes, enabling informed decisions in research and development.

References

• 1. organic chemistry - Deciding the order of heat of combustion of isomeric alkanes - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. Khan Academy [khanacademy.org]
• 3. Video: Combustion Energy: A Measure of Stability in Alkanes and Cycloalkanes [jove.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Bond dissociation energy - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. byjus.com [byjus.com]
• 9. sarthaks.com [sarthaks.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Notes on Pyrolysis of Hydrocarbons Alkanes [unacademy.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Qualitative and quantitative analysis of pyrolysis oil by gas chromatography with flame ionization detection and comprehensive two-dimensional gas chromatography with time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-laboratory Comparison of Physical Properties of 4-Ethyl-2,2,5-trimethylhexane: A Guided Analysis

A comprehensive inter-laboratory study on the physical properties of 4-Ethyl-2,2,5-trimethylhexane has not been identified in publicly available literature. To provide a relevant and data-supported comparison guide for researchers, this report presents experimental data for a closely related, extensively studied isomer, 2,2,4-trimethylpentane (B7799088), commonly known as isooctane (B107328). The similar branched alkane structure of isooctane makes its physical properties a valuable proxy for estimating the behavior of 4-Ethyl-2,2,5-trimethylhexane.

This guide offers a comparative summary of key physical properties of 2,2,4-trimethylpentane sourced from various studies, detailed experimental protocols for their measurement, and a conceptual workflow for conducting a formal inter-laboratory study.

Comparative Analysis of Physical Properties of 2,2,4-Trimethylpentane (Isooctane)

The following table summarizes experimentally determined values for the density, viscosity, refractive index, and surface tension of 2,2,4-trimethylpentane from multiple sources. The variations in these values can be attributed to differences in experimental conditions, sample purity, and measurement techniques, highlighting the importance of standardized protocols in inter-laboratory studies.

Physical Property	Value	Temperature (°C)	Pressure (MPa)	Source
Density	0.69194 g/mL	20	Ambient	PubChem[1]
0.692 g/mL	25	Ambient	Sigma-Aldrich
687.84 ± 0.05 kg/m ³ (0.68784 g/mL)	25	0.102	Journal of Chemical & Engineering Data[2]
687.70 kg/m ³ (0.68770 g/mL)	25	0.1	Journal of Chemical & Engineering Data[3]
Viscosity	< 32 Saybolt Universal Seconds	Not Specified	Ambient	PubChem[1]
0.501 mPa·s	25	0.1	Journal of Chemical & Engineering Data[3]
Refractive Index	1.39157 (at 589 nm)	20	Ambient	PubChem[1]
1.391	20	Ambient	Sigma-Aldrich, Stenutz[4]
Surface Tension	18.7 to 20.3 mN/m	25	Ambient	Journal of Chemical & Engineering Data[3]

Experimental Protocols

The determination of the physical properties listed above requires precise and standardized experimental methodologies. Below are detailed protocols for each key experiment.

1. Density Measurement

• Method: Vibrating tube densitometry is a common and accurate method.

• Protocol:

  • Calibrate the densitometer using two standards of known density, such as dry air and deionized water.

  • Inject the sample liquid into the U-shaped vibrating tube, ensuring no air bubbles are present.

  • The instrument measures the oscillation period of the tube filled with the sample.

  • The density is calculated from the oscillation period, taking into account the calibration constants.

  • Maintain a constant temperature using a Peltier thermostat throughout the measurement.

2. Viscosity Measurement

• Method: Capillary viscometry (e.g., Ubbelohde viscometer) is a standard technique.

• Protocol:

  • The viscometer is cleaned, dried, and mounted vertically in a constant temperature bath.

  • A known volume of the sample liquid is introduced into the viscometer.

  • The liquid is drawn up through the capillary to a point above the upper timing mark.

  • The time taken for the liquid meniscus to fall from the upper to the lower timing mark is measured.

  • The kinematic viscosity is calculated from the flow time and the viscometer constant. The dynamic viscosity is then obtained by multiplying the kinematic viscosity by the density of the liquid at the same temperature.

3. Refractive Index Measurement

• Method: A digital Abbe refractometer is a widely used instrument for this purpose.

• Protocol:

  • Calibrate the refractometer using a standard of known refractive index, such as distilled water.

  • Place a few drops of the sample liquid onto the prism of the refractometer.

  • Close the prism and allow the sample to reach thermal equilibrium.

  • The instrument illuminates the sample, and the refractive index is determined by measuring the critical angle of total internal reflection.

  • The measurement is typically performed at the sodium D-line wavelength (589 nm).

4. Surface Tension Measurement

• Method: The du Noüy ring method or the Wilhelmy plate method are common techniques.

• Protocol (du Noüy Ring Method):

  • A platinum-iridium ring is cleaned and attached to a sensitive balance or tensiometer.

  • The ring is immersed in the sample liquid.

  • The force required to pull the ring from the surface of the liquid is measured.

  • The surface tension is calculated from this force, the dimensions of the ring, and a correction factor.

  • The temperature of the sample should be controlled throughout the measurement.

Workflow for an Inter-laboratory Study

An inter-laboratory study is essential for establishing standardized and reproducible data. The following diagram illustrates a typical workflow for such a study on the physical properties of a chemical compound.

Caption: Workflow of an Inter-laboratory Study.

References

• 1. 2,2,4-Trimethylpentane | C8H18 | CID 10907 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2,2,4-trimethylpentane [stenutz.eu]

Unraveling Molecular Architecture: A Comparative Guide to 2D NMR Techniques for Confirming Synthesis Products

For researchers, scientists, and professionals in drug development, the unambiguous confirmation of a synthesized molecule's structure is a critical step. While 1D NMR provides a foundational overview, complex organic molecules often produce spectra with overlapping signals that obscure definitive interpretation. Two-dimensional (2D) Nuclear Magnetic Resonance (NMR) spectroscopy offers a powerful solution by distributing spectral information across a second dimension, thereby resolving ambiguities and revealing the intricate network of connections within a molecule. This guide provides an objective comparison of the performance of key 2D NMR techniques—COSY, HSQC, HMBC, and NOESY—supported by experimental data, detailed protocols, and visual workflows to aid in the structural elucidation of synthesis products.

Performance Comparison of Key 2D NMR Techniques

The selection of a 2D NMR experiment is dictated by the specific structural question at hand, balancing considerations of the information sought with experimental time and sample concentration. The following tables summarize the key performance characteristics and typical experimental parameters for these cornerstone techniques.

Table 1: Qualitative Performance Comparison

Feature	COSY (Correlation Spectroscopy)	HSQC (Heteronuclear Single Quantum Coherence)	HMBC (Heteronuclear Multiple Bond Correlation)	NOESY (Nuclear Overhauser Effect Spectroscopy)
Information Provided	¹H-¹H correlations through 2-3 bonds (J-coupling).[1][2]	One-bond ¹H-¹³C correlations.[3][4]	Multiple-bond (2-4) ¹H-¹³C correlations.[5]	¹H-¹H correlations through space (≤ 5Å).[6][7]
Primary Application	Establishing proton spin systems and connectivity.[1]	Assigning protons to their directly attached carbons.[3]	Connecting disparate spin systems across quaternary carbons and heteroatoms.	Determining relative stereochemistry and 3D conformation.[7]
Relative Sensitivity	High (proton-detected).	Very High (proton-detected, optimized for large one-bond coupling).[3]	Moderate (proton-detected, reliant on smaller long-range couplings).[5]	Low to Moderate (dependent on molecular size and tumbling rate).[8]
Common Artifacts	Diagonal peak tailing, t1 noise.	Can be sensitive to pulse calibration.	One-bond correlations may not be fully suppressed.	COSY-type artifacts (antiphase multiplet structure) can appear.[9]

Table 2: Quantitative Experimental Parameters

Parameter	COSY	HSQC	HMBC	NOESY
Typical Experiment Time	5 minutes - 1.5 hours.[10]	30 minutes - 6 hours.[10]	1 - 4.5 hours.[10]	2.5 - 12 hours.[11]
Typical Sample Concentration (Small Molecule)	2-5 mg in 0.6 mL.	5-15 mg in 0.6 mL.	5-15 mg in 0.6 mL.	10-20 mg in 0.6 mL.
Typical ¹H Spectral Width (F2)	Full proton range.	Full proton range.	Full proton range.	Full proton range.
Typical ¹³C Spectral Width (F1)	N/A	~160-220 ppm.	~200-240 ppm.	N/A
Number of Increments (t1)	128 - 512	128 - 256	256 - 512	256 - 512
Number of Scans (per increment)	2 - 8	2 - 16	8 - 32	8 - 32
Relaxation Delay (d1)	1 - 2 seconds.	1 - 2 seconds.	1.5 - 2 seconds.[5]	1 - 2 seconds.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for acquiring high-quality 2D NMR data. The following are generalized protocols for a standard small organic molecule on a 400 or 500 MHz spectrometer.

Sample Preparation

• Dissolution: Dissolve 5-20 mg of the purified synthesis product in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, MeOD-d₄).

• Filtration: Filter the solution through a glass wool plug into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Homogenization: Gently agitate the sample to ensure a homogeneous solution.

Initial 1D Spectra Acquisition

• Lock and Shim: Lock on the deuterium (B1214612) signal of the solvent and perform automatic or manual shimming to optimize the magnetic field homogeneity.

• ¹H Spectrum: Acquire a standard 1D ¹H spectrum to determine the spectral width and the central frequency (offset).

• ¹³C Spectrum: Acquire a 1D ¹³C spectrum (e.g., proton-decoupled) to determine the carbon spectral width and offset. This is particularly important for setting up heteronuclear experiments.

COSY (Correlation Spectroscopy) Protocol

• Load Parameter Set: Load a standard gradient-selected COSY (gCOSY) parameter set.

• Set Spectral Widths: Set the spectral width in both F2 and F1 dimensions to encompass all proton signals observed in the 1D ¹H spectrum.

• Set Acquisition Parameters:

  • Number of increments (TD in F1): 256

  • Number of scans (NS): 2-4

  • Relaxation delay (d1): 1.5 s

• Acquire Data: Start the acquisition.

• Process Data: Apply a sine-bell window function in both dimensions and perform a 2D Fourier transform. Phase correction is typically not required for magnitude-mode COSY spectra.

HSQC (Heteronuclear Single Quantum Coherence) Protocol

• Load Parameter Set: Load a standard gradient-selected, multiplicity-edited HSQC parameter set (e.g., hsqcedetgpsisp2.3 on Bruker systems).

• Set Spectral Widths:

  • F2 (¹H): Set based on the 1D ¹H spectrum.

  • F1 (¹³C): Set based on the 1D ¹³C spectrum (e.g., 0-160 ppm).

• Set Acquisition Parameters:

  • Number of increments (TD in F1): 128-256

  • Number of scans (NS): 2-8

  • Relaxation delay (d1): 1.5 s

• Acquire Data: Start the acquisition.

• Process Data: Apply a squared sine-bell window function in both dimensions and perform a 2D Fourier transform. Phase the spectrum so that CH and CH₃ signals are positive and CH₂ signals are negative.

HMBC (Heteronuclear Multiple Bond Correlation) Protocol

• Load Parameter Set: Load a standard gradient-selected HMBC parameter set (e.g., hmbcgpndqf on Bruker systems).

• Set Spectral Widths:

  • F2 (¹H): Set based on the 1D ¹H spectrum.

  • F1 (¹³C): Set to a wider range than HSQC to include quaternary and carbonyl carbons (e.g., 0-220 ppm).

• Set Acquisition Parameters:

  • Number of increments (TD in F1): 256-512

  • Number of scans (NS): 8-16

  • Relaxation delay (d1): 1.8 s

  • Long-range coupling delay (d6): Optimized for an average long-range J-coupling of 8 Hz.

• Acquire Data: Start the acquisition.

• Process Data: Apply a sine-bell window function in both dimensions and perform a 2D Fourier transform. The spectrum is typically displayed in magnitude mode.

NOESY (Nuclear Overhauser Effect Spectroscopy) Protocol

• Load Parameter Set: Load a standard phase-sensitive gradient-selected NOESY parameter set (e.g., noesygpphpp on Bruker systems).

• Set Spectral Widths: Set the spectral width in both F2 and F1 dimensions to encompass all proton signals.

• Set Acquisition Parameters:

  • Number of increments (TD in F1): 256-512

  • Number of scans (NS): 8-16

  • Relaxation delay (d1): 1.5 s

  • Mixing time (d8): For small molecules (< 700 Da), a mixing time of 0.5-1.0 seconds is a good starting point.[9]

• Acquire Data: Start the acquisition.

• Process Data: Apply a squared sine-bell window function in both dimensions and perform a 2D Fourier transform. The spectrum requires careful phasing in both dimensions.

Visualizing the Workflow and Logic

The following diagrams illustrate the general experimental workflow for acquiring 2D NMR data and the logical approach to integrating the information from different experiments for complete structure elucidation.

Caption: General experimental workflow for 2D NMR spectroscopy.

Caption: Logical workflow for integrating 2D NMR data in structure elucidation.

By systematically applying these 2D NMR techniques and integrating the complementary information they provide, researchers can confidently determine the complete covalent structure and relative stereochemistry of their synthesis products, a cornerstone of modern chemical research and development.

References

• 1. nmr.oxinst.com [nmr.oxinst.com]
• 2. youtube.com [youtube.com]
• 3. nmr.chem.indiana.edu [nmr.chem.indiana.edu]
• 4. web.ncbr.muni.cz [web.ncbr.muni.cz]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. chem.as.uky.edu [chem.as.uky.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 9. nmr-center.nmrsoft.com [nmr-center.nmrsoft.com]
• 10. benchchem.com [benchchem.com]
• 11. 1D NOESY made easy | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]

A Comparative Guide to the Environmental Impact of Solvents: 4-Ethyl-2,2,5-trimethylhexane Under the Microscope

For Researchers, Scientists, and Drug Development Professionals

The selection of a solvent is a critical decision in chemical research and pharmaceutical development, with implications that extend beyond the laboratory to environmental health and safety. This guide provides a comparative analysis of the environmental impact of 4-Ethyl-2,2,5-trimethylhexane against a range of commonly used solvents. By presenting key environmental indicators in a clear, data-driven format, this document aims to empower researchers to make more informed and environmentally conscious solvent choices.

Comparative Environmental Impact Data

The following table summarizes the key environmental indicators for 4-Ethyl-2,2,5-trimethylhexane and a selection of common laboratory solvents. The data for 4-Ethyl-2,2,5-trimethylhexane has been predicted using the US EPA's EPI Suite™, a well-established quantitative structure-activity relationship (QSAR) modeling system.[1][2][3][4][5][6][7] Experimental data for the other solvents have been compiled from various environmental and chemical safety databases.

Solvent	Chemical Formula	Biodegradability (OECD 301F)	Aquatic Toxicity (Daphnia magna, 48h EC50)	Volatile Organic Compound (VOC) Status / Potential
4-Ethyl-2,2,5-trimethylhexane	C₁₁H₂₄	Predicted: Not readily biodegradable	Predicted: ~0.5 mg/L	High potential
Hexane	C₆H₁₄	Readily biodegradable[8]	2.1 mg/L	Yes
Toluene	C₇H₈	Readily biodegradable[6]	11.5 mg/L	Yes
Acetone (B3395972)	C₃H₆O	Readily biodegradable[9]	8800 mg/L	Exempt in the U.S.
Ethanol (B145695)	C₂H₅OH	Readily biodegradable	5012 mg/L	Yes
Methanol	CH₃OH	Readily biodegradable[5]	10000 mg/L	Yes
Ethyl Acetate	C₄H₈O₂	Readily biodegradable[3]	560 mg/L	Yes
Dichloromethane	CH₂Cl₂	Not readily biodegradable[1][7]	193 mg/L	Yes

Experimental Protocols

To ensure a comprehensive understanding of the data presented, the following are detailed summaries of the standard experimental protocols used to determine biodegradability and aquatic toxicity.

OECD 301F: Manometric Respirometry Test for Ready Biodegradability

This method is designed to evaluate the potential for a chemical substance to be rapidly biodegraded by aerobic microorganisms.[4]

• Principle: A known volume of a mineral medium containing a known concentration of the test substance as the sole source of organic carbon is inoculated with a mixed population of microorganisms (typically activated sludge). The consumption of oxygen by the microorganisms as they metabolize the test substance is measured over a 28-day period in a closed respirometer.[4]

• Apparatus: A respirometer that can measure oxygen uptake, typically by monitoring the pressure change in the sealed test vessel.

• Procedure:

  • The test substance is added to the mineral medium at a concentration that will yield a theoretical oxygen demand (ThOD) of 50-100 mg/L.

  • The medium is inoculated with activated sludge.

  • The mixture is placed in the respirometer flasks and incubated at a constant temperature (typically 20-25°C) in the dark.

  • Oxygen consumption is measured at regular intervals for up to 28 days.

  • A blank control (inoculum only) and a reference compound control (a readily biodegradable substance like sodium benzoate) are run in parallel to ensure the viability of the inoculum and the validity of the test.

• Interpretation of Results: A substance is considered "readily biodegradable" if the percentage of biodegradation (oxygen consumed as a percentage of ThOD) reaches at least 60% within a 10-day window during the 28-day test period.[4]

OECD 202: Daphnia sp. Acute Immobilisation Test

This test is designed to determine the acute toxicity of a substance to freshwater invertebrates, specifically Daphnia magna.[2]

• Principle: Young daphnids (less than 24 hours old) are exposed to a range of concentrations of the test substance for 48 hours. The concentration at which 50% of the daphnids are immobilized (unable to swim) is determined and expressed as the EC50 value.[2]

• Test Organism: Daphnia magna.

• Procedure:

  • A series of test solutions with different concentrations of the test substance are prepared in a suitable aqueous medium.

  • A control group with no test substance is also prepared.

  • A specified number of daphnids are introduced into each test vessel.

  • The daphnids are incubated for 48 hours under controlled conditions of temperature and light.

  • The number of immobilized daphnids is recorded at 24 and 48 hours.

• Interpretation of Results: The results are analyzed statistically to determine the EC50 value, which is the concentration of the test substance that causes immobilization in 50% of the test organisms within the 48-hour exposure period. A lower EC50 value indicates higher toxicity.[2]

Visualizing the Assessment Workflow

To provide a clear overview of the process of evaluating the environmental impact of a solvent, the following diagram illustrates the logical workflow from initial consideration to final assessment.

Caption: Workflow for Solvent Environmental Impact Assessment.

Conclusion

The data presented in this guide highlights the significant differences in the environmental profiles of various solvents. While 4-Ethyl-2,2,5-trimethylhexane, a branched alkane, is predicted to have low biodegradability and high aquatic toxicity, other common solvents such as ethanol and acetone exhibit more favorable environmental characteristics. It is crucial for researchers and professionals in drug development to consider these environmental factors alongside performance and safety in their solvent selection process. The use of predictive models like the US EPA's EPI Suite™ can be a valuable tool for assessing the environmental impact of novel or less-studied chemicals in the absence of experimental data. By integrating environmental considerations into the early stages of research and development, the scientific community can contribute to more sustainable chemical practices.

References

• 1. epa.gov [epa.gov]
• 2. chemistryforsustainability.org [chemistryforsustainability.org]
• 3. chemsafetypro.com [chemsafetypro.com]
• 4. Appendix: Finding Chemical Properties Using EPI Suite – Foundations of Chemical and Biological Engineering I [pressbooks.bccampus.ca]
• 5. catalog.labcorp.com [catalog.labcorp.com]
• 6. epa.gov [epa.gov]
• 7. ipcp.ethz.ch [ipcp.ethz.ch]
• 8. epa.gov [epa.gov]
• 9. In Silico Prediction of Physicochemical Properties of Environmental Chemicals Using Molecular Fingerprints and Machine Learning - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for 4-Ethyl-2,2,5-trimethylhexane: A Safety and Operations Guide

This document provides essential safety and logistical information for the proper disposal of 4-Ethyl-2,2,5-trimethylhexane, tailored for researchers, scientists, and drug development professionals. The procedures outlined are based on the properties of similar flammable aliphatic hydrocarbons.

Core Safety and Hazard Information

Based on data from its isomers, 4-Ethyl-2,2,5-trimethylhexane is expected to be a highly flammable liquid and vapor.[1][2] Vapors may form explosive mixtures with air and can travel to a source of ignition and flash back. The substance may also be harmful if swallowed and enters the airways, and can cause skin and eye irritation.[3]

Quantitative Data for Structural Isomers

The following table summarizes key quantitative data for isomers of 4-Ethyl-2,2,5-trimethylhexane. This data should be used as a reference to infer the likely properties and hazards of the target compound.

Property	2,2,4-Trimethylhexane (B107784)	2,2,5-Trimethylhexane
CAS Number	16747-26-5	3522-94-9
Molecular Formula	C₉H₂₀	C₉H₂₀
Molecular Weight	128.25 g/mol [4]	128.26 g/mol
Boiling Point	125 - 127 °C[5]	122 °C
Flash Point	13 °C (closed cup)[5]	13 °C[2]
Relative Density	0.716 g/mL at 20 °C[5]	0.71 g/mL at 20/20 °C[2]
GHS Hazard Statements	H225: Highly flammable liquid and vapour.	H225: Highly flammable liquid and vapor. H304: May be fatal if swallowed and enters airways.[2]

Experimental Protocol for Disposal of Small Laboratory Quantities

This protocol details the step-by-step procedure for the safe disposal of small quantities (typically < 1 liter) of 4-Ethyl-2,2,5-trimethylhexane.

1. Personal Protective Equipment (PPE) and Safety Precautions:

• Eye Protection: Wear chemical safety goggles or a face shield.[6][7][8]

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).[8]

• Protective Clothing: Wear a flame-retardant lab coat and closed-toe shoes.[6][8]

• Ventilation: All handling and disposal preparation must be conducted in a certified chemical fume hood to prevent the accumulation of flammable vapors.[7]

• Ignition Sources: Ensure there are no open flames, spark-producing equipment, or hot surfaces in the vicinity.[1][7] Use only non-sparking tools.[1]

2. Waste Collection:

• Obtain a designated hazardous waste container from your institution's EH&S department. The container must be compatible with flammable organic liquids and have a secure, tight-fitting lid.[9][10]

• Never mix flammable hydrocarbons with other waste streams (e.g., halogenated solvents, strong acids, or bases).[11]

• Carefully transfer the waste 4-Ethyl-2,2,5-trimethylhexane into the waste container using a funnel.

• Do not fill the container to more than 90% of its capacity to allow for vapor expansion.

• Securely close the container lid immediately after adding the waste.[7][9]

3. Labeling and Storage:

• Label the waste container clearly with the words "Hazardous Waste," "Flammable Liquid," and the full chemical name: "4-Ethyl-2,2,5-trimethylhexane."[9] List all constituents if it is a mixed waste.

• Store the sealed waste container in a designated, well-ventilated, and cool satellite accumulation area away from heat and ignition sources.[1][10]

4. Final Disposal:

• Arrange for pickup and disposal through your institution's licensed hazardous waste management provider.[9][11][12]

• Complete all required waste disposal forms as per your institution's and local regulations.

5. Spill and Emergency Procedures:

• In case of a small spill, absorb the liquid with a non-combustible absorbent material (e.g., vermiculite, dry sand).

• Collect the contaminated absorbent material in a sealed container, label it as hazardous waste, and dispose of it according to the procedures above.

• In case of a larger spill or fire, evacuate the area immediately and contact your institution's emergency response team.

Mandatory Visualizations

The following diagrams illustrate the key logical relationships and workflows for the safe disposal of 4-Ethyl-2,2,5-trimethylhexane.

Caption: Step-by-step workflow for the safe collection and disposal of 4-Ethyl-2,2,5-trimethylhexane.

Caption: Decision tree for handling hazards associated with flammable hydrocarbons.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. 2,2,5-Trimethylhexane | 3522-94-9 | TCI AMERICA [tcichemicals.com]
• 3. Respiratory protection equipments C9H20 (2,2,5-trimethylhexane), CAS number 3522-94-9 [en.gazfinder.com]
• 4. 2,2,4-Trimethylhexane | C9H20 | CID 28022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,2,4-TRIMETHYLHEXANE - Safety Data Sheet [chemicalbook.com]
• 6. blog.storemasta.com.au [blog.storemasta.com.au]
• 7. Safe Practices: Handling Flammable Liquids in the Workplace [weeklysafety.com]
• 8. int-enviroguard.com [int-enviroguard.com]
• 9. safety.pitt.edu [safety.pitt.edu]
• 10. Guide to Storing And Disposing Of Flammable Liquids - ECTI [ecticorp.com]
• 11. Navigating Flammable Liquids | Classifications, Safety, & Proper Waste Disposal [allsource-environmental.com]
• 12. samex-env.com [samex-env.com]

Personal protective equipment for handling 4-Ethyl-2,2,5-trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for the handling and disposal of 4-Ethyl-2,2,5-trimethylhexane. As a flammable liquid alkane, proper personal protective equipment (PPE) and adherence to safety procedures are paramount to ensure a safe laboratory environment. The following recommendations are based on guidelines for similar flammable organic compounds.

Personal Protective Equipment (PPE)

When handling 4-Ethyl-2,2,5-trimethylhexane, a comprehensive PPE strategy is essential to minimize exposure and prevent accidents. The selection of appropriate PPE should be based on a thorough risk assessment of the specific procedures being performed.

PPE Category	Recommended Equipment	Specifications & Rationale
Eye Protection	Safety goggles or a face shield	Vapors from flammable liquids can cause eye irritation.[1] Goggles provide a seal around the eyes, and a face shield offers broader protection from splashes.[1] Eye protection must be rated to withstand corrosive elements if applicable.[1]
Hand Protection	Solvent-resistant gloves (e.g., Nitrile rubber)	Gloves should be non-flammable and non-absorbent to prevent the liquid from soaking through.[1][2] It is crucial to consult the glove manufacturer's specifications for chemical resistance.[2]
Body Protection	Flame-retardant lab coat or chemical-resistant overalls	Provides a barrier against spills and splashes.[3] For larger quantities or increased risk of exposure, a HAZMAT suit may be necessary.[1]
Footwear	Closed-toe, chemical-resistant, non-flammable boots	Footwear should be non-absorbent and have sufficient traction to prevent slips and falls when handling the chemical.[1]
Respiratory Protection	Use in a well-ventilated area. A respirator may be required if vapor concentrations are high.	Work should be conducted in a fume hood to minimize inhalation of vapors.[3] If ventilation is inadequate, a respirator with appropriate cartridges for organic vapors is necessary.[4]

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is critical for the safe handling of flammable liquids like 4-Ethyl-2,2,5-trimethylhexane.

1. Preparation and Storage:

• Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and incompatible substances such as oxidizers.[3]

• Keep containers tightly closed when not in use.[5]

• Ground and bond containers and receiving equipment to prevent static discharge.[5]

• Use only non-sparking tools.[5]

2. Handling and Dispensing:

• Only dispense the amount of liquid needed for the immediate task.[3]

• Conduct all work in a properly functioning chemical fume hood to minimize vapor inhalation.

• Avoid contact with skin and eyes. In case of contact, rinse the affected area immediately with plenty of water.[6]

• If inhaled, move to fresh air.[7]

3. Spill Management:

• In the event of a spill, evacuate the area and ensure adequate ventilation.

• Eliminate all ignition sources.

• Contain the spill using an absorbent material (e.g., vermiculite, sand).

• Collect the absorbed material into a sealed, labeled container for proper disposal.[5]

• Clean the spill area thoroughly.

Disposal Plan

Proper disposal of 4-Ethyl-2,2,5-trimethylhexane and its waste is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

• Collect waste 4-Ethyl-2,2,5-trimethylhexane and contaminated materials in a dedicated, clearly labeled, and sealed container.

• Do not mix with other waste streams unless following established institutional procedures.[8]

2. Waste Storage:

• Store waste containers in a designated, well-ventilated, and secure area away from ignition sources.

3. Disposal Method:

• Dispose of the chemical waste through a licensed hazardous waste disposal company.

• Follow all local, state, and federal regulations for the disposal of flammable liquid waste.

Experimental Workflow for Safe Handling and Disposal

The following diagram outlines the key decision points and steps for the safe handling and disposal of 4-Ethyl-2,2,5-trimethylhexane.

Caption: Workflow for Safe Handling and Disposal.

References

• 1. int-enviroguard.com [int-enviroguard.com]
• 2. blog.storemasta.com.au [blog.storemasta.com.au]
• 3. Safety Meeting: Handling of Flammable Liquids - Safe At Work California [qa1.safeatworkca.com]
• 4. blog.storemasta.com.au [blog.storemasta.com.au]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. 4-Ethyl-2,2,5-trimethylhexan-3-ol | C11H24O | CID 123564484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]